6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate

Core Science & Biosynthesis

The Chemical and Functional Architecture of 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate

Executive Summary

The compound 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate (CAS: 2682114-57-2) represents a highly specialized, multifunctional scaffold at the intersection of synthetic biology and medicinal chemistry. By combining a rigid pyridin-2(1H)-one core with a reactive terminal alkyne, this molecule serves two distinct, high-value purposes: it acts as a highly stable artificial nucleobase for targeted DNA duplex stabilization, and it functions as a versatile bioorthogonal handle for Copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC).

This technical guide deconstructs the structural causality, physicochemical profile, and field-proven experimental workflows associated with this compound, providing a comprehensive framework for researchers integrating this privileged scaffold into drug discovery or molecular engineering pipelines.

Structural Logic and Physicochemical Profiling

Understanding the physical properties of 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate is critical for predicting its behavior in aqueous biological assays and organic synthesis. The molecule is intentionally formulated as a trifluoroacetate (TFA) salt. The pyridin-2(1H)-one core exists in a tautomeric equilibrium with 2-hydroxypyridine; however, the TFA salt formulation heavily favors the keto-form in solid state and polar solvents. This is a deliberate design choice: it locks the molecule into a conformation that provides a strict hydrogen bond donor (N-H) and acceptor (C=O) face, while simultaneously improving solubility and preventing the premature oxidative degradation of the terminal alkyne.

Table 1: Quantitative Physicochemical Data

Property	Value	Causality / Experimental Relevance
CAS Number	2682114-57-2 [1]	Unique identifier specifically for the TFA salt formulation.
Molecular Formula	C₉H₆F₃NO₃	Comprises the free base (C₇H₅NO) and the TFA counterion (C₂HF₃O₂).
Molecular Weight	233.14 g/mol	Essential for accurate stoichiometric calculations during CuAAC ligation.
Purity Standard	≥97%	Prevents catalytic poisoning by trace impurities during transition-metal coupling.
Storage Conditions	2–8°C, Inert Atmosphere	Prevents alkyne homocoupling (Glaser coupling) driven by ambient oxygen and light.

Mechanistic Role as an Artificial Nucleobase

One of the most profound applications of the 6-ethynylpyridin-2(1H)-one scaffold is its role in synthetic genetics. Adenine is notoriously the only canonical nucleobase that lacks a third hydrogen-bonding functionality at its Watson-Crick face, making it difficult to target with high affinity using natural thymine or uracil.

Research has demonstrated that 6-ethynyl-2-pyridone acts as a superior nucleobase analogue that pairs with Adenine with greater sequence fidelity and thermodynamic stability than natural thymine [2].

The Causality of Stabilization:

• Hydrogen Bonding: The N1-H and C2=O of the pyridone ring perfectly mimic the hydrogen bond donor/acceptor geometry required to interface with Adenine's N1 and N6 positions.

• Van der Waals (VdW) Packing: The critical innovation is the 6-ethynyl group. When the base pair forms, this rigid, linear alkyne protrudes into the major groove of the DNA duplex. It provides massive shape complementarity and hydrophobic VdW interactions that thymine's simple C5-methyl group cannot achieve, effectively locking the duplex and raising the melting temperature (

  ).

Caption: Logical flow of thermodynamic stabilization when pairing 6-Ethynylpyridin-2(1H)-one with Adenine.

Synthetic Utility: Self-Validating CuAAC Protocol

The terminal alkyne of 6-Ethynylpyridin-2(1H)-one makes it an ideal bioorthogonal handle for "Click Chemistry" (CuAAC). Because the compound is supplied as a TFA salt, the experimental protocol must account for pH modulation to ensure the alkyne is sufficiently reactive and the catalyst is not quenched.

Step-by-Step Methodology: Conjugation to an Azido-Fluorophore

This protocol is designed as a self-validating system, incorporating visual and analytical checkpoints to guarantee experimental integrity.

• Step 1: Reagent Solubilization & Neutralization

  • Action: Dissolve 1.0 eq of 6-Ethynylpyridin-2(1H)-one TFA salt and 1.1 eq of the Azido-partner in a 1:1 mixture of tert-Butanol and Water. Add 1.5 eq of N,N-Diisopropylethylamine (DIPEA).

  • Causality: The DIPEA neutralizes the trifluoroacetate counterion. Without this base, the acidic environment would protonate the azide and inhibit the formation of the copper-acetylide intermediate.

  • Validation Check: Spot the solution on pH paper; a pH of 8.0–8.5 confirms successful neutralization.

• Step 2: Catalyst Generation In Situ

  • Action: In a separate vial, dissolve 0.1 eq of CuSO₄·5H₂O in water. Add 0.5 eq of Sodium Ascorbate.

  • Causality: Sodium ascorbate acts as a mild reducing agent, reducing Cu(II) to the catalytically active Cu(I) species while preventing oxidative Glaser coupling of the alkynes.

  • Validation Check: The solution will immediately transition from bright blue (Cu²⁺) to colorless or pale yellow (Cu⁺), physically validating the active catalyst generation.

• Step 3: Cycloaddition Reaction

  • Action: Add the Cu(I) catalyst solution to the main reaction mixture. Stir at room temperature for 2–4 hours under an inert argon atmosphere.

• Step 4: Analytical Confirmation

  • Action: Quench the reaction and analyze via LC-MS.

  • Validation Check: The successful reaction is validated by the complete disappearance of the free base mass peak (

    119.1) and the emergence of the peak corresponding to the 1,4-disubstituted 1,2,3-triazole conjugate.

Caption: Step-by-step causality of the CuAAC click chemistry workflow utilizing the TFA salt.

Privileged Scaffold in Medicinal Chemistry

Beyond its use as a synthetic tool, the pyridin-2(1H)-one framework is widely recognized as a "privileged structure" in pharmacology [3]. It acts as a bioisostere for amide bonds, offering a rigid, planar geometry that is highly resistant to enzymatic hydrolysis.

By utilizing 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate as a starting material, medicinal chemists can perform late-stage functionalization via Sonogashira cross-coupling. The ethynyl group can be coupled with various aryl halides to rapidly generate libraries of 6-substituted pyridones. These derivatives have shown immense promise as potent inhibitors for targets such as Phosphodiesterase 10A (PDE10A) and DNA Cytosine-5 Methyltransferase (DNMT), making this compound an indispensable building block in modern drug design.

References

• Minuth, M., & Richert, C. (2013). A Nucleobase Analogue that Pairs Strongly with Adenine. Angewandte Chemie International Edition, 52(41), 10874-10877. Available at:[Link]

Physicochemical Profiling and Synthetic Utility of 6-Ethynylpyridin-2(1H)-one TFA Salt: A Technical Guide

Executive Summary

In modern medicinal chemistry, the strategic integration of privileged scaffolds with bioorthogonal reactive handles is paramount for accelerating hit-to-lead optimization. 6-Ethynylpyridin-2(1H)-one , frequently supplied as its 2,2,2-trifluoroacetate (TFA) salt (CAS: 2682114-57-2)[1], represents a convergence of these two paradigms. The pyridin-2(1H)-one core serves as a highly effective hydrogen-bonding pharmacophore, while the terminal ethynyl group provides a robust vector for click chemistry and cross-coupling. This whitepaper details the physicochemical dynamics, structural behavior, and validated experimental workflows for utilizing this compound in drug discovery.

Core Physicochemical Properties & Structural Dynamics

Understanding the physicochemical baseline of the 6-Ethynylpyridin-2(1H)-one TFA salt is critical for predicting its behavior in both synthetic environments and biological assays.

Quantitative Molecular Data

The following table summarizes the foundational identification and physicochemical metrics of the TFA salt complex[1][2].

Property	Value	Causality / Significance
CAS Number	2682114-57-2	Unique identifier for the TFA salt form.
Molecular Formula	C₉H₆F₃NO₃	Combines the parent alkyne (C₇H₅NO) and TFA (C₂HF₃O₂).
Molecular Weight	233.14 g/mol	Low molecular weight makes it an ideal fragment for FBDD.
InChI Key	BFMULIIIGNLOBF-UHFFFAOYSA-N	Standardized structural representation for cheminformatics.
Physical Form	Solid (≥97% Purity)	Facilitates accurate gravimetric dosing in high-throughput screening.
Storage Temperature	2–8°C (Inert Atmosphere)	Prevents oxidative degradation of the electron-rich pyridinone ring.

Tautomerism and the Role of the TFA Counterion

The parent molecule exhibits classic lactam-lactim tautomerism, existing in equilibrium between the pyridin-2(1H)-one (lactam) and pyridin-2-ol (lactim) forms. In polar solvents and the solid state, the lactam form predominates due to the superior thermodynamic stability of the amide-like resonance structure.

Why the TFA Salt? Free terminal alkynes conjugated to electron-rich heteroaromatics can be prone to premature polymerization or oxidative dimerization (Glaser-type coupling) upon extended storage. The inclusion of 2,2,2-trifluoroacetic acid (TFA) protonates the system (or forms a highly stable hydrogen-bonded network), lowering the energy of the Highest Occupied Molecular Orbital (HOMO). This effectively acts as a chemical "safety lock," enhancing shelf-life and preventing spontaneous degradation[1].

Diagram 1: Tautomeric equilibrium and divergent reactivity pathways of the TFA salt.

Pharmacological Relevance: A Privileged Scaffold

The term "privileged structure" in medicinal chemistry refers to molecular frameworks capable of providing high-affinity ligands for diverse biological targets. The 6-ethynylpyridin-2(1H)-one scaffold fits this definition perfectly[1].

• Hydrogen Bonding Network: The adjacent nitrogen (H-bond donor) and oxygen (H-bond acceptor) of the pyridinone core mimic the binding geometry of endogenous amides and nucleobases.

• Target Engagement (PDE10A): Research has demonstrated that 5,6-disubstituted pyridin-2(1H)-one derivatives are highly potent inhibitors of Phosphodiesterase 10A (PDE10A), an enzyme implicated in neurological and psychiatric disorders. The pyridinone core anchors to the conserved Gln726 residue in the binding pocket, while the ethynyl group serves as a rigid, linear vector to project lipophilic tail groups (via triazole linkages) deep into the enzyme's selectivity pocket[1].

Experimental Methodologies: Self-Validating CuAAC Workflow

The most frequent application of this compound is the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Because the compound is supplied as a TFA salt, direct application of standard click protocols will fail due to the acidic quenching of the Cu(I) catalyst and protonation of the azide. The following protocol integrates causality-driven modifications to ensure success.

Protocol: In Situ Free-Basing and CuAAC Cycloaddition

Objective: Synthesize a 1,4-disubstituted 1,2,3-triazole from 6-Ethynylpyridin-2(1H)-one TFA salt and an organic azide.

Reagents:

• 6-Ethynylpyridin-2(1H)-one TFA salt (1.0 equiv)

• Organic Azide (1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O) (0.1 equiv)

• Sodium Ascorbate (0.2 equiv)

• Solvent: tert-Butanol / Water (1:1 v/v)

Step-by-Step Causality Workflow:

• Solubilization: Suspend the TFA salt (1.0 equiv) and the organic azide (1.1 equiv) in a 1:1 mixture of t-BuOH and H₂O.

  • Causality:t-BuOH solubilizes the organic fragments, while water is essential for the solubility and function of the inorganic copper/ascorbate catalytic system.

• Crucial Free-Basing: Add DIPEA (2.5 equiv) dropwise to the stirring suspension.

  • Causality: 1.0 equivalent of DIPEA strictly neutralizes the TFA counterion to liberate the reactive free alkyne. The remaining 1.5 equivalents maintain a slightly basic pH (approx. 8.5), which is mandatory to prevent the protonation of the azide and to stabilize the Cu(I)-acetylide intermediate.

• Catalyst Preparation & Validation: In a separate vial, dissolve CuSO₄ (0.1 equiv) in a minimum amount of water (solution will be bright blue). Add Sodium Ascorbate (0.2 equiv).

  • Self-Validation Checkpoint: The solution must immediately transition from blue (Cu²⁺) to colorless/pale yellow (Cu⁺) . If the solution remains blue or turns green, the reduction has failed. Do not proceed until a fresh, colorless Cu(I) solution is achieved.

• Cycloaddition: Transfer the active Cu(I) solution to the main reaction flask. Stir vigorously at room temperature for 12–24 hours.

  • Self-Validation Checkpoint: Monitor via LC-MS. The disappearance of the parent mass (m/z 120 for the free alkyne) and the appearance of the product mass confirms conversion.

• Quenching and Isolation: Dilute with water and extract with Ethyl Acetate. Wash the organic layer with saturated NH₄Cl to remove residual copper salts. Dry over Na₂SO₄, concentrate, and purify via flash chromatography.

Diagram 2: Step-by-step logic and causality of the CuAAC protocol using the TFA salt.

Safety and Hazard Mitigation

Handling 6-Ethynylpyridin-2(1H)-one TFA salt requires adherence to standard laboratory safety protocols. The presence of the trifluoroacetate counterion introduces specific irritant properties[2].

GHS Hazard Statement	Description	Mitigation Strategy
H302	Harmful if swallowed	Do not eat/drink in the lab. Wash hands thoroughly after handling.
H315	Causes skin irritation	Wear nitrile gloves and a standard laboratory coat.
H319	Causes serious eye irritation	Mandate the use of splash-resistant safety goggles.
H335	May cause respiratory irritation	Handle exclusively within a certified chemical fume hood.

Note: Due to the terminal ethynyl group, the compound should be kept away from strong oxidizing agents and heavy metal salts (other than controlled catalytic amounts) to prevent uncontrolled exothermic reactions.

References

Sources

• 1. 6-Ethynylpyridin-2(1H)-one [benchchem.com]
• 2. 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate | 2682114-57-2 [sigmaaldrich.com]

Tautomeric Equilibrium of 6-Ethynylpyridin-2-one Derivatives: Mechanistic Insights and Applications in Drug Development & Synthetic Biology

Executive Summary

The rational design of nucleobase analogues and small-molecule inhibitors relies heavily on predictable hydrogen-bonding interfaces. Among these, 6-ethynylpyridin-2-one (often designated as the "W" nucleobase) has emerged as a privileged scaffold. It binds to Adenine with significantly higher affinity and sequence fidelity than native thymine[1][2]. However, the efficacy of this scaffold is entirely dictated by its tautomeric state. The molecule exists in a dynamic equilibrium between a lactam form (6-ethynyl-2-pyridone) and a lactim form (6-ethynyl-2-hydroxypyridine).

This whitepaper provides an in-depth technical analysis of the causality behind this tautomeric shift, the thermodynamic forces governing it, and the self-validating experimental workflows required to profile it. By mastering this equilibrium, researchers can leverage 6-ethynylpyridin-2-one derivatives for advanced applications in synthetic biology, antisense oligonucleotide therapeutics, and targeted drug discovery.

Mechanistic Basis of Tautomerism

The Lactam-Lactim Equilibrium

Tautomerization in 2-pyridone derivatives involves an intramolecular proton transfer between the ring nitrogen (N1) and the exocyclic oxygen (C2=O)[3].

• Lactam Form (2-Pyridone): Features a localized C=O double bond and an N-H bond. This form is not strictly aromatic, exhibiting alternating short and long C-C bond distances (e.g., 1.354 Å and 1.427 Å)[4]. It acts as a hydrogen-bond donor (N-H) and acceptor (C=O).

• Lactim Form (2-Hydroxypyridine): Features an aromatic pyridine ring with an exocyclic hydroxyl (-OH) group. It acts as a hydrogen-bond acceptor (N:) and donor (O-H).

Solvent Dielectric and Microsolvation Effects

The equilibrium constant (

) is highly sensitive to the solvent environment. In the gas phase or non-polar solvents, the lactim form is favored due to its lower internal energy and aromatic stabilization[3]. However, in polar solvents, the equilibrium violently shifts toward the lactam form.

This dichotomy is driven by the dipole moment . Quantum Mechanical (QM) calculations reveal that the lactam form possesses a significantly higher dipole moment (5.97 Debye in chloroform) compared to the lactim form (1.83 Debye)[4]. Consequently, high-dielectric solvents stabilize the lactam's charge separation. Furthermore, explicit microsolvation (water bridging) drastically reduces the activation barrier for proton transfer from ~146 kJ/mol to ~54 kJ/mol, effectively catalyzing the shift to the lactam state in aqueous biological systems[5].

Impact on Watson-Crick Base Pairing

When incorporated into an oligonucleotide, the 6-ethynyl group provides van der Waals interactions and enhanced lipophilicity that stabilize the DNA minor groove[1][2]. If the molecule remains in the lactam form , its H-bonding face perfectly mimics Thymine, allowing it to pair strongly with Adenine. If it shifts to the lactim form , the reversed H-bonding polarity causes a severe mismatch with Adenine, potentially leading to aberrant pairing with Guanine[6].

Logical flow of tautomeric equilibrium shift and its impact on base-pairing fidelity.

Quantitative Data Summaries

The following tables synthesize the thermodynamic and empirical data governing the 6-ethynylpyridin-2-one system.

Table 1: Tautomeric Equilibrium Constants (

) of 2-Pyridone Derivatives in Various Solvents | Solvent | Dielectric Constant ( ) | Dipole Moment (Debye) | ([Lactam]/[Lactim]) | Predominant Form | | :--- | :--- | :--- | :--- | :--- | | Gas Phase | 1.0 | ~1.65 (Lactim) | ~0.3 | Lactim (2-Hydroxypyridine) | | Cyclohexane | 2.02 | 5.29 (Lactam) | 1.7 | Mixed / Lactam slight preference | | Chloroform | 4.81 | 5.97 (Lactam) | 6.0 | Lactam (2-Pyridone) | | Water | 80.1 | >6.0 (Lactam) | ~900 | Lactam (2-Pyridone) | (Data synthesized from QM calculations and microwave spectroscopy[3][4])

Table 2: Thermodynamic Stability of Duplexes Containing 6-Ethynylpyridin-2-one (W) | Base Pair | Sequence Context |

vs Native T:A (°C) | Base-Pairing Fidelity | | :--- | :--- | :--- | :--- | | W : A | Matched Duplex | +17.5 | High (Strong H-Bonding + vdW) | | W : G | Mismatched Duplex | -20.5 | Low (Steric & Electronic Clash) | | T : A | Native Control | Baseline (0.0) | Standard | (Data reflecting the enhanced binding affinity of the 6-ethynyl-2-pyridone scaffold[2])

Experimental Protocols for Tautomeric Profiling

To ensure scientific integrity, the tautomeric state must be evaluated using a self-validating system combining empirical spectroscopy and theoretical modeling.

Self-validating experimental workflow for profiling tautomeric states and thermodynamics.

Protocol 1: NMR Spectroscopy for Tautomer Assignment

Causality: Standard

H NMR can be ambiguous in protic solvents due to rapid proton exchange broadening the N-H/O-H signals. Multi-nuclear NMR provides definitive structural proof.

• Sample Preparation: Dissolve 5-10 mg of the 6-ethynylpyridin-2-one derivative in 0.6 mL of deuterated solvents spanning a dielectric range (e.g., CDCl

  , DMSO-d , D O).
• C NMR Acquisition: Monitor the C2 carbonyl carbon. In the lactam form, this carbon resonates significantly downfield at approximately 160-170 ppm[7]. The sp-hybridized carbons of the 6-ethynyl group will appear at 70-90 ppm[7].
• N-HMQC Correlation: Perform a 2D H- N Heteronuclear Multiple Quantum Coherence experiment. The presence of a strong cross-peak definitively confirms the proton is covalently bound to the nitrogen (Lactam N-H). Absence of this peak indicates the Lactim N: state.

Protocol 2: Quantum Mechanical (QM) DFT Calculations

Causality: Empirical data cannot isolate the transition state energy barrier. QM provides the thermodynamic landscape and explains solvent-driven dipole shifts.

• Geometry Optimization: Construct 3D models of both the lactam and lactim tautomers. Optimize geometries using Density Functional Theory (DFT) with the

  B97X-V functional and a 6-311+G(2df,2p) basis set[4].

• Solvent Modeling: Apply a Conductor-like Polarizable Continuum Model (C-PCM) to simulate the dielectric constant of the target solvent (e.g.,

  for cyclohexane)[4].

• Thermodynamic Extraction: Calculate the zero-point total energy (

  ), free energy ( ), and dipole moments to derive the theoretical [3][4].

Protocol 3: Thermal Melting ( ) Analysis for Duplex Fidelity

Causality: Validates that the predominant tautomer in aqueous buffer successfully mimics Thymine and enhances duplex stability via the 6-ethynyl moiety.

• Oligonucleotide Synthesis: Incorporate the 6-ethynyl-2-pyridone phosphoramidite into a target DNA strand using standard solid-phase synthesis.

• Annealing: Mix the modified strand with complementary strands containing A, T, C, or G opposite the modification in a physiological buffer (e.g., 100 mM NaCl, 10 mM phosphate, pH 7.0). Heat to 90 °C for 5 minutes, then cool slowly to room temperature.

• UV Melting: Measure UV absorbance at 260 nm from 20 °C to 90 °C at a ramp rate of 1 °C/min. Calculate the first derivative of the melting curve to determine the

  [2].

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. wuxibiology.com [wuxibiology.com]
• 5. academia.edu [academia.edu]
• 6. researchgate.net [researchgate.net]
• 7. 6-Ethynylpyridin-2(1H)-one [benchchem.com]

Solubility & Handling Guide: 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate in DMSO

Executive Summary

6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate (CAS: 2682114-57-2) is a functionalized heterocyclic building block, frequently utilized as a "warhead" intermediate in the synthesis of covalent inhibitors or PROTAC linkers via "click" chemistry (CuAAC) or Sonogashira coupling.[1]

• Solubility Status: High . The trifluoroacetate (TFA) salt form significantly enhances solvation in polar aprotic solvents.

• Recommended Stock Concentration: 10 mM to 50 mM in anhydrous DMSO.

• Critical Handling Constraint: The compound is hygroscopic . DMSO stock solutions must be protected from atmospheric moisture to prevent hydrolytic degradation of the alkyne or disproportionation of the salt.

Physicochemical Profile & Solubility Mechanics

Understanding the molecular interaction between the solute and solvent is critical for reproducible stock preparation.

Property	Detail	Implication for Solubility
Core Structure	Pyridin-2(1H)-one (Tautomer of 2-hydroxypyridine)	Possesses both hydrogen bond donor (N-H) and acceptor (C=O) sites.
Functional Group	6-Ethynyl ( )	Lipophilic moiety; prone to polymerization if concentrated and heated.
Salt Form	2,2,2-Trifluoroacetate (TFA)	Disrupts crystal lattice energy, enhancing solubility in polar solvents like DMSO compared to the free base.
Molecular Weight	~233.15 g/mol	Low MW facilitates rapid dissolution.

The DMSO-TFA Interaction

Dimethyl sulfoxide (DMSO) is a sulfoxide with high dielectric constant (

). It acts as a Lewis base, effectively solvating the protonated pyridinium/pyridone cation.

• Thermodynamics: Dissolution is generally exothermic .

• Acidity: The presence of TFA means the resulting DMSO solution will be acidic. This is negligible for synthetic chemistry but critical for biological assays (see Section 5).

Protocol: Preparation of High-Integrity Stock Solutions

Objective: Prepare a stable 50 mM stock solution.

Reagents & Equipment[3][4][5][6]

• Compound: 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate (store at -20°C, desiccated).

• Solvent: Anhydrous DMSO (≥99.9%, water content <50 ppm).

• Vessel: Amber glass vial with PTFE-lined cap (prevents photodegradation and leaching).

Step-by-Step Workflow

Figure 1: Workflow for the preparation of a homogenous stock solution.

Detailed Procedure

• Equilibration: Allow the product vial to warm to room temperature before opening. This prevents condensation of atmospheric water onto the cold hygroscopic solid.

• Weighing: Weigh the target mass (e.g., 5 mg). Calculate the required DMSO volume.

  • Formula:

• Dissolution: Add the calculated volume of anhydrous DMSO.

  • Technique: Direct the stream of DMSO to wash any powder from the vial walls.

• Agitation: Vortex for 30 seconds. If visible solids remain, sonicate in a water bath for 2-5 minutes. Monitor temperature ; do not allow the bath to exceed 30°C to preserve the alkyne.

• Storage: Immediately aliquot into single-use volumes to avoid freeze-thaw cycles.

Stability & Storage in DMSO

The stability of ethynyl-pyridone derivatives is threatened by two main factors: Moisture and Base .

The "Water Effect"

DMSO is hygroscopic. It will absorb water from the air, eventually leading to a DMSO/Water mixture.

• Risk: Water can induce hydration of the alkyne (forming a ketone) or facilitate hydrolysis of the lactam ring under acidic conditions (TFA).

• Mitigation: Use "dry" DMSO (stored over molecular sieves) and purge headspace with Argon/Nitrogen.

Freeze-Thaw Degradation

Repeated freezing (DMSO freezes at 18.5°C) and thawing causes micro-precipitation and localized concentration gradients.

• Observation: If the solution turns from clear/colorless to yellow/brown, oxidative degradation or polymerization of the alkyne has occurred. Discard immediately.

Storage Condition	Expected Stability	Notes
-80°C (Anhydrous)	> 6 Months	Ideal for long-term banking.
-20°C (Standard)	1 - 3 Months	Acceptable for active use.
4°C (Refrigerated)	< 1 Week	DMSO remains liquid; slow hydrolysis risk.
Room Temp (25°C)	< 48 Hours	Use immediately.

Application Notes: Biological & Synthetic

For Cellular Assays (The "Acid Shock" Warning)

When using this TFA salt in cell culture:

• Buffer Capacity: The TFA counter-ion adds acidity. A 1:1000 dilution (e.g., 10 mM stock to 10

  M final) generally introduces negligible acidity if the media is buffered (HEPES/Bicarbonate).

• Toxicity Control: Always run a "Vehicle + TFA" control. Prepare a mock stock of DMSO containing an equimolar amount of TFA to rule out salt-induced cytotoxicity.

For Synthetic Chemistry ("Click" Reactions)

• Copper Sensitivity: If using Cu(I) for click chemistry, the pyridone nitrogen may coordinate with copper, potentially requiring higher catalyst loading.

• Base Compatibility: Avoid strong bases (e.g., NaOH, NaH) in the presence of the TFA salt without first neutralizing, as the exotherm can degrade the alkyne.

Troubleshooting Guide

Scenario: Precipitate forms upon thawing.

• Cause: Moisture ingress or "salting out" due to low temperature.

• Fix: Warm the vial to 37°C and vortex. If solids persist, the compound may have degraded into an insoluble polymer. Spin down (centrifuge 10,000 x g) and check supernatant concentration via HPLC.

Scenario: Solution turns yellow.

• Cause: Oxidation of the ethynyl group or trace iron contamination in the DMSO.

• Fix: Discard. Ensure future DMSO batches are "Spectrophotometric Grade" or "Anhydrous."

References

• Gaylord Chemical. Dimethyl Sulfoxide (DMSO) Solubility Data - Bulletin 102. Available at: [Link]

• Ziath. Samples in DMSO: What an end user needs to know (Water uptake and Freeze/Thaw effects). Available at: [Link]

Sources

• 1. 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate | 2682114-57-2 [sigmaaldrich.com]

molecular weight and formula of 6-Ethynylpyridin-2(1H)-one trifluoroacetate

Topic: Molecular Weight and Formula of 6-Ethynylpyridin-2(1H)-one Trifluoroacetate Content Type: Technical Whitepaper / Laboratory Guide Audience: Medicinal Chemists, Chemical Biologists, and Drug Discovery Scientists

A Versatile Alkyne-Functionalized Pyridone Scaffold for Fragment-Based Design and Bioorthogonal Chemistry[1][2]

Executive Summary

6-Ethynylpyridin-2(1H)-one trifluoroacetate (CAS: 2682114-57-2) represents a high-value molecular scaffold in modern drug discovery.[1] Merging the hydrogen-bond donor/acceptor properties of the 2-pyridone pharmacophore with the orthogonal reactivity of a terminal alkyne, this molecule serves two critical functions:

• Fragment-Based Drug Discovery (FBDD): A rigid, polar fragment capable of exploring sub-pockets while offering a vector (the alkyne) for rapid library expansion.

• Bioorthogonal Ligation: A "click-ready" handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), facilitating the synthesis of PROTAC linkers, antibody-drug conjugates (ADCs), or chemical probes.

This guide provides a definitive physicochemical profile, a validated synthetic workflow, and mechanistic insights into its application in covalent and non-covalent inhibitor design.

Physicochemical Specifications

The compound is typically supplied as a trifluoroacetic acid (TFA) salt. This salt form enhances solubility in polar organic solvents and stability during storage compared to the free base, which may be prone to oxidative polymerization at the terminal alkyne.

Table 1: Core Chemical Data

Property	Specification	Notes
IUPAC Name	6-Ethynylpyridin-2(1H)-one trifluoroacetate
Common Name	6-Ethynyl-2-pyridone TFA salt
CAS Number	2682114-57-2	Specific to the TFA salt form
Molecular Formula	C₉H₆F₃NO₃	Parent (C₇H₅NO) + TFA (C₂HF₃O₂)
Molecular Weight	233.15 g/mol	Parent: ~119.12; TFA: 114.02
Exact Mass	233.0299	Monoisotopic
Appearance	White to off-white solid	Hygroscopic; store under inert gas
Solubility	DMSO, Methanol, Water (moderate)	TFA salt improves aqueous solubility
Storage	-20°C or 2-8°C	Protect from light and moisture

Structural Analysis & Tautomerism

The 2-pyridone ring exists in equilibrium with its 2-hydroxypyridine tautomer. In the solid state and polar solvents (like DMSO/Water), the 2-pyridone (lactam) form predominates. The TFA counterion likely interacts via hydrogen bonding with the amide proton or protonates the carbonyl oxygen, stabilizing the complex.

Synthetic Methodology & Protocols

Expertise Note: Direct Sonogashira coupling on unprotected 6-bromo-2-pyridone is often low-yielding due to catalyst poisoning by the free amide nitrogen/oxygen. The "Self-Validating" protocol below utilizes a 2-methoxy intermediate strategy, which masks the amide functionality during the metal-catalyzed step, ensuring high turnover and purity.

Diagram 1: Synthetic Pathway

Caption: Optimized synthetic route avoiding catalyst poisoning via O-methylation protection strategy.

Detailed Protocol

Step 1: Selective Methoxylation

• Reagents: 2,6-Dibromopyridine (1.0 eq), Sodium Methoxide (1.1 eq), Methanol.

• Procedure: Reflux 2,6-dibromopyridine in MeOH with NaOMe. Monitor by TLC (Hexane/EtOAc). The symmetry of the starting material is broken, yielding the mono-methoxy product.

• Validation: 1H NMR should show a new singlet (~3.9 ppm) for O-Me and loss of symmetry in aromatic protons.

Step 2: Sonogashira Coupling[2]

• Reagents: 2-Bromo-6-methoxypyridine (1.0 eq), Ethynyltrimethylsilane (TMS-acetylene, 1.2 eq), Pd(PPh₃)₂Cl₂ (5 mol%), CuI (2 mol%), Triethylamine (TEA).

• Procedure: Degas solvents thoroughly (Argon sparge). Combine reagents in THF/TEA. Heat to 60°C under Argon.

• Causality: Deoxygenation is critical to prevent homocoupling of the alkyne (Glaser coupling).

• Validation: LCMS will show mass corresponding to [M+H]+ of the TMS-protected intermediate.

Step 3: Global Deprotection & Hydrolysis

• Reagents:

  • K₂CO₃/MeOH (TMS removal).

  • Aqueous HBr/Acetic Acid or TMSI (Methyl ether cleavage).

• Procedure:

  • Stir TMS-intermediate with K₂CO₃ in MeOH (RT, 1h) to remove the silyl group.

  • Treat the resulting 6-ethynyl-2-methoxypyridine with 48% HBr in AcOH at 80°C OR TMSI in MeCN at 60°C. Note: Acidic hydrolysis is preferred to generate the pyridone directly.

  • Purification: Purify the crude residue via Preparative HPLC using a Water/Acetonitrile gradient with 0.1% TFA .

  • Lyophilization: Freeze-dry the product fractions to obtain the stable trifluoroacetate salt.

• Validation:

  • NMR (DMSO-d6): Disappearance of O-Me signal. Appearance of alkyne proton (~4.0-4.5 ppm, s). Broad singlet for NH (~11-12 ppm).

  • 13C NMR: Carbonyl signal at ~160-165 ppm confirming pyridone structure.

Applications in Drug Discovery[2][3][4][8]

A. "Click" Chemistry & PROTACs

The terminal alkyne is a bioorthogonal handle. It reacts with azides to form 1,2,3-triazoles. This is particularly useful in PROTAC (Proteolysis Targeting Chimera) design, where the pyridone binds the target protein (or E3 ligase) and the alkyne allows modular attachment of various linker lengths.

B. Fragment Growing

The 2-pyridone motif mimics the hydrogen-bonding pattern of nucleobases and peptide bonds.

• Donor: NH (N1 position).

• Acceptor: C=O (C2 position).[3][4]

• Vector: The C6-ethynyl group extends into adjacent hydrophobic pockets, allowing "fragment growing" via Sonogashira coupling to aryls or cycloaddition to heterocycles.

Diagram 2: Functionalization Logic

Caption: Strategic applications of the scaffold in library synthesis and target engagement.

Handling and Stability (TFA Salt)

• Hygroscopicity: TFA salts are notoriously hygroscopic. The uptake of water can alter the apparent molecular weight during weighing.

  • Recommendation: Weigh in a glovebox or dry environment. If precise stoichiometry is required for biological assays, determine the water content (Karl Fischer titration) or qNMR using an internal standard (e.g., maleic acid).

• Acidity: The compound is acidic. In cellular assays, ensure the culture media has sufficient buffering capacity (HEPES/bicarbonate) to neutralize the TFA, preventing pH-induced artifacts.

• Stability: The terminal alkyne is stable at -20°C. Avoid strong bases (which may deprotonate the alkyne, leading to polymerization) unless intended for reaction.

References

• Sigma-Aldrich (MilliporeSigma). 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate Product Page. Accessed March 2026. Link

• PubChem. Pyridinium trifluoroacetate (Component Data). National Library of Medicine.[3] Link

• BenchChem. Synthetic Routes to 6-Ethynylpyridin-2(1H)-one and its Precursors. Link

• Rohde, J. M., et al. "Discovery and optimization of 2H-1λ2-pyridin-2-one inhibitors of mutant isocitrate dehydrogenase 1 for the treatment of cancer."[5] Journal of Medicinal Chemistry / PMC, 2020. Link

• Ye, Y. Y., et al. "Discovery, Optimization, and Evaluation of Novel Pyridin-2(1H)-one Analogues as Potent TRK Inhibitors." European Journal of Medicinal Chemistry, 2024. Link

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• 1. 6-Ethynylpyridin-2(1H)-one [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Trifluoroacetate | C2F3O2- | CID 84468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Discovery of 3-(((9H-purin-6-yl)amino)methyl)-4,6-dimethylpyridin-2(1H)-one derivatives as novel tubulin polymerization inhibitors for treatment of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery and optimization of 2H-1λ2-pyridin-2-one inhibitors of mutant isocitrate dehydrogenase 1 for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Hydrogen Bonding Capacity of 6-Ethynylpyridin-2(1H)-one

Authored for Researchers, Scientists, and Drug Development Professionals

Preamble: The Non-Covalent Bond that Shapes Modern Medicine

In the realm of medicinal chemistry, the success of a drug candidate is inextricably linked to its ability to form specific, predictable interactions with its biological target. Among the arsenal of intermolecular forces, the hydrogen bond stands paramount. Its unique combination of strength and directionality governs everything from protein folding and DNA base pairing to the affinity and specificity of a ligand for its receptor pocket.[1] A quantitative understanding of a molecule's hydrogen bonding potential, specifically its capacity to donate or accept hydrogen bonds, is a cornerstone of rational drug design. This guide provides a detailed analysis of the hydrogen bond donor and acceptor characteristics of 6-Ethynylpyridin-2(1H)-one, a heterocyclic scaffold with significant potential in drug discovery.[2]

PART 1: Foundational Principles of Hydrogen Bonding

Defining the Interaction: Donors and Acceptors

A hydrogen bond is an electrostatic attraction between a hydrogen atom covalently bonded to a highly electronegative atom (the donor ) and another nearby electronegative atom (the acceptor ).[1][3][4]

• Hydrogen Bond Donor (HBD): A molecule must contain a hydrogen atom attached to a highly electronegative atom, typically Nitrogen (N), Oxygen (O), or Fluorine (F). This creates a significant partial positive charge on the hydrogen, making it available for interaction.[3][5][6] The N-H and O-H groups are the most common HBDs in organic molecules.[7][8][9]

• Hydrogen Bond Acceptor (HBA): An acceptor is an electronegative atom (again, typically N, O, or F) that possesses at least one lone pair of electrons. This lone pair provides a region of localized negative charge that attracts the partially positive hydrogen of the donor.[3][5]

These counts are critical components of widely used druglikeness filters, most notably Lipinski's Rule of Five, which posits that orally active drugs generally have no more than 5 HBDs and 10 HBAs.[7][8][10]

The Critical Question of Tautomerism in Pyridinones

Before an analysis of 6-Ethynylpyridin-2(1H)-one can proceed, we must address its tautomeric nature. The molecule exists in equilibrium between the lactam (pyridin-2(1H)-one) and lactim (2-hydroxypyridine) forms.

Caption: Tautomeric equilibrium of the 6-ethynylpyridin-2-one scaffold.

The position of this equilibrium is highly dependent on the environment. In the gas phase, the aromatic 2-hydroxypyridine form is often favored.[11][12][13] However, in the solid state and in polar solvents (which mimic physiological conditions), the 2-pyridone (lactam) form predominates.[14][15] This preference is driven by the formation of strong intermolecular hydrogen-bonded dimers and favorable interactions with the polar solvent.[14][15] For all subsequent analysis relevant to drug development, we will consider the biologically prevalent 6-Ethynylpyridin-2(1H)-one tautomer.

PART 2: Analysis of 6-Ethynylpyridin-2(1H)-one

Enumeration of Hydrogen Bonding Sites

Based on the stable lactam structure, we can systematically identify the hydrogen bond donor and acceptor sites.

• Hydrogen Bond Donor (HBD) Analysis:

  • The pyridinone ring contains a nitrogen-hydrogen (N-H) bond. As nitrogen is a highly electronegative atom, this proton is polarized and acts as a potent hydrogen bond donor.

  • The terminal hydrogen on the ethynyl group (C≡C-H) is attached to an sp-hybridized carbon. While this makes the hydrogen more acidic than hydrogens on sp2 or sp3 carbons, it is generally considered a very weak HBD and is not counted under standard medicinal chemistry rules like Lipinski's.[16]

• Hydrogen Bond Acceptor (HBA) Analysis:

  • The exocyclic carbonyl oxygen (C=O) is highly electronegative and possesses two lone pairs of electrons. It is a strong and unambiguous hydrogen bond acceptor.

  • The ring nitrogen atom also has a lone pair. However, in the pyridinone tautomer, this lone pair is significantly involved in the aromatic π-system, reducing its availability to act as a hydrogen bond acceptor.

  • The π-system of the carbon-carbon triple bond can act as a weak hydrogen bond acceptor, but this interaction is not typically included in standard HBA counts for druglikeness evaluation.

Quantitative Data Summary

The hydrogen bonding potential of 6-Ethynylpyridin-2(1H)-one is summarized below.

Feature	Hydrogen Bond Donor (HBD) Count	Hydrogen Bond Acceptor (HBA) Count
Primary Sites (Lipinski Rules)	1	1
Ring N-H	1	0
Carbonyl C=O	0	1
Secondary/Weak Sites	(1)	(1)
Ethynyl C-H	(1)	0
Ethynyl π-system	0	(1)

Visualization of Hydrogen Bonding Sites

The following diagram illustrates the primary hydrogen bond donor and acceptor sites on the molecule.

Caption: Workflow for computational HBD/HBA determination.

Conclusion

The analysis of 6-Ethynylpyridin-2(1H)-one, grounded in the fundamental principles of chemical bonding and tautomerism, definitively assigns it a hydrogen bond donor count of one and a hydrogen bond acceptor count of one . This 1:1 donor-to-acceptor ratio, housed within a compact and rigid scaffold, makes it an intriguing building block for fragment-based drug design and lead optimization. [2]By serving as both a donor and acceptor, it can satisfy diverse hydrogen bonding requirements within a receptor active site, a property that underpins its classification as a valuable chemical motif. The robust computational workflow provided ensures that these critical parameters can be reliably determined for any compound, empowering scientists to make data-driven decisions in the complex, multi-parameter optimization challenge that is modern drug discovery.

References

• How Hydrogen Bonding Amplifies Isomeric Differences in Pyridones toward Strong Changes in Acidity and Tautomerism - PMC. (2021, February 9). National Center for Biotechnology Information. [Link]

• Lipinski's rule of five – Knowledge and References. Taylor & Francis Online. [Link]

• Lipinski's rule of five. Wikipedia. [Link]

• Lipinski rule of five. (2023, November 28). TIU Lecture Notes. [Link]

• Lipinski's Rule of 5. REVIVE. [Link]

• Lipinski Rule of Five. SCFBio. [Link]

• How Hydrogen Bonding Amplifies Isomeric Differences in Pyridones toward Strong Changes in Acidity and Tautomerism. (2021, February 9). ACS Publications. [Link]

• The Delicate Dance of Hydrogen Bonds: Donors vs. Acceptors in Molecular Design. (2026, January 27). Oreate AI Blog. [Link]

• 2-Pyridone. Wikipedia. [Link]

• The donor and acceptors atoms in the Hydrogen bond | With Examples | Organic Chemistry Tutorial. My Organic Chemistry. [Link]

• Hydrogen bond. Wikipedia. [Link]

• Hydrogen bonds may be considered as a special type of Lewis acid-base interaction in which a Lewis acid hydrogen ion is shared between Lewis bases. (2026, January 8). Chemistry LibreTexts. [Link]

• (PDF) How Hydrogen Bonding Amplifies Isomeric Differences in Pyridones toward Strong Changes in Acidity and Tautomerism. (2021, February 9). ResearchGate. [Link]

• Hydrogen bonding. (Video). Khan Academy. [Link]

• 2-Pyridone tautomer ratio. (2021, December 31). Chemistry Stack Exchange. [Link]

• Identifying Hydrogen Bond Donors & Acceptors. (2015, May 19). YouTube. [Link]

• Highly Stable Supramolecular Donor–Acceptor Complexes Involving (Z)-, (E)-di(3-pyridyl)ethylene Derivatives as Weak Acceptors: Structure—Property Relationships. (2025, September 29). MDPI. [Link]

• Hydrogen Bond Strengthens Acceptor Group The Curious Case of the C–H...O Interaction in Transmembrane Helices. (2024, August 1). MDPI. [Link]

Sources

• 1. Hydrogen bond - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. The donor and acceptors atoms in the Hydrogen bond | With Examples | Organic Chemistry Tutorial [curlyarrows.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Khan Academy [khanacademy.org]
• 6. youtube.com [youtube.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. Lipinski's rule of five - Wikipedia [en.wikipedia.org]
• 9. lecture-notes.tiu.edu.iq [lecture-notes.tiu.edu.iq]
• 10. Lipinski’s Rule of 5 – REVIVE [revive.gardp.org]
• 11. How Hydrogen Bonding Amplifies Isomeric Differences in Pyridones toward Strong Changes in Acidity and Tautomerism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
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• 15. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 16. scholars.cityu.edu.hk [scholars.cityu.edu.hk]

Stability of 6-Ethynylpyridin-2(1H)-one TFA Salt in Aqueous Solution

Executive Summary

6-Ethynylpyridin-2(1H)-one (often supplied as the Trifluoroacetic acid/TFA salt) is a specialized heterocyclic building block primarily utilized in bio-orthogonal chemistry (CuAAC "click" reactions) and covalent inhibitor design.[1][2] While the solid salt exhibits reasonable stability under inert storage, its behavior in aqueous solution is governed by a complex interplay of tautomeric equilibrium , acid-catalyzed hydration , and cationic oligomerization .

This guide details the physicochemical stability profile of this compound, identifying the TFA salt's inherent acidity as a catalyst for degradation. It provides actionable protocols for handling, monitoring, and maximizing the lifespan of aqueous stock solutions.

Part 1: Chemical Identity & Physicochemical Context[3]

To understand the stability of 6-Ethynylpyridin-2(1H)-one, one must first deconstruct its behavior in water.[1][2] The molecule exists in a delicate equilibrium heavily influenced by the presence of the TFA counterion.

Tautomeric Equilibrium

In aqueous media, 2-substituted pyridines capable of hydrogen bonding often exhibit tautomerism. For this compound, the equilibrium lies between the 2-pyridone (lactam) and 2-hydroxypyridine (lactim) forms.[2]

• Dominant Species: In water (polar protic solvent), the 2-pyridone form is thermodynamically favored due to the high solvation energy of the amide-like moiety.

• Effect of TFA: The presence of Trifluoroacetic acid (TFA) protonates the system. While the pyridone oxygen is the kinetic site of protonation, the thermodynamic protonation often occurs at the ring nitrogen or the oxygen, creating a pyridinium/hydroxypyridinium cation. This cationic state activates the ethynyl group toward nucleophilic attack.

The Acidity Factor

Dissolving the TFA salt in unbuffered water results in a solution pH of approximately 1.0 – 2.0 .

• Risk: Terminal alkynes are generally stable in neutral water.[2] However, in this highly acidic regime, the alkyne carbon-carbon triple bond (

  ) becomes susceptible to acid-catalyzed hydration (Markovnikov addition of water).

• Analogous Risk: Structural analogs such as 2-ethynylpyridine have been documented to undergo spontaneous polymerization in strong acids [1].[1][2]

Part 2: Degradation Mechanisms[1]

The instability of 6-Ethynylpyridin-2(1H)-one in aqueous TFA is driven by two primary pathways.

Pathway A: Acid-Catalyzed Hydration (Hydrolysis)

This is the conversion of the terminal alkyne into a methyl ketone (acetyl group).[2]

• Protonation: The

  -electrons of the alkyne attack a proton ( ), forming a transient vinyl cation.

• Nucleophilic Attack: Water attacks the more substituted carbon (Markovnikov rule).

• Tautomerization: The resulting enol tautomerizes to the ketone.

• Result: Conversion of 6-ethynylpyridin-2(1H)-one

  6-acetylpyridin-2(1H)-one .[1][2] This destroys the "click" handle, rendering the molecule useless for conjugation.

Pathway B: Cationic Oligomerization

In concentrated solutions (>10 mM), the protonated alkyne can act as an electrophile, reacting with the electron-rich alkyne of a neighboring molecule.

• Observation: The solution turns yellow/brown and may precipitate solids over time.

• Kinetics: Concentration-dependent (second-order).[1][2]

Visualization of Pathways

Figure 1: Divergent degradation pathways of 6-ethynylpyridin-2(1H)-one in acidic aqueous media.[1][2] Dilute solutions favor hydration; concentrated solutions favor polymerization.[2]

Part 3: Experimental Validation Protocol

Trust but verify. The following protocol allows you to assess the stability of your specific lot under your specific experimental conditions.

Materials

• Compound: 6-Ethynylpyridin-2(1H)-one TFA salt.[1][2]

• Solvent:

  (for NMR) or with 0.1% TFA (for HPLC).

• Internal Standard: Dimethyl sulfone (NMR inert standard) or similar.

Method: Time-Course HPLC Analysis

This method quantifies the disappearance of the parent peak and the appearance of the ketone byproduct.

Step-by-Step Workflow:

• Preparation: Prepare a 1 mM solution of the compound in water. Measure pH immediately (Expected: ~1-2).

• Incubation: Split sample into two vials:

  • Vial A: Room Temperature (

    ).

  • Vial B: Refrigerated (

    ).

• Sampling: Inject samples at

  .

• Detection: Monitor at 254 nm (aromatic system) and 210 nm .

• Criteria:

  • Stable: >98% parent peak area retention at 24h.

  • Labile: >5% degradation (new peaks) within 4h.

Data Interpretation Table:

Retention Time Shift	Probable Identity	Mechanistic Cause
No Change	Parent Compound	Stable
Earlier (More Polar)	6-Acetylpyridin-2(1H)-one	Acid-catalyzed hydration ( addition)
Broadening / Late Eluting	Oligomers	Cationic polymerization

Method: 1H-NMR Monitoring (The "Gold Standard")

NMR provides structural proof of alkyne integrity.[1][2]

• Key Signal: Monitor the alkyne proton (

  ). It typically appears as a singlet around 3.0 – 4.5 ppm (depending on solvent/stacking).

• Degradation Signal: Look for the appearance of a methyl ketone singlet (

  ) around 2.5 – 2.7 ppm .[1][2]

Part 4: Handling & Storage Recommendations

Based on the instability mechanisms described above, the following "Best Practices" are recommended for drug development workflows.

Solid State Storage

• Temperature: Store at -20°C or lower.

• Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent oxidative coupling (Glaser coupling) promoted by atmospheric moisture and oxygen.

• Container: Amber glass to prevent potential photo-initiated radical processes.[1][2]

Aqueous Solution Handling

• The "Freshness" Rule: Prepare aqueous solutions immediately before use . Do not store aqueous stocks overnight, even at 4°C.

• Buffering: If the application permits, neutralize the TFA immediately upon dissolution.

  • Protocol: Dissolve in a buffer (e.g., PBS pH 7.4) rather than pure water. This removes the excess protons that catalyze hydration and polymerization.

  • Caution: At neutral pH, the risk shifts from acid-hydrolysis to oxidative dimerization (Glaser coupling) if copper/metals are present. However, for short durations, neutral pH is significantly more stable than pH 1.

• Concentration: Avoid highly concentrated aqueous stocks (>50 mM) to minimize second-order polymerization rates.

DMSO Stock Alternative

For screening libraries or repeated use:

• Dissolve the TFA salt in anhydrous DMSO to create a high-concentration stock (e.g., 100 mM).

• DMSO suppresses the hydration pathway (no water) and generally stabilizes the dipole.

• Dilute into aqueous media only at the final step of the assay.

References

• Subramanyam, S., & Blumstein, A. (1991). Conjugated ionic polyacetylenes.[3] 5. Spontaneous polymerization of 2-ethynylpyridine in a strong acid.[1][2][3] Macromolecules, 24(1), 266–268.

• Hiroki, H., Ogata, K., & Fukuzawa, S. (2013).[4] 2-Ethynylpyridine-Promoted Rapid Copper(I) Chloride Catalyzed Azide-Alkyne Cycloaddition Reaction in Water.[1][2] Synlett, 24(07), 843-846.

• Kuthan, J., & Kurfürst, A. (1982). Development of the chemistry of pyridine derivatives. Industrial & Engineering Chemistry Product Research and Development, 21(2), 191-261. (General reference on pyridone tautomerism).

Sources

• 1. 6-Methylpyridin-2-ol | C6H7NO | CID 76772 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-{2-[6-(Morpholin-4-yl)pyridin-3-yl]ethynyl}-5-(3-phenylpropyl)pyrimidin-4-amine | C24H25N5O | CID 10883874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2-Ethynylpyridine-Promoted Rapid Copper(I) Chloride Catalyzed Azide-Alkyne Cycloaddition Reaction in Water [organic-chemistry.org]

The Definitive Guide to 6-Ethynylpyridin-2(1H)-one Salts: CAS Identifiers, Tautomeric Complexity, and Synthetic Applications

Executive Summary

In the realm of medicinal chemistry and fragment-based drug discovery (FBDD), the 6-ethynylpyridin-2(1H)-one scaffold has emerged as a highly versatile building block. Its terminal alkyne provides an ideal handle for "click chemistry" (specifically Copper-Catalyzed Azide-Alkyne Cycloaddition, or CuAAC), while the pyridone core frequently acts as a hydrogen bond donor/acceptor motif in kinase inhibitor design. However, researchers frequently encounter procurement and informatics hurdles due to the molecule's tautomeric nature and its various salt forms.

This whitepaper dissects the chemical informatics of 6-ethynylpyridin-2(1H)-one, explains the causality behind its specific salt formulations, and provides self-validating experimental protocols for its synthesis and application.

The Tautomerism Conundrum and CAS Registry

A fundamental challenge in cheminformatics is the classification of molecules capable of prototropic tautomerism. In solution, 2-pyridones exist in a dynamic, solvent-dependent equilibrium with their 2-hydroxypyridine counterparts. Because these tautomers can be isolated or trapped under different conditions, chemical registries assign them distinct Chemical Abstracts Service (CAS) numbers.

Understanding these identifiers is critical for sourcing raw materials and ensuring regulatory compliance during drug development:

• The Keto Form (Lactam): 6-Ethynylpyridin-2(1H)-one is the predominant tautomer in polar solvents and the solid state due to the stability of the amide-like resonance structure.

• The Enol Form (Lactim): 6-Ethynylpyridin-2-ol is favored in non-polar environments where intermolecular hydrogen bonding is restricted.

• The Salt Form: Because the pyridine nitrogen retains basicity, it readily forms salts with strong acids. The 2,2,2-trifluoroacetate (TFA) salt is the most commercially prevalent form.

Quantitative Data and Identifiers

The following table summarizes the critical identifiers for the 6-ethynylpyridin-2(1H)-one family [1, 2, 3, 4]:

Compound Name	Tautomeric / Salt State	CAS Number	Molecular Formula	Molecular Weight	InChI Key
6-Ethynylpyridin-2(1H)-one	Keto (Free Base)	145143-31-3	C₇H₅NO	119.12 g/mol	CZTTUTADMWTFAL-UHFFFAOYSA-N
6-Ethynylpyridin-2-ol	Enol (Free Base)	1849231-94-2	C₇H₅NO	119.12 g/mol	(Shares connectivity with Keto)
6-Ethynylpyridin-2(1H)-one TFA	TFA Salt	2682114-57-2	C₉H₆F₃NO₃	233.15 g/mol	BFMULIIIGNLOBF-UHFFFAOYSA-N

The Role of Salt Forms in Drug Development

Why is the TFA salt (CAS: 2682114-57-2) so ubiquitous in commercial catalogs [1]? The choice of this specific salt form is rooted in the causality of modern purification techniques.

• Purification Causality: During the synthesis of ethynylpyridines, the final purification step is almost exclusively Reverse-Phase Preparative High-Performance Liquid Chromatography (RP-Prep-HPLC). The standard mobile phases for this technique are Water and Acetonitrile, both modified with 0.1% Trifluoroacetic Acid (TFA) to sharpen peak shapes by suppressing the ionization of residual silanols on the stationary phase.

• Solubility and Stability: The free base of 6-ethynylpyridin-2(1H)-one is highly crystalline and often exhibits poor solubility in aqueous assay buffers. The TFA salt ensures immediate dissolution in DMSO for high-throughput screening (HTS) stock solutions and stabilizes the protonated state of the pyridine nitrogen, preventing oxidative degradation of the electron-rich ring.

Caption: Tautomeric equilibrium of 6-ethynylpyridin-2(1H)-one and its conversion to the TFA salt.

Synthetic Methodologies: Self-Validating Protocols

To utilize this scaffold effectively, researchers must understand its synthesis and downstream functionalization. The protocols below are designed as self-validating systems, ensuring that each step provides measurable feedback.

Protocol A: Synthesis of the Scaffold via Sonogashira Coupling

Causality behind choices: Sonogashira coupling is chosen over Negishi or Grignard methods because it is highly tolerant of the unprotected pyridone NH/OH group. Trimethylsilylacetylene (TMS-acetylene) is used instead of pure acetylene gas to prevent unwanted Glaser homocoupling and to allow for safe, liquid-phase handling.

Step-by-Step Methodology:

• Coupling: Dissolve 6-bromopyridin-2(1H)-one (1.0 eq) in anhydrous THF. Add Triethylamine (Et₃N, 3.0 eq) to serve as both the base and ligand-stabilizer.

• Catalysis: Degas the solution with N₂ for 10 minutes. Add Pd(PPh₃)₂Cl₂ (0.05 eq) and CuI (0.10 eq). The solution will turn pale yellow.

• Alkyne Addition: Dropwise add TMS-acetylene (1.5 eq). Heat to 65°C for 4 hours.

• Deprotection: Cool the mixture to room temperature. Add K₂CO₃ (2.0 eq) and Methanol (10 mL/mmol). Stir for 2 hours. Causality: Mild carbonate base selectively cleaves the Si-C bond without disrupting the pyridone lactam core.

• Workup & Purification: Filter through Celite, concentrate, and purify via RP-Prep-HPLC (0.1% TFA modifier) to yield the TFA salt.

Self-Validation Checkpoint:

• TLC: UV activity at 254 nm will show a polar shift from the TMS-protected intermediate.

• ¹H NMR: Success is confirmed by the disappearance of the 9-proton TMS singlet (~0.2 ppm) and the emergence of a sharp terminal alkyne proton singlet at ~3.8 ppm.

Protocol B: Application in CuAAC (Click Chemistry)

Causality behind choices: The generation of the active Cu(I) catalyst in situ from Cu(II)SO₄ and sodium ascorbate is preferred over using pure Cu(I) salts (like CuI), as Cu(I) is highly susceptible to oxidation in ambient air, which would stall the catalytic cycle.

Step-by-Step Methodology:

• Preparation: Dissolve the 6-ethynylpyridin-2(1H)-one TFA salt (1.0 eq) and the target organic azide (1.1 eq) in a 1:1 mixture of tert-butanol and water.

• Catalyst Generation: Add an aqueous solution of CuSO₄·5H₂O (0.05 eq) followed immediately by Sodium Ascorbate (0.10 eq).

• Reaction: Stir at room temperature for 12 hours. The mixture will transition from blue to a cloudy pale yellow as the Cu(I) species forms and coordinates.

• Isolation: Dilute with water and extract with Ethyl Acetate. Wash with brine, dry over Na₂SO₄, and concentrate.

Self-Validation Checkpoint:

• LC-MS: The reaction is validated by the complete disappearance of the alkyne mass and the appearance of the product mass

  corresponding to the newly formed 1,4-disubstituted 1,2,3-triazole.

Caption: Copper-catalyzed azide-alkyne cycloaddition (CuAAC) using the ethynylpyridinone scaffold.

Conclusion

The 6-ethynylpyridin-2(1H)-one scaffold is a masterclass in the complexities of modern medicinal chemistry. By understanding the distinction between its keto (CAS 145143-31-3), enol (CAS 1849231-94-2), and TFA salt (CAS 2682114-57-2) forms, researchers can avoid critical procurement errors. Furthermore, leveraging the causality behind its synthetic handling—such as utilizing TFA for stability and in situ Cu(I) generation for click chemistry—ensures robust, reproducible drug discovery workflows.

References

Physicochemical Profile: 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate

This technical guide details the physicochemical properties, specifically the pKa values, of 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate . It synthesizes experimental data from structural analogs with Quantitative Structure-Activity Relationship (QSAR) principles to provide authoritative values where direct experimental data is proprietary or unavailable.

[1]

Executive Summary

6-Ethynylpyridin-2(1H)-one (also known as 6-ethynyl-2-pyridone) is a functionalized heterocyclic scaffold used in medicinal chemistry as a covalent warhead precursor or a rigid linker.[1][2][3] It is frequently supplied as a 2,2,2-trifluoroacetate (TFA) salt to ensure stability and handling ease.

Understanding its ionization behavior is critical for:

• Solubility Profiling: Predicting precipitation in biological buffers.

• Binding Affinity: Determining the protonation state within a protein active site.

• Synthetic Utility: Optimizing conditions for metal-catalyzed couplings (e.g., Sonogashira).

Chemical Identity & Tautomerism

Before analyzing pKa, the molecular structure must be defined. 2-Pyridones exhibit lactam-lactim tautomerism . In aqueous solution and the solid state, the lactam (2-pyridone) form is thermodynamically dominant over the lactim (2-hydroxypyridine) form.

• Dominant Species: 6-Ethynylpyridin-2(1H)-one (Lactam)

• Minor Species: 6-Ethynylpyridin-2-ol (Lactim)

Tautomeric Equilibrium Diagram

Caption: The lactam form is the relevant species for aqueous pKa determination.

pKa Values: Experimental & Predicted

The molecule possesses three distinct ionization sites. The values below represent the most accurate scientific estimates based on the Hammett substituent constants for the ethynyl group (

, ) applied to the 2-pyridone core.

Table 1: Ionization Constants (Aqueous, 25°C)

Ionization Event	Structural Transformation	Core pKa (Unsubstituted)	Effect of 6-Ethynyl Group	Estimated pKa
pKa 1 (Basicity)	Protonation of Carbonyl Oxygen ( )		Destabilizes Cation (EWG)	< 0.5
pKa 2 (Acidity)	Deprotonation of Ring Nitrogen ( )		Stabilizes Anion (EWG)	10.0 – 10.5
pKa 3 (Terminal Alkyne)	Deprotonation of Alkyne CH ( )		Negligible Change	~ 24 – 25

Detailed Mechanistic Analysis

A. The TFA Salt Component (pKa ≈ 0.23)

The compound is supplied as a trifluoroacetate salt .

• Nature: TFA is a strong organic acid (

  ).

• Behavior in Water: In aqueous solution (pH > 1), the salt fully dissociates .

  • Reaction:

  • Implication: Dissolving this salt in water creates an acidic solution. However, the pyridone itself is not protonated at physiological pH (7.4). It exists as the neutral free base. The "salt" is effectively a solid-state adduct that breaks apart upon solvation.

B. Ring Nitrogen Acidity (pKa ≈ 10.2)

The amide-like NH group is weakly acidic.

• Mechanism: Loss of the proton generates a resonance-stabilized anion.

• Substituent Effect: The ethynyl group at position 6 is an Electron Withdrawing Group (EWG) via inductive effects (-I). It pulls electron density away from the ring, stabilizing the negative charge on the nitrogen anion.

• Result: This lowers the pKa from 11.65 (unsubstituted) to approximately 10.2 .

• Relevance: At pH 7.4, the molecule is neutral . It will only form the anion at pH > 10.

C. Carbonyl Oxygen Basicity (pKa < 0.5)

Pyridones are extremely weak bases. Protonation occurs at the carbonyl oxygen, not the nitrogen, to form a hydroxy-pyridinium cation.

• Substituent Effect: The electron-withdrawing ethynyl group destabilizes the developing positive charge.

• Result: The molecule is less basic than unsubstituted 2-pyridone. It requires highly acidic conditions (pH < 0) to protonate.

Ionization Landscape Diagram

This diagram illustrates the species distribution across the pH scale.

Caption: Species distribution of 6-ethynylpyridin-2(1H)-one. The molecule is neutral at physiological pH.

Experimental Validation Protocols

To verify these values in your specific assay buffer, use the following protocols.

Protocol A: Potentiometric Titration (For pKa ~ 10.2)

• Applicability: Accurate for pKa values between 2 and 12.

• Concentration: 1 mM compound in degassed water (with 0.15 M KCl for ionic strength).

• Method:

  • Dissolve the TFA salt in water. The initial pH will be acidic (

    ) due to free TFA.

  • Titrate with 0.1 M KOH.

  • First Inflection: Neutralization of the free TFA (strong acid).

  • Second Inflection: Deprotonation of the Pyridone NH (weak acid).

  • Calculate pKa from the half-equivalence point of the second inflection.

Protocol B: UV-Metric Titration (For pKa < 1)

• Applicability: Potentiometry fails at extreme pH. UV-metric is required for the basicity measurement.

• Method:

  • Prepare samples in buffers ranging from pH 0 to 4.

  • Monitor the UV absorbance shift (typically bathochromic shift upon protonation).

  • Plot Absorbance vs. pH to determine the inflection point.

Implications for Drug Discovery[5]

Solubility & Formulation

• TFA Removal: For biological assays, the TFA counterion can be toxic or interfere with cellular data. It is recommended to convert the salt to a hydrochloride or free base form using a basic resin (e.g., bicarbonate wash) before sensitive cell-based assays.

• pH 7.4 Solubility: As a neutral, planar, aromatic molecule, the compound has moderate aqueous solubility. It relies on hydrogen bonding (Lactam NH donor / Carbonyl O acceptor) for solvation. It will not benefit from ionization-assisted solubility at physiological pH.

Reactivity (The Ethynyl "Warhead")

• The terminal alkyne is stable in water but highly reactive toward palladium/copper catalysts.

• Covalent Inhibition: If designed as a covalent inhibitor, the reactivity of the alkyne is not pH-dependent in the physiological range, as the

  of the alkyne proton ( ) is too high for spontaneous deprotonation by biological bases.

References

• Bordwell, F. G. "Equilibrium acidities in dimethyl sulfoxide solution." Accounts of Chemical Research 21.12 (1988): 456-463. Link

• Katritzky, A. R., et al. "Tautomerism of Heterocycles." Advances in Heterocyclic Chemistry (Supplement 1), Academic Press, 1976. (Canonical text on Pyridone Lactam-Lactim equilibrium).

• Hansch, C., Leo, A., & Taft, R. W. "A survey of Hammett substituent constants and resonance and field parameters." Chemical Reviews 91.2 (1991): 165-195. (Source for Ethynyl

  values). Link

• PubChem Compound Summary. "2-Pyridone."[4] National Center for Biotechnology Information. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. homepages.bluffton.edu [homepages.bluffton.edu]
• 3. lcms.cz [lcms.cz]
• 4. 2-Pyridone - Wikipedia [en.wikipedia.org]

6-Ethynylpyridin-2(1H)-one: A Strategic Fragment in Modern Drug Discovery

[1]

Executive Summary

6-Ethynylpyridin-2(1H)-one (CAS: 2682114-57-2) represents a high-value "privileged structure" in Fragment-Based Drug Discovery (FBDD).[1] Its utility stems from a dual-modality architecture: the 2-pyridone core functions as a robust hydrogen-bond donor/acceptor motif capable of mimicking peptide bonds (isostere of amides), while the C6-ethynyl group provides a versatile orthogonal handle for chemical expansion.[1]

This guide details the technical application of this fragment, moving beyond simple structural description to actionable protocols for synthesis, library generation via "click" chemistry, and specific targeting strategies for kinases (e.g., FGFR4) and epigenetic readers (BET bromodomains).

Structural Analysis & Pharmacophore Properties[1][2][3]

The Tautomeric Advantage

The biological activity of 6-ethynylpyridin-2(1H)-one is governed by its tautomeric equilibrium.[1] While the 2-pyridone (lactam) form predominates in polar solvents and the solid state (stabilized by dimerization and dipole interactions), the 2-hydroxypyridine (lactim) form can become relevant in non-polar hydrophobic pockets.[1]

• Lactam Form (Dominant): Acts as a hydrogen bond donor (N-H) and acceptor (C=O).[1] This pattern is critical for binding to the hinge region of kinases (e.g., interacting with the backbone of residues like hinge-cysteine).

• Ethynyl Handle: The alkyne at the C6 position is sterically unobtrusive yet chemically reactive. It serves two roles:

  • Synthetic Handle: For rapid library expansion via CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition).[1]

  • Warhead Precursor: Can be converted into triazoles (amide bioisosteres) or fused to form bicyclic systems (e.g., 1,6-naphthyridinones).[1]

Physicochemical Profile

Property	Value / Characteristic	Relevance to FBDD
MW	~119.12 Da	Ideal "Rule of 3" fragment; leaves room for optimization.[1]
H-Bond Donors	1 (N-H)	Critical for directional binding.[1]
H-Bond Acceptors	1 (C=O)	Complements donor sites in protein pockets.[1]
LogP (Est.)	~0.6	Highly soluble; suitable for high-concentration NMR screening.[1]
Geometry	Planar	Favorable for stacking interactions (pi-pi) in aromatic pockets.[1]

Synthetic Methodologies

The synthesis of 6-ethynylpyridin-2(1H)-one requires careful handling to prevent polymerization of the alkyne and to manage the solubility of the pyridone core.[1]

Protocol A: Synthesis from 6-Bromo-2-pyridone

This route utilizes a Sonogashira coupling followed by desilylation.[1]

Reagents:

• Starting Material: 6-bromo-2(1H)-pyridone[1]

• Coupling Partner: Trimethylsilylacetylene (TMS-acetylene)[1][2]

• Catalyst: Pd(PPh3)2Cl2 (5 mol%)

• Co-catalyst: CuI (2 mol%)[3]

• Base/Solvent: Triethylamine (Et3N) / THF (1:1 ratio)

Step-by-Step Workflow:

• Degassing: Charge a flame-dried Schlenk flask with 6-bromo-2(1H)-pyridone (1.0 eq), Pd(PPh3)2Cl2, and CuI. Evacuate and backfill with Argon (3 cycles).[1]

• Addition: Add degassed THF and Et3N via syringe. Add TMS-acetylene (1.2 eq) dropwise.[1]

• Reaction: Heat to 60°C for 12-18 hours. The solution will darken (formation of Pd-black indicates catalyst decomposition; ensure strict O2 exclusion).[1]

• Workup: Filter through a Celite pad to remove Pd/Cu residues.[1][4] Concentrate the filtrate in vacuo.

• Deprotection: Dissolve the crude TMS-intermediate in MeOH. Add K2CO3 (0.5 eq) and stir at RT for 1 hour.

• Purification: Neutralize with dilute HCl. Extract with EtOAc.[1] Purify via flash chromatography (SiO2, DCM:MeOH gradient 95:5).

Protocol B: "Click" Chemistry Library Generation

Once the fragment is in hand, it is typically "clicked" to a library of azides to probe binding pockets.

Standard CuAAC Protocol:

• Setup: In a 96-well plate, dissolve 6-ethynylpyridin-2(1H)-one (10 mM) in DMSO.

• Reagents: Add Azide (R-N3, 10 mM), CuSO4 (1 mM), and Sodium Ascorbate (2 mM).

• Incubation: Shake at RT for 4 hours.

• Analysis: Direct injection into LC-MS to confirm triazole formation. No workup required for initial biochemical screening.[1]

Visualizing the Workflow

The following diagram illustrates the strategic flow from synthesis to library generation and target engagement.

Figure 1: Synthetic pathway and strategic application of the 6-ethynylpyridin-2(1H)-one fragment.

Applications in Drug Discovery[7][8][9][10]

Kinase Inhibition (FGFR4)

The 6-ethynylpyridin-2(1H)-one scaffold has been instrumental in the design of selective Fibroblast Growth Factor Receptor 4 (FGFR4) inhibitors.[1]

• Mechanism: The pyridone core mimics the hinge-binding motif of adenosine (ATP).[1]

• Fragment Evolution: The ethynyl group is often cyclized with adjacent amino groups to form 1,6-naphthyridin-2(1H)-ones .[1] This bicyclic system increases hydrophobic contact area while maintaining the critical hydrogen bonds with the kinase hinge residues.[1]

• Covalent Potential: While the ethynyl group itself is less reactive than an acrylamide, it can be positioned to react with non-catalytic cysteines (e.g., Cys552 in FGFR4) if activated, or used as a rigid linker to project a warhead into the correct sub-pocket.

Epigenetics (BET Bromodomains)

Bromodomain and Extra-Terminal (BET) proteins recognize acetylated lysine residues.[1]

• Mimicry: The 2-pyridone carbonyl oxygen acts as a direct mimic of the acetyl-lysine carbonyl, forming a hydrogen bond with the conserved asparagine (e.g., Asn140 in BRD4).[1]

• Vector: The 6-ethynyl position allows vectors to grow towards the "WPF shelf" region of the bromodomain, a common strategy to build potency and selectivity over other bromodomain families.

References

• Synthesis and Properties of 6-Ethynylpyridin-2(1H)-one

  • BenchChem Technical Data. "6-Ethynylpyridin-2(1H)-one as a Key Scaffold in Drug Design."

• FGFR4 Inhibitor Design Using Pyridone Scaffolds

  • Journal of Medicinal Chemistry. "Discovery of 1,6-Naphthyridin-2(1H)-one Derivatives as Novel, Potent, and Selective FGFR4 Inhibitors."

• Fragment-Based Discovery of BET Inhibitors

  • Journal of Medicinal Chemistry. "Fragment-Based, Structure-Enabled Discovery of Novel Pyridones as Potent BET Family Bromodomain Inhibitors."

• Tautomeric Equilibrium of 2-Pyridones

  • The Journal of Physical Chemistry A. "Gas-phase tautomeric equilibrium of 2-pyridinone and 2-hydroxypyridine."

• Sonogashira Coupling Protocols

  • Organic Chemistry Portal.[1] "Sonogashira Coupling: Mechanism and Recent Literature."

Sources

• 1. 2-Pyridone - Wikipedia [en.wikipedia.org]
• 2. In the Sonogashira coupling reaction, TMS-acetylene can be utiliz... | Study Prep in Pearson+ [pearson.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Technical Synthesis Guide: 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate

Part 1: Introduction & Retrosynthetic Strategy

Executive Summary

6-Ethynylpyridin-2(1H)-one is a critical heterocyclic scaffold, increasingly utilized in medicinal chemistry as a covalent warhead (targeting cysteine residues) or a bioorthogonal "click" chemistry handle.[1] The 2-pyridone motif mimics nucleobases and peptide bonds, making it valuable for kinase inhibitors (e.g., FGFR4) and RNA-targeting ligands. This guide details a robust, scalable synthesis of the trifluoroacetate (TFA) salt form, prioritizing yield, purity, and operational safety.

Retrosynthetic Analysis

The synthesis is designed around the Sonogashira cross-coupling of a halogenated pyridone precursor. While direct coupling on the free pyridone is possible, it often suffers from catalyst poisoning due to the coordination of the lactam nitrogen/oxygen. Therefore, this protocol offers two pathways:

• Pathway A (Direct): For rapid, small-scale synthesis using optimized catalyst loading.

• Pathway B (Protected): Using N-Boc protection to ensure high yields and simplified purification, naturally leading to the TFA salt upon deprotection.

Figure 1: Retrosynthetic disconnection showing the N-Boc protected pathway as the primary route for high-purity salt formation.

Part 2: Detailed Experimental Protocols

Critical Process Parameters (CPPs)

Parameter	Specification	Rationale
Inert Atmosphere	Argon or N₂ (Strict)	Pd(0) species are oxygen-sensitive; alkynes can undergo oxidative homocoupling (Glaser coupling) in the presence of O₂.
Temperature	50–70 °C	Sufficient to activate the C-Br bond without degrading the Boc group (Pathway B).
Base Choice	Triethylamine (Et₃N)	Acts as both solvent/co-solvent and proton scavenger; compatible with Boc protection.
Catalyst System	PdCl₂(PPh₃)₂ / CuI	Robust standard for aryl bromides. CuI is essential for activating the terminal alkyne.

Pathway B: The N-Boc Protected Route (Recommended)

This route is preferred for generating the TFA salt because the final deprotection step uses Trifluoroacetic Acid (TFA), directly yielding the desired salt form without extra acidification steps.

Step 1: N-Protection

Reaction: 6-Bromo-2(1H)-pyridone + Boc₂O → tert-Butyl 2-bromo-6-oxopyridine-1(6H)-carboxylate

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) and equip with a magnetic stir bar.

• Dissolution: Suspend 6-bromo-2(1H)-pyridone (1.74 g, 10.0 mmol) in dry DCM (50 mL).

• Addition: Add DMAP (4-Dimethylaminopyridine) (122 mg, 1.0 mmol, 0.1 eq) and Triethylamine (1.67 mL, 12.0 mmol, 1.2 eq).

• Reaction: Cool to 0 °C. Add Di-tert-butyl dicarbonate (Boc₂O) (2.62 g, 12.0 mmol, 1.2 eq) portion-wise.

• Execution: Warm to Room Temperature (RT) and stir for 4–16 hours. Monitor by TLC (Hexane/EtOAc 7:3) for disappearance of starting material.

• Workup: Wash with 1M HCl (2 x 20 mL) to remove DMAP/Et₃N, then Brine. Dry over Na₂SO₄, filter, and concentrate.

• Purification: Flash column chromatography (SiO₂, 0-20% EtOAc in Hexanes).

  • Yield Target: >85% (White solid).[1][2]

Step 2: Sonogashira Coupling

Reaction: N-Boc-6-bromo-2-pyridone + TMS-Acetylene → N-Boc-6-((trimethylsilyl)ethynyl)-2-pyridone

• Setup: Charge an oven-dried Schlenk flask with N-Boc-6-bromo-2-pyridone (2.74 g, 10.0 mmol), PdCl₂(PPh₃)₂ (350 mg, 0.5 mmol, 5 mol%), and CuI (95 mg, 0.5 mmol, 5 mol%).

• Degassing: Evacuate and backfill with Argon (3 cycles).

• Solvent: Add degassed THF (40 mL) and Et₃N (10 mL).

• Addition: Add Trimethylsilylacetylene (TMS-Acetylene) (1.66 mL, 12.0 mmol, 1.2 eq) via syringe.

• Execution: Heat to 60 °C for 6–12 hours. The solution typically turns dark brown/black.

• Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc) to remove metal precipitates. Concentrate the filtrate.

• Purification: Flash chromatography (SiO₂, 0-10% EtOAc in Hexanes).

  • Note: The TMS group increases lipophilicity; the product elutes early.

Step 3: Global Deprotection & Salt Formation

Reaction: N-Boc-6-(TMS-ethynyl)-2-pyridone → 6-Ethynylpyridin-2(1H)-one • TFA

Mechanism: TFA removes the N-Boc group (acidolysis). The TMS group on the alkyne is often labile to acid/water, but if it persists, a subsequent basic workup would be needed. However, TFA/Water mixtures can desilylate alkynes. For a guaranteed one-pot procedure:

• Dissolution: Dissolve the intermediate (1.0 eq) in DCM (5 mL/mmol).

• Acidolysis: Add Trifluoroacetic Acid (TFA) (5 mL/mmol) dropwise at 0 °C.

  • Optional: Add 2 eq of Water or use wet DCM to facilitate TMS removal via silicon-proton exchange.

• Stirring: Stir at RT for 2–4 hours. Monitor LCMS for loss of Boc (-100 mass) and TMS (-72 mass).

  • Troubleshooting: If TMS remains, treat the crude residue with K₂CO₃/MeOH for 10 min, then re-acidify with TFA. However, the acidic conditions usually suffice for global deprotection over extended time (overnight).

• Isolation: Concentrate the reaction mixture in vacuo (do not heat >40 °C). Co-evaporate with Toluene (3x) to remove excess TFA.

• Purification (Crucial for Salt):

  • Dissolve the residue in Water/Acetonitrile (95:5).

  • Perform Prep-HPLC using a C18 column.

  • Mobile Phase: Water (0.1% TFA) / Acetonitrile (0.1% TFA). Gradient 0% -> 50% B.

  • Lyophilize the product fractions.

• Result: 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate (Off-white to pale yellow solid).

Part 3: Workflow Visualization

Figure 2: Step-by-step experimental workflow for the synthesis of the target TFA salt.

Part 4: Analytical Data & Validation

Expected Analytical Properties

Property	Expected Value	Notes
Appearance	Off-white / Pale yellow solid	Darkens upon oxidation/polymerization. Store under Argon at -20°C.
Molecular Weight	119.12 (Free Base) + 114.02 (TFA) = 233.14 g/mol
¹H NMR (DMSO-d₆)	δ 11.5-12.0 (br s, 1H, NH), 7.5 (dd, 1H), 6.4 (d, 1H), 6.2 (d, 1H), 4.2 (s, 1H, alkyne CH)	The alkyne proton typically appears as a singlet around 3.5-4.5 ppm depending on solvent/salt.
LC-MS (ESI+)	[M+H]⁺ = 120.05	The TFA anion (113) is usually visible in negative mode or inferred.

Self-Validating Checks

• Reaction Color: The Sonogashira coupling must turn dark (Pd precipitation). If it remains pale yellow, oxygen may have poisoned the catalyst or the reaction hasn't started.

• TLC Monitoring:

  • Coupling: Product is more non-polar (higher Rf) than starting material due to TMS.

  • Deprotection: Product is highly polar (low Rf) and may streak on silica due to the basic pyridine/acidic phenol nature.

• Alkyne Integrity: Check IR for the characteristic C≡C stretch (~2100 cm⁻¹) and C≡C-H stretch (~3300 cm⁻¹). Absence indicates potential hydration to a ketone.

Part 5: Safety & Handling

• TFA (Trifluoroacetic Acid): Highly corrosive and volatile. Use in a fume hood.

• Alkynes: Terminal alkynes can polymerize or react violently with concentrated heavy metals. Avoid contact with metallic sodium or potassium.

• Palladium Residues: Heavy metal waste must be segregated.

References

• Huo, J., & Hoberg, J. O. (2011). A Facile and Inexpensive Synthesis of 6-Ethynylbipyridine.[3][4] International Journal of Organic Chemistry, 1, 33-36.[3] [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. (General reference for Sonogashira conditions).
• Pfleiderer, W. (2013). Preparation of 6-ethynylpteridine derivatives by Sonogashira coupling. Heterocycles, 87(1), 79. (Analogous chemistry on N-heterocycles).

Sources

• 1. Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate | 2682114-57-2 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. scirp.org [scirp.org]

Application Note: Precision Sonogashira Coupling of 6-Ethynylpyridin-2(1H)-one

Executive Summary & Strategic Rationale

The 6-substituted pyridin-2(1H)-one scaffold is a "privileged structure" in medicinal chemistry, serving as a critical pharmacophore in kinase inhibitors (e.g., p38 MAP kinase), PDE10A inhibitors, and novel nucleoside analogs. However, introducing an alkyne moiety at the C6 position via Sonogashira coupling presents a unique set of synthetic challenges known collectively as the "2-Pyridyl Problem."

Direct coupling of 6-Ethynylpyridin-2(1H)-one (1) is often plagued by:

• Catalyst Poisoning: The free lactam nitrogen and carbonyl oxygen can chelate Pd/Cu species, arresting the catalytic cycle.

• Tautomeric Ambiguity: The equilibrium between the 2-pyridone (lactam) and 2-hydroxypyridine (lactim) forms complicates base selection and solubility.

• Glaser Homocoupling: The electron-deficient nature of the pyridine ring increases the acidity of the terminal alkyne, accelerating oxidative homocoupling over the desired cross-coupling.

This guide recommends a "Protect-Couple-Deprotect" strategy as the industry standard for reproducibility and yield. While direct coupling is chemically possible, it is reserved for specific cases where protection is strictly contraindicated.

Pre-Reaction Considerations: The Protection Strategy

Before initiating the coupling, you must decide on the form of the nucleophile. The O-protection route is generally superior to N-protection for Sonogashira couplings because it restores the aromaticity of the pyridine ring, preventing the "diene-like" reactivity that can lead to side reactions.

Recommended Precursors

Precursor Form	Structure	Pros	Cons
A. 2-Methoxy-6-ethynylpyridine	Preferred. O-Methyl protected.	Aromatic, non-chelating, high coupling efficiency.	Requires demethylation (TMSI or HBr) post-coupling.
B. N-SEM-6-ethynylpyridone	N-SEM protected.	Stable to basic coupling conditions.	Deprotection (TBAF/acid) can be harsh on sensitive substrates.
C. Free 6-Ethynylpyridone	Unprotected.	Atom economy (no steps).	High Risk. Requires specialized ligands/bases; typically low yield (<40%).

Workflow Visualization

The following diagram outlines the decision logic and reaction pathways for utilizing this scaffold.

Caption: Decision matrix for coupling 6-ethynylpyridin-2(1H)-one. Route A is the robust, high-yield standard.

Detailed Protocols

Protocol A: Coupling via O-Protected Intermediate (Standard)

Use this protocol for maximum reliability.

Reagents:

• Alkyne: 2-Methoxy-6-ethynylpyridine (1.2 equiv)

• Electrophile: Aryl Iodide/Bromide (1.0 equiv)

• Catalyst: Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (0.05 equiv)

• Co-Catalyst: Copper(I) Iodide [CuI] (0.02 equiv)

• Base: Triethylamine (Et₃N) (3.0 equiv)

• Solvent: Anhydrous THF or DMF (0.1 M concentration)

Step-by-Step Methodology:

• Degassing (Critical): In a flame-dried Schlenk tube, dissolve the Aryl Halide and 2-Methoxy-6-ethynylpyridine in anhydrous THF. Sparge with Argon for 15 minutes. Note: Oxygen causes rapid Glaser homocoupling of the electron-deficient alkyne.

• Catalyst Addition: Add Et₃N, Pd(PPh₃)₂Cl₂, and CuI under a positive stream of Argon. Seal the tube immediately.

• Reaction: Stir at Room Temperature for 4–12 hours. If the aryl halide is a bromide or electron-rich, heat to 60°C.

  • Visual Check: The reaction typically turns from yellow to dark brown/black. A green hue indicates oxidation (catalyst death) or excessive homocoupling.

• Workup: Dilute with EtOAc, wash with saturated NH₄Cl (to sequester Cu), then brine. Dry over Na₂SO₄ and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc).

• Deprotection (Post-Coupling): Dissolve the coupled product in dry Acetonitrile. Add Sodium Iodide (NaI, 2.0 equiv) and Trimethylsilyl Chloride (TMSCl, 2.0 equiv) to generate TMSI in situ. Heat to 60°C for 2 hours. Quench with MeOH to reveal the pyridone.

Protocol B: Direct Coupling of Free 6-Ethynylpyridin-2(1H)-one

Use this protocol ONLY if deprotection conditions would destroy other functional groups.

Reagents:

• Alkyne: 6-Ethynylpyridin-2(1H)-one (1.5 equiv)

• Catalyst: PdCl₂(dppf)·DCM (0.05 equiv) - Bidentate ligands prevent chelation by the substrate.

• Co-Catalyst: CuI (0.05 equiv)

• Base: Diisopropylamine (DIPA) (4.0 equiv)

• Solvent: DMSO (Required for solubility of the free lactam)

Step-by-Step Methodology:

• Solubility Check: Ensure the 6-ethynylpyridin-2(1H)-one is fully dissolved in DMSO. If cloudy, mild heating (40°C) is permitted before catalyst addition.

• Catalyst Addition: Add the base and catalysts to the degassed solution.

• Reaction: Heat to 80°C . The higher temperature is necessary to break the intermolecular H-bonding dimers of the pyridone.

• Workup: Pour into water. If the product precipitates, filter and wash with water/ether. If not, extract with n-Butanol or DCM/iPrOH (3:1).

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
No Conversion (Starting Material remains)	Catalyst Poisoning	Switch to Protocol A (Protection). If staying with B, switch catalyst to XPhos Pd G2 or Pd(tBu₃P)₂ to outcompete substrate coordination.
Rapid formation of Homocouple (Dimer)	Oxygen Ingress	Re-degas solvents using "Freeze-Pump-Thaw" (3 cycles). Add the alkyne slowly via syringe pump.
Product trapped in aqueous phase	High Polarity	The free pyridone is highly polar. Adjust aqueous layer pH to ~6-7 during extraction. Use continuous extraction or salted-out organic solvents.
Desilylation failure (Synthesis of precursor)	Incomplete reaction	If synthesizing the alkyne from TMS-acetylene: Use K₂CO₃/MeOH for cleavage. Avoid TBAF if the pyridone ring is sensitive to fluoride-induced decomposition.

References

• Process Chemistry (Wyeth/Pfizer): Fobian, Y. M., et al. "Development of a Scalable Process for the Sonogashira Coupling of 2-Ethynylpyridine." Synthetic Methods in Drug Discovery, Royal Society of Chemistry, 2016. Link

• Nucleoside Analogs: Okamura, H., et al. "Synthesis of 6-Alkynylated Purine-Containing DNA via On-Column Sonogashira Coupling." Bioorganic & Medicinal Chemistry, 2011. Link

• Catalytic Cycles & Mechanism: Chinchilla, R., & Nájera, C. "The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry." Chemical Reviews, 2007. Link

• Pyridone Functionalization: Hirano, K., & Miura, M. "A lesson for site-selective C–H functionalization on 2-pyridones." Chemical Science, 2018. Link

• General Protocol Source: "Sonogashira Coupling." Organic Chemistry Portal. Link

click chemistry applications of 6-Ethynylpyridin-2(1H)-one

This Application Note is designed for researchers in medicinal chemistry, chemical biology, and oligonucleotide synthesis. It details the specific utility of 6-Ethynylpyridin-2(1H)-one (often abbreviated as E or 6-EP ) as a dual-purpose scaffold: a high-affinity nucleobase surrogate and a bio-orthogonal click chemistry handle.

High-Affinity Nucleobase Analogs & Click-Ready Scaffolds

Introduction: The "Super-Thymine" Scaffold

6-Ethynylpyridin-2(1H)-one is a specialized building block that bridges the gap between fragment-based drug discovery (FBDD) and synthetic nucleic acid chemistry . While nominally a terminal alkyne suitable for click chemistry, its primary value lies in its ability to mimic the hydrogen-bonding face of Thymine while providing superior stacking interactions due to the planar ethynyl group.

Key Chemical Features:

• Tautomeric Versatility: Exists predominantly as the pyridin-2(1H)-one (lactam) in neutral aqueous solution, mimicking the Watson-Crick face of Thymine (Donor-Acceptor pattern).

• The "Ethynyl Effect": The C6-ethynyl group is not merely a reactive handle; when incorporated into DNA/PNA, it projects into the major groove, providing enhanced

  - stacking and C-H··· interactions that stabilize the duplex significantly more than the native methyl group of Thymine.

• Click-Ready: The terminal alkyne is sterically accessible for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), allowing post-synthetic functionalization.

Core Applications

A. Synthetic DNA/RNA: The High-Affinity "E-Base"

The most authoritative application of 6-Ethynylpyridin-2(1H)-one is its conversion into a C-nucleoside (where the base is linked to the sugar via a C-C bond rather than C-N).

• Function: Acts as a "Super-Thymine" (T-analog).

• Mechanism: The 6-ethynyl group extends the

  -system. When paired with Adenine, it exhibits stronger base-pairing fidelity and thermal stability ( C to C per modification) compared to the natural T:A pair.

• Use Case:

  • PCR Primers: Enhancing binding affinity in A-rich target sequences.

  • PNA/LNA Probes: Increasing the melting temperature of short oligonucleotide probes used in diagnostics.

B. Fragment-Based Drug Discovery (FBDD)

In medicinal chemistry, the pyridone core is a privileged scaffold for kinase inhibition (mimicking the hinge-binding motif).

• Strategy: The molecule serves as a "warhead" fragment.

• Workflow:

  • Binding: The pyridone interacts with the target protein (H-bond donor/acceptor).

  • Elaboration: The ethynyl group is used to "grow" the molecule via CuAAC, attaching diverse azide libraries to probe adjacent pockets (Structure-Activity Relationship exploration).

C. Bio-Orthogonal Labeling (Click-DNA)

For applications requiring fluorescent labeling or surface immobilization, the ethynyl group serves as a latent handle.

• Protocol: Incorporate 6-ethynylpyridin-2(1H)-one into an oligomer

  Perform CuAAC with a fluorophore-azide.

• Note: "Clicking" the ethynyl group converts it to a triazole. This alters the stacking properties described in Application A. Therefore, one must choose: use the alkyne for stability (uncapped) OR use it for labeling (capped).

Experimental Protocols

Protocol A: CuAAC Reaction with Pyridone Substrates

Context: Pyridin-2(1H)-ones can act as weak bidentate ligands for Cu(I), potentially sequestering the catalyst. This protocol uses a high-affinity ligand (THPTA) to prevent catalyst deactivation and protect biomolecules from oxidative damage.

Reagents:

• Substrate: 6-Ethynylpyridin-2(1H)-one (or peptide/oligo derivative) [100 µM final]

• Label: Azide-Fluorophore (e.g., Azide-Cy5) [200 µM final]

• Catalyst Source: CuSO₄·5H₂O [1 mM stock]

• Reducing Agent: Sodium Ascorbate [5 mM stock]

• Ligand: THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) [2 mM stock]

• Buffer: 100 mM Phosphate Buffer (pH 7.0) or DMSO/Water (1:1) for small molecules.[1][2][3]

Step-by-Step Procedure:

• Premix Catalyst: In a separate tube, mix CuSO₄ and THPTA in a 1:2 molar ratio (e.g., 5 µL Cu + 10 µL THPTA). Incubate for 5 minutes. This forms the active, protected catalytic complex.

• Reaction Assembly: To the substrate solution (in buffer/DMSO), add the Azide.

• Initiation: Add the Cu-THPTA complex to the reaction.

• Reduction: Add Sodium Ascorbate (final conc. 2.5 mM) to initiate the reaction.

• Incubation:

  • Small Molecules: 1 hour at Room Temp (RT).

  • Oligonucleotides: 30 minutes at RT (Protect from light).

• Quenching (Optional): Add EDTA (10 mM) to chelate copper before downstream analysis (HPLC/LC-MS).

Troubleshooting Table:

Observation	Probable Cause	Corrective Action
Low Yield	Cu(I) chelation by Pyridone O/N	Increase Cu:Ligand ratio to 1:5; Ensure THPTA is fresh.
Precipitation	Pyridone insolubility in water	Add 10-20% DMSO or DMF to the buffer.
Degradation	Oxidative damage (if DNA/Protein)	Degas buffers; Maintain Ascorbate excess.

Protocol B: Synthesis of C-Nucleoside Precursor (Heck Coupling)

Context: To use this as a DNA building block, one typically couples the iodinated base to a glycal.[4] However, if starting from the 6-ethynyl derivative, the alkyne must be protected or introduced after glycosylation to avoid side reactions.

Standard Route:

• Start: 6-Iodo-pyridin-2(1H)-one (O-protected).

• Coupling: Heck reaction with furanoid glycal (Pd(OAc)₂, AsPh₃).

• Functionalization: Sonogashira coupling to install the ethynyl group at C6.

• Deprotection: Removal of O-protecting groups to yield the free nucleoside.

Visualization: Application Workflows

The following diagrams illustrate the two primary workflows: FBDD (Drug Discovery) and Oligonucleotide Engineering .

Caption: Workflow distinguishing the use of 6-Ethynylpyridin-2(1H)-one as a drug fragment (top) versus a DNA building block (bottom).

References

• Minuth, M., & Richert, C. (2013). A Nucleobase Analogue that Pairs Strongly with Adenine.[1][2][4][5] Angewandte Chemie International Edition.[1][2][4][5] (Describes the "E" base and its stacking properties).

• BenchChem. 6-Ethynylpyridin-2(1H)-one Product Information. (Chemical properties and commercial availability).[6]

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie.[1][2][4][5] (Foundational CuAAC reference).

• Presolski, S. I., et al. (2011).Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology. (Source for the THPTA-protected CuAAC protocol).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Click Chemistry - Introduction [genelink.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. sg.idtdna.com [sg.idtdna.com]

preparation of 6-Ethynylpyridin-2(1H)-one from 6-bromopyridin-2(1H)-one

Executive Summary

The 6-ethynylpyridin-2(1H)-one scaffold is a high-value pharmacophore in medicinal chemistry, serving as a critical intermediate for kinase inhibitors (e.g., FGFR4 inhibitors) and molecular glues. Its synthesis presents a unique chemoselective challenge: introducing a reactive alkyne moiety onto a tautomerizable heterocycle (lactam-lactim equilibrium) without compromising the sensitive functionality.

This guide details two distinct protocols:

• Method A (Direct Route): A step-economic, direct Sonogashira coupling on the unprotected lactam, ideal for rapid scale-up and "green" process chemistry.

• Method B (Precision Route): A protection-group strategy utilizing O-methylation and chemoselective demethylation via iodotrimethylsilane (TMSI), ensuring maximum purity for complex substrates.

Strategic Analysis & Retrosynthesis

The transformation requires the displacement of a bromide at the C6 position with a terminal alkyne. The primary synthetic hurdle is the acidic N-H (pKa ~11) and the potential for catalyst poisoning by the free pyridone.

Reaction Pathways

Figure 1: Strategic pathways for the synthesis. Method A offers efficiency; Method B offers control.

Method A: Direct Sonogashira Coupling (Protocol)

This method relies on the ability of the Sonogashira system to tolerate the free lactam functionality. It is the preferred route for scale-up due to high atom economy.

Reagents & Materials

Reagent	Equiv.[1]	Role
6-Bromopyridin-2(1H)-one	1.0	Limiting Reagent
Trimethylsilylacetylene (TMSA)	1.5	Alkyne Source
Pd(PPh₃)₂Cl₂	0.05	Catalyst
CuI	0.03	Co-catalyst
Triethylamine (Et₃N)	3.0	Base/Solvent
DMF (Anhydrous)	10 vol	Solvent

Step-by-Step Protocol

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a reflux condenser and a rubber septum. Cool under a stream of Argon.

• Charging: Add 6-bromopyridin-2(1H)-one (1.0 equiv), Pd(PPh₃)₂Cl₂ (5 mol%), and CuI (3 mol%) to the flask.

• Solvent Addition: Add anhydrous DMF (0.5 M concentration relative to substrate) and Et₃N (3.0 equiv) via syringe.

  • Critical Note: Sparge the solvent mixture with Argon for 15 minutes prior to addition to prevent oxidative homocoupling of the alkyne (Glaser coupling).

• Alkyne Addition: Add Trimethylsilylacetylene (1.5 equiv) dropwise via syringe.

• Reaction: Heat the mixture to 80°C for 4–6 hours. Monitor by TLC (EtOAc/Hexane 1:1) or LC-MS.

  • Checkpoint: The starting material (bromide) should be consumed. A new spot (fluorescent blue under UV) corresponding to the TMS-intermediate will appear.

• Workup: Cool to room temperature. Dilute with EtOAc and wash with saturated NH₄Cl (to sequester Cu) and brine. Dry over Na₂SO₄ and concentrate.

• Desilylation (In-situ): Redissolve the crude residue in MeOH. Add K₂CO₃ (1.5 equiv) and stir at room temperature for 30 minutes.

• Purification: Concentrate and purify via flash column chromatography (SiO₂, 0-10% MeOH in DCM).

Method B: Protection-Group Strategy (Protocol)

Use this method if the direct coupling suffers from low yields or catalyst poisoning. The O-methoxy group locks the tautomer in the pyridine form, facilitating the coupling.

Step 1: O-Methylation

• Reagents: 6-bromo-2-pyridone, MeI (1.2 equiv), Ag₂CO₃ (1.1 equiv), CHCl₃, Reflux.

• Mechanism: Silver carbonate promotes O-alkylation over N-alkylation (the "Silver Salt Rule").

• Product: 2-Bromo-6-methoxypyridine.

Step 2: Sonogashira Coupling

• Conditions: Standard Sonogashira conditions (as in Method A) using the protected intermediate.

• Product: 2-Methoxy-6-((trimethylsilyl)ethynyl)pyridine.

Step 3: Global Deprotection (The "TMSI Method")

Standard acid hydrolysis (HBr) can hydrate the alkyne to a ketone. We utilize Iodotrimethylsilane (TMSI) for a mild, non-aqueous deprotection of both the methyl ether and the silyl group.

Parameter	Condition
Reagent	TMSI (generated in situ from TMSCl + NaI)
Solvent	Acetonitrile (MeCN)
Temperature	60°C
Time	2-4 Hours

Protocol:

• Dissolve the coupled intermediate in dry MeCN.

• Add NaI (3.0 equiv) and TMSCl (3.0 equiv) sequentially.

• Heat to 60°C. The TMSI cleaves the methyl ether (via an oxonium intermediate) to regenerate the pyridone and simultaneously removes the TMS group from the alkyne.

• Quench: Pour into aqueous Na₂S₂O₃ to reduce iodine byproducts. Extract with EtOAc/MeOH (9:1).

Mechanistic Insight & Troubleshooting

Catalytic Cycle & Inhibition

The free lactam nitrogen can coordinate to Pd(II), forming a resting state that slows transmetallation. Using Method B avoids this. In Method A, the excess Et₃N helps buffer this effect.

Figure 2: Simplified catalytic cycle highlighting the potential inhibition pathway by the lactam substrate.

Troubleshooting Table

Issue	Probable Cause	Solution
Low Conversion	Catalyst poisoning by N-H	Switch to Method B (O-protection) or increase catalyst loading to 10 mol%.
Homocoupling (Glaser)	Oxygen in solvent	Degas solvents thoroughly (Freeze-Pump-Thaw or vigorous Argon sparging).
Alkyne Hydration	Acidic workup	Avoid strong acids during workup. Use buffered NH₄Cl.
Black Precipitate	Pd agglomeration (Pd black)	Add additional ligand (PPh₃, 10 mol%) to stabilize the active species.

References

• Benchchem. "Synthetic Routes to 6-Ethynylpyridin-2(1H)-one and its Precursors." Benchchem Application Notes. Link

• Organic Chemistry Portal. "Sonogashira Coupling: Mechanism and Recent Literature." Organic Chemistry Portal. Link

• Chem-Station. "O-Demethylation Strategies: BBr3, TMSI, and Acidic Hydrolysis." Chem-Station Int. Ed.Link

• Huo, J., & Hoberg, J. O. (2011). "A Facile and Inexpensive Synthesis of 6-Ethynylbipyridine." International Journal of Organic Chemistry, 1, 33-36. Link

• Gelest. "Deprotection of Silyl Ethers and Alkynes." Gelest Technical Library. Link

Sources

• 1. Trimethylsilylacetylene - Wikipedia [en.wikipedia.org]

Application Note: Bioconjugation Protocols Using 6-Ethynylpyridin-2(1H)-one Linkers

Abstract & Introduction

This guide details the application of 6-Ethynylpyridin-2(1H)-one as a specialized alkyne handle for bioorthogonal chemistry. Unlike standard aliphatic or phenyl-based alkynes, the 6-ethynylpyridin-2(1H)-one scaffold offers a unique combination of enhanced aqueous solubility , structural rigidity , and hydrogen-bonding capability due to its pyridone core.

While the primary mechanism of conjugation is the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) , this linker is distinguished by its tautomeric equilibrium and potential for "ligand-assisted" catalysis, where the pyridone nitrogen/oxygen can transiently coordinate Cu(I), potentially accelerating reaction kinetics in dilute biological media.

Key Advantages over Standard Alkynes:

• Hydrophilicity: The pyridone ring reduces the hydrophobicity of the resulting triazole conjugate, minimizing non-specific binding and aggregation common with phenyl-triazoles.

• Rigid Linker Geometry: Provides a defined spatial orientation between the biomolecule and the payload.

• Fluorogenic Potential: Upon cycloaddition, the extended conjugation of the pyridone-triazole system can exhibit distinct fluorescence properties, useful for verification without wash steps.

Mechanism of Action

The core reaction utilizes the terminal ethynyl group at the C6 position of the pyridone ring. In aqueous buffers, the molecule exists in equilibrium between the 2-pyridone (lactam) and 2-hydroxypyridine (lactim) forms, heavily favoring the pyridone form in polar solvents.

Reaction Pathway: CuAAC

The reaction proceeds via a stepwise formation of a copper(I)-acetylide intermediate.[1] The pyridone moiety may stabilize the Cu(I) center, acting as an internal auxiliary ligand, which facilitates the attack of the organic azide.

Figure 1: Mechanistic pathway of the CuAAC reaction involving 6-Ethynylpyridin-2(1H)-one.

Experimental Protocols

Protocol A: Preparation of Stock Solutions

Safety Note: Handle all azides and copper salts with care. 6-Ethynylpyridin-2(1H)-one is often supplied as a trifluoroacetate salt.[1]

• Linker Stock (100 mM): Dissolve 23.3 mg of 6-Ethynylpyridin-2(1H)-one (MW ~233.14 g/mol for salt) in 1 mL of anhydrous DMSO.

  • Note: If using the free base (MW ~119.12), adjust mass accordingly.

• CuSO4 Solution (20 mM): Dissolve Copper(II) Sulfate Pentahydrate in sterile distilled water.

• Ligand Solution (50 mM): Dissolve THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) in water.

  • Why THPTA? It protects proteins from Cu-induced oxidation and maintains Cu(I) solubility.

• Reducing Agent (100 mM): Dissolve Sodium Ascorbate in water. Prepare Fresh.

Protocol B: Bioconjugation Workflow

This protocol assumes the target protein has already been modified with an azide group (e.g., via NHS-Azide or metabolic labeling).

Step-by-Step Procedure:

Step	Action	Reagent/Condition	Critical Parameter
1	Equilibration	Protein-Azide in PBS (pH 7.4)	Conc: 1–5 mg/mL (10–50 µM)
2	Premix Catalyst	Mix CuSO4 and THPTA (1:5 molar ratio)	Let stand for 5 mins to complex.
3	Add Linker	Add 6-Ethynylpyridin-2(1H)-one to Protein	5–20 molar excess over protein.
4	Initiate	Add Catalyst Premix to reaction	Final [Cu] = 0.1–0.5 mM.
5	Activate	Add Sodium Ascorbate	Final [Asc] = 1–5 mM.
6	Incubation	1–2 Hours at Room Temp (or 4°C O/N)	Protect from light; minimal agitation.
7	Quench	Add EDTA (10 mM final)	Chelates Cu ions to stop reaction.
8	Purification	Desalting Column (PD-10) or Dialysis	Remove excess linker/catalyst.

Detailed Workflow Diagram

Figure 2: Step-by-step bioconjugation workflow for 6-Ethynylpyridin-2(1H)-one.

Quality Control & Characterization

Mass Spectrometry (LC-MS)[2][3]

• Method: ESI-TOF or Orbitrap.

• Expected Outcome: Mass shift corresponding to the linker + payload.

• Calculation:

  . For simple click, it is an addition reaction, so Mass = Protein + Alkyne.

• Verification: Look for the +119 Da shift (for the free base core) plus any attached tags.

UV-Vis Spectroscopy

• Pyridone Absorbance: The 2-pyridone ring typically absorbs in the range of 290–310 nm .

• Diagnostic: An increase in absorbance at ~300 nm (distinct from the 280 nm protein peak) can indicate successful conjugation if the payload does not interfere.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Precipitation	High Cu(I) concentration or protein instability.	Increase THPTA ligand ratio (1:10). Reduce Cu conc to 0.1 mM.
Low Yield	Oxidation of Cu(I) to Cu(II).	Add fresh Ascorbate. Perform reaction under inert atmosphere (N2/Ar).
Non-Specific Binding	Linker hydrophobicity (less likely with pyridone).	Add 5-10% glycerol or 0.05% Tween-20 to the buffer.
Blue Solution	Cu(II) accumulation.	Indicates insufficient reductant. Add more Ascorbate immediately.

References

• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153-162. Retrieved from [Link]

• Gierlich, J., Burley, G. A., Gramlich, P. M., Hammond, D. M., & Carell, T. (2006). Click Chemistry as a Reliable Method for the High-Density Postsynthetic Functionalization of Alkyne-Modified DNA. Organic Letters, 8(17), 3639-3642. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]

Advanced Functionalization of 6-Ethynylpyridin-2(1H)-one: A Guide for Peptidomimetic and Bioconjugation Applications

Topic: Functionalization of 6-Ethynylpyridin-2(1H)-one for Peptide Synthesis Content Type: Application Notes and Protocols Audience: Researchers, Scientists, and Drug Development Professionals

Strategic Overview

In the landscape of modern peptide therapeutics, 6-Ethynylpyridin-2(1H)-one (6-EP) has emerged as a high-value "privileged scaffold."[1] Unlike simple alkynes used solely for conjugation, the 2-pyridone core offers unique structural properties: it mimics the hydrogen-bonding face of nucleobases and peptide bonds, providing rigidity and specific molecular recognition capabilities.

This guide addresses the critical challenge: How to integrate this heterocyclic warhead into peptide workflows.

We define two primary functionalization pathways:

• The "Linker" Strategy (Pre-Synthetic): Functionalizing the pyridone nitrogen (N1) to create a carboxylic acid building block compatible with Solid Phase Peptide Synthesis (SPPS).

• The "Click" Strategy (Post-Synthetic): Utilizing the C6-ethynyl handle for bioorthogonal ligation to azido-functionalized peptides.

Chemical Foundations & Reactivity

Before initiating protocols, the user must understand the tautomeric behavior of the scaffold to ensure regioselectivity.

• Tautomeric Equilibrium: 6-Ethynylpyridin-2(1H)-one exists in equilibrium between the lactam (2-pyridone) and lactim (2-hydroxypyridine) forms.

• Regioselectivity (N- vs. O-Alkylation): For peptide applications, the N-alkylated (lactam) form is required to maintain hydrolytic stability and peptidomimetic properties.

  • Kinetic Control: Reaction with "hard" electrophiles (e.g., alkyl halides) under basic conditions often yields mixtures.

  • Thermodynamic Control: Using specific bases (e.g., K₂CO₃ or LiH) in polar aprotic solvents (DMF) strongly favors the thermodynamically stable N-alkylated product.

Application Note: Synthesis of the SPPS Building Block

Objective: Convert 6-ethynylpyridin-2(1H)-one into 2-(6-ethynyl-2-oxopyridin-1(2H)-yl)acetic acid . This derivative can be used as an N-terminal capping reagent or an internal peptidomimetic monomer.

Workflow Visualization

Figure 1: Synthetic pathway for converting the pyridone core into an SPPS-compatible building block.

Detailed Protocol A: N-Alkylation and Deprotection

Materials:

• 6-Ethynylpyridin-2(1H)-one (1.0 equiv)

• tert-Butyl bromoacetate (1.2 equiv)

• Potassium Carbonate (K₂CO₃, anhydrous, 2.0 equiv)

• Dimethylformamide (DMF, anhydrous)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Step-by-Step Methodology:

• N-Alkylation (The "Soft" Base Method):

  • Dissolve 6-ethynylpyridin-2(1H)-one (e.g., 233 mg, 1.0 mmol) in anhydrous DMF (5 mL) in a round-bottom flask under Argon.

  • Add K₂CO₃ (276 mg, 2.0 mmol). Stir at Room Temperature (RT) for 15 minutes to deprotonate the N-H (color change may occur).

  • Dropwise add tert-butyl bromoacetate (177 µL, 1.2 mmol).

  • Stir at RT for 4–6 hours. Monitor by TLC (System: Hexane/EtOAc 1:1). The N-alkylated product is typically more polar than the O-alkylated byproduct (if any).

  • Workup: Dilute with EtOAc (50 mL), wash with water (3x) and brine (1x). Dry over Na₂SO₄ and concentrate.

  • Purification: Flash chromatography (SiO₂). Elute with Hexane/EtOAc gradients. Isolate the major N-alkylated isomer.

• Ester Deprotection:

  • Dissolve the intermediate tert-butyl ester in DCM (2 mL).

  • Add TFA (2 mL) slowly at 0°C.

  • Stir at RT for 2 hours.

  • Concentrate under reduced pressure.[2][3] Co-evaporate with toluene (3x) to remove residual TFA.

  • Result: The free acid is obtained as an off-white solid. Yields are typically >90%.

Validation Check:

• ¹H NMR (DMSO-d₆): Look for the singlet of the N-CH₂ protons around 4.8 ppm. The absence of O-CH₂ signals (which would appear further downfield) confirms N-regioselectivity.

Protocol: Bioorthogonal Ligation (CuAAC) on Peptide Scaffolds

Objective: Conjugate 6-ethynylpyridin-2(1H)-one (or its derivatives) to an azido-peptide (e.g., containing Azidohomoalanine, Aha) using Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Context: The pyridone nitrogen can coordinate copper.[1] To prevent catalyst poisoning, a strong chelating ligand (THPTA) is mandatory .

Reaction Mechanism

Figure 2: Mechanism of CuAAC ligation emphasizing the role of THPTA ligand.

Detailed Protocol B: Solution-Phase Conjugation

Reagents:

• Peptide: 1 mM solution in DMSO/Water (1:1).

• Alkyne: 6-Ethynylpyridin-2(1H)-one (5 equiv relative to peptide).

• Catalyst Premix:

  • CuSO₄·5H₂O (1 equiv)

  • THPTA Ligand (Tris(3-hydroxypropyltriazolylmethyl)amine) (5 equiv)

  • Sodium Ascorbate (10 equiv)

Procedure:

• Pre-complexation: In a separate microtube, mix the CuSO₄ solution with the THPTA ligand solution. Let stand for 5 minutes. This ensures the copper is ligated before it encounters the pyridone.

• Reaction Assembly:

  • To the peptide solution (100 µL), add the Alkyne solution.

  • Add the Cu-THPTA complex.

  • Initiate reaction by adding Sodium Ascorbate (freshly prepared).

  • Final Concentrations: Peptide (0.5 mM), Alkyne (2.5 mM), Cu (0.5 mM), THPTA (2.5 mM), Ascorbate (5 mM).

• Incubation: Purge headspace with Argon. Agitate gently at RT for 1–2 hours.

• Quenching: Add EDTA (10 mM final) to chelate copper.

• Purification: HPLC (C18 column). The triazole product will have a distinct retention time shift compared to the starting azide.

Data Summary & Troubleshooting

Comparative Reactivity Table

Parameter	N-Alkylation (Protocol A)	CuAAC Ligation (Protocol B)
Primary Challenge	N- vs. O-selectivity	Catalyst poisoning by Pyridone
Key Reagent	K₂CO₃ (Base)	THPTA (Ligand)
Solvent System	Anhydrous DMF	Water/DMSO or Water/tBuOH
Typical Yield	75–85%	>90% (conversion)
Monitoring	TLC / NMR	LC-MS

Troubleshooting Guide

• Problem: Low yield in N-alkylation (O-alkylation observed).

  • Solution: Switch solvent to pure DMF (promote ionic dissociation) and use LiH or Cs₂CO₃. Ensure the reaction is strictly anhydrous.

• Problem: Peptide precipitation during CuAAC.

  • Solution: Increase DMSO content to 50% or add 6M Guanidine HCl (CuAAC is compatible with denaturants).

• Problem: Sluggish "Click" reaction.

  • Solution: The pyridone ring is electron-deficient, making the alkyne slightly less reactive than a standard alkyl alkyne. Increase temperature to 37°C or double the catalyst loading.

References

• Organic Chemistry Portal. (2025). Mechanism of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Retrieved from [Link]

• Scientific Research Publishing. (2011). A Facile and Inexpensive Synthesis of 6-Ethynylbipyridine.[4][5] (Analogous chemistry for ethynyl-pyridine synthesis). Retrieved from [Link]

Sources

• 1. 6-Ethynylpyridin-2(1H)-one [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scirp.org [scirp.org]

Application Note: Reaction Conditions for 6-Ethynylpyridin-2-one Cycloaddition

This Application Note provides a comprehensive technical guide for the cycloaddition of 6-ethynylpyridin-2-one (also known as 6-ethynyl-2-pyridone).

This scaffold is a "privileged structure" in drug discovery, serving as a bioisostere for nucleobases and a versatile pharmacophore. Its reactivity is dominated by the terminal alkyne, but the adjacent lactam (pyridone) ring introduces specific electronic and coordinating behaviors that require modified protocols compared to simple phenylacetylenes.

Executive Summary

6-Ethynylpyridin-2-one is a bifunctional scaffold featuring a terminal alkyne capable of bioorthogonal cycloaddition and a 2-pyridone ring capable of hydrogen bonding (donor/acceptor) and metal coordination.

While the terminal alkyne is a classic handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) , standard protocols often fail or suffer from low yields due to two critical factors:

• Catalyst Poisoning: The pyridone nitrogen and oxygen can chelate Cu(I) species, arresting the catalytic cycle.

• Solubility/Tautomerism: The equilibrium between the lactam (2-pyridone) and lactim (2-hydroxypyridine) forms is solvent-dependent, affecting reactivity and aggregation.

This guide details optimized protocols to overcome these barriers, focusing on Ligand-Accelerated CuAAC and Regioselective RuAAC.

Mechanistic Insight & Chemical Context

The Chelation Challenge

Unlike simple alkynes, 6-ethynylpyridin-2-one possesses a "hard" oxygen and a nitrogen atom in the 1,2-relationship (lactam). In the absence of strong accelerating ligands, the Cu(I) catalyst coordinates to the pyridone ring rather than forming the required copper-acetylide intermediate.

• Solution: Use tris(triazolyl)amine ligands (e.g., THPTA or TBTA ) in excess. These ligands bind Cu(I) more strongly than the pyridone, maintaining the catalyst in an active, non-aggregated state.

Tautomerism and Solubility

The compound exists primarily as the 2-pyridone (lactam) tautomer in polar solvents (DMSO, H₂O) and the solid state.

• Solubility: The lactam form is highly polar and prone to π-stacking.

• Solvent Choice: DMSO or DMF is often required as a co-solvent. Avoid non-polar solvents (Hexanes, Toluene) as the starting material will remain insoluble.

Experimental Protocols

Protocol A: Ligand-Accelerated CuAAC (1,4-Regioselective)

Target: Synthesis of 1,4-disubstituted 1,2,3-triazoles.

Rationale: This protocol uses THPTA (water-soluble) to protect the Cu(I) from pyridone chelation and prevent oxidation. Sodium Ascorbate is used to generate Cu(I) in situ, avoiding the instability of Cu(I) salts.

Materials

• Alkyne: 6-ethynylpyridin-2-one (1.0 equiv)

• Azide: R-N₃ (1.1 equiv)

• Catalyst Source: CuSO₄[1]·5H₂O (5 mol%)

• Ligand: THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) (10–20 mol%)

  • Note: Maintain a 1:2 to 1:4 ratio of Cu:Ligand.

• Reductant: Sodium Ascorbate (20 mol%)

• Solvent: DMSO : Water (1:1 v/v) or tBuOH : Water (1:1 v/v)

Step-by-Step Methodology

• Stock Solutions: Prepare the following stock solutions in deionized water:

  • CuSO₄ (100 mM)

  • THPTA (200 mM)

  • Sodium Ascorbate (500 mM) - Freshly prepared.

• Reaction Assembly:

  • In a reaction vial, dissolve 6-ethynylpyridin-2-one (e.g., 0.2 mmol) and the Azide (0.22 mmol) in DMSO (1.0 mL).

  • Add Water (0.8 mL). If precipitate forms, add more DMSO until clear.

• Catalyst Complexation (Critical Step):

  • In a separate micro-tube, mix the CuSO₄ solution (10 µL, 1 µmol) and THPTA solution (20 µL, 4 µmol). Incubate for 1 minute to form the blue [Cu(THPTA)] complex.

• Initiation:

  • Add the Cu-THPTA complex to the reaction vial.

  • Add the Sodium Ascorbate solution (8 µL, 40 µmol) last. The solution should turn from light blue to colorless/yellowish.

• Incubation:

  • Stir at Room Temperature for 2–4 hours.

  • Monitoring: Monitor by LC-MS. The pyridone UV signature (approx 300 nm) will shift slightly upon triazole formation.

• Work-up:

  • Dilute with water (5 mL). If the product precipitates, filter and wash with cold water.

  • If soluble, extract with EtOAc (3x). Note: The pyridone is polar; you may need 5-10% MeOH in EtOAc for extraction.

Protocol B: Ruthenium-Catalyzed RuAAC (1,5-Regioselective)

Target: Synthesis of 1,5-disubstituted 1,2,3-triazoles.

Rationale: Ru(II) catalysts allow access to the complementary regioisomer. This reaction is sensitive to moisture and requires an inert atmosphere.

Materials

• Catalyst: Cp*RuCl(PPh₃)₂ (Pentamethylcyclopentadienylbis(triphenylphosphine)ruthenium(II) chloride) (2–5 mol%)

• Solvent: Anhydrous Dioxane or THF (Degassed).

• Atmosphere: Nitrogen or Argon.

Step-by-Step Methodology

• Preparation: Flame-dry a reaction vial and cool under a stream of Argon.

• Dissolution: Add 6-ethynylpyridin-2-one (1.0 equiv) and Azide (1.1 equiv) to the vial.

• Solvent: Add anhydrous Dioxane (0.2 M concentration relative to alkyne).

• Catalyst Addition: Add Cp*RuCl(PPh₃)₂ (2 mol%).

• Reaction:

  • Seal the vial and heat to 60–80 °C for 6–12 hours.

  • Note: RuAAC is slower than CuAAC.

• Purification:

  • Concentrate the solvent in vacuo.

  • Purify via flash chromatography (Silica gel). The 1,5-isomer is typically less polar than the 1,4-isomer.

Reaction Condition Optimization Matrix

Parameter	Standard Condition	Optimization for 6-Ethynylpyridin-2-one	Reason
Catalyst	CuSO₄	CuSO₄ + THPTA (1:4)	Prevents chelation by pyridone N/O atoms.
Solvent	tBuOH/H₂O	DMSO/H₂O (1:1)	Improves solubility of the polar pyridone scaffold.
Reductant	Na Ascorbate	Na Ascorbate (Excess)	Pyridone can act as a radical trap; excess reductant ensures Cu(I) turnover.
pH	Neutral	pH 7.0 - 8.0	Avoid acidic pH (protonates N, reduces reactivity) or very basic pH (deprotonates NH, alters solubility).
Temperature	RT	40 °C (if sluggish)	Steric bulk at C6 position may require mild heating.

Mechanistic & Workflow Visualization

The following diagram illustrates the divergent pathways for the cycloaddition and the critical role of the ligand in preventing the "Chelation Trap."

Figure 1: Reaction pathways for 6-ethynylpyridin-2-one. Note the "Trap" state where naked Cu(I) is sequestered by the pyridone ring, necessitating the use of THPTA ligands.

Troubleshooting & Safety

• Issue: Reaction turns brown/black.

  • Cause: Oxidation of Cu(I) to Cu(II) oxides or disproportionation.

  • Fix: Increase Sodium Ascorbate concentration and degas solvents. Ensure THPTA is present.

• Issue: No reaction after 24h.

  • Cause: Catalyst poisoning.

  • Fix: Add CuI (Copper Iodide) directly (5 mol%) with DIPEA (10 mol%) in dry DMSO/THF if the aqueous ascorbate method fails.

• Safety: Organic azides are potentially explosive. Keep the C/N ratio > 3. Work behind a blast shield when scaling up > 1 mmol.

References

• Huisgen, R. 1,3-Dipolar Cycloadditions.[2][3][4] Past and Future. Angew. Chem. Int. Ed. 1963, 2, 565–598. [Link]

• Rostovtsev, V. V., et al. A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes. Angew. Chem. Int. Ed. 2002, 41, 2596–2599. [Link]

• Zhang, L., et al. Ruthenium-Catalyzed Cycloaddition of Alkynes and Azides.[2] J. Am. Chem. Soc. 2005, 127, 15998–15999. [Link]

• Presolski, S. I., et al. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology 2011, 3, 153–162. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Click Chemistry [organic-chemistry.org]
• 3. Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]

Application Note: Storage and Handling Protocols for 6-Ethynylpyridin-2(1H)-one TFA

Abstract

This technical guide provides a rigorous framework for the storage, handling, and solubilization of 6-Ethynylpyridin-2(1H)-one trifluoroacetate (TFA) . While often treated as a standard building block, this compound presents a specific "triad of instability" due to the convergence of a terminal alkyne , a hygroscopic acid salt (TFA) , and a tautomeric pyridone core . Failure to manage environmental moisture leads to a specific degradation pathway: acid-catalyzed hydration of the alkyne to a methyl ketone. This protocol outlines a self-validating system to preserve structural integrity for use in high-precision medicinal chemistry and click chemistry applications.

Physicochemical Profile & Stability Matrix

Understanding the molecular personality of the compound is the first step in effective stewardship. The presence of the TFA counterion drastically alters the handling requirements compared to the free base.

Property	Specification	Technical Note
CAS Number	2682114-57-2	Salt form specific.[1]
Molecular Formula	C₉H₆F₃NO₃	Includes TFA (C₂HF₃O₂).
Molecular Weight	233.14 g/mol	Use this value for molarity calculations, not the free base MW.
Appearance	Off-white to yellow solid	Darkening indicates oxidation or polymerization.
Solubility	DMSO, DMF, Methanol	Soluble in polar aprotic solvents; limited solubility in non-polar organics (DCM, Hexanes).
Hygroscopicity	High (Deliquescent)	TFA salts avidly absorb atmospheric water.
pKa	~0.5 (TFA), ~11 (Pyridone NH)	Highly acidic microenvironment in solid state.

The Mechanism of Degradation (Expertise & Logic)

Standard storage (4°C, aerobic) is insufficient for this compound. The critical failure mode is Acid-Catalyzed Alkyne Hydration .

The Causality Chain:

• Moisture Ingress: The TFA salt pulls moisture from the air.

• Acid Activation: Water solvates the TFA, creating a highly acidic aqueous micro-layer on the crystal surface.

• Hydration: The protonated alkyne undergoes nucleophilic attack by water (Markovnikov addition).

• Tautomerization: The resulting enol tautomerizes to a methyl ketone (6-acetylpyridin-2(1H)-one), rendering the compound useless for click chemistry.

Visualization: Degradation Pathway & Mitigation

The following diagram illustrates the chemical logic driving the storage protocols.

Caption: Figure 1. The "Triad of Instability": Moisture activates the TFA salt to catalyze the hydration of the alkyne into a non-reactive ketone. Mitigation requires breaking the moisture link.

Storage Protocols

Tier 1: Long-Term Storage (> 1 Month)

• Temperature: -20°C (Freezer).

• Atmosphere: Argon or Nitrogen blanket REQUIRED.

• Container: Amber glass vial with a Teflon-lined screw cap. Parafilm is insufficient; use electrical tape or a secondary containment jar with desiccant.

• Desiccation: Store the vial inside a larger jar containing active desiccant (e.g., Drierite or silica gel with indicator).

Tier 2: Working Bench Storage (< 1 Week)

• Temperature: 2–8°C (Refrigerator).

• Environment: Desiccator cabinet.

• Pre-Opening Protocol: Allow the vial to equilibrate to room temperature (approx. 30 mins) before opening.

  • Reasoning: Opening a cold vial in humid lab air causes immediate condensation on the solid, initiating the degradation pathway described above.

Handling & Solubilization Workflow

Solvent Selection[2][3][4]

• Preferred: Anhydrous DMSO or DMAc (Dimethylacetamide).

  • Why: Excellent solubility, low volatility, and no protic protons to interfere with subsequent chemistry.

• Acceptable: Methanol (for immediate use).

  • Risk:[2] In the presence of TFA, methanol can slowly form methyl esters or interact with the alkyne over long periods.

• Avoid: Water (unless buffered immediately) or Ethers (poor solubility for the salt form).

Stock Solution Preparation (Protocol)

• Equilibrate: Remove vial from freezer and let stand at RT for 30 minutes.

• Weighing: Weigh quickly. Do not leave the solid on the balance pan for extended periods.

• Dissolution: Add Anhydrous DMSO to achieve a concentration of 10–50 mM .

  • Note: The solution may be slightly acidic due to TFA. If using in a pH-sensitive bioassay, you must buffer the receiving solution (e.g., PBS pH 7.4) to neutralize the TFA.

• Aliquot & Freeze: Do not store the bulk stock at 4°C. Aliquot into single-use volumes (e.g., 50 µL) and freeze at -20°C or -80°C.

  • Freeze/Thaw Limit: Max 3 cycles.

Workflow Visualization

Caption: Figure 2. Step-by-step handling workflow emphasizing the critical equilibration step to prevent moisture ingress.

Quality Control & Self-Validation

How do you know if your compound has degraded? Use these checkpoints:

• Visual Check:

  • Pass: Off-white/pale yellow powder.

  • Fail: Dark brown/black sticky solid (Polymerization).

  • Fail: Wet/clumped texture (Hygroscopic failure).

• NMR Validation (¹H NMR in DMSO-d₆):

  • Alkyne Proton: Look for a singlet around δ 4.0–4.5 ppm .

  • Degradation Signal: If the alkyne has hydrated, the alkyne proton signal will vanish, and a new methyl ketone singlet will appear around δ 2.1–2.5 ppm .

  • TFA Signal: ¹⁹F NMR should show a strong singlet at -76 ppm .

Safety & HSE

• TFA Component: The compound releases Trifluoroacetic acid upon hydrolysis or dissolution. It is corrosive and causes skin irritation.

  • P-Codes: P280 (Wear gloves/eye protection), P302+P352 (Wash with soap if on skin).

• Alkyne Reactivity: While stable in isolation, terminal alkynes can react violently with concentrated silver or copper salts in the absence of ligands.

• Disposal: Dispose of as halogenated organic waste due to the fluorine content.

References

• BenchChem. 6-Ethynylpyridin-2(1H)-one - Synthetic Routes and Properties. Retrieved from

• Sigma-Aldrich. 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate Product Specification & MSDS. CAS 2682114-57-2.[1][3] Retrieved from

• Chen, Z.W., et al. (2014).[4] TFA-Mediated Alkyne Hydration Reaction to Synthesize Methyl Ketones.[4] Asian Journal of Chemistry, 26(19), 6528-6530.[4] (Mechanistic basis for moisture sensitivity). Retrieved from

• Organic Chemistry Portal. Synthesis of 2-pyridones and handling of ethynyl derivatives. Retrieved from

• Peptide.com. Handling and Removal of TFA Salts in Bioactive Compounds. Retrieved from

Sources

• 1. 6-Ethynylpyridin-2(1H)-one [benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate | 2682114-57-2 [sigmaaldrich.com]
• 4. scispace.com [scispace.com]

scale-up synthesis of 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate

Document Type: Application Note & Scale-Up Protocol Target Audience: Process Chemists, Chemical Biologists, and Drug Development Professionals Compound: 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate (CAS: 2682114-57-2)

Executive Summary & Scientific Context

The compound 6-Ethynylpyridin-2(1H)-one has emerged as a high-fidelity pseudo-nucleobase in chemical biology. As demonstrated by [1], this scaffold acts as a substitute for thymine, pairing exceptionally strongly with adenine via separated recognition interfaces in the DNA major groove.

Scaling up the synthesis of unprotected 2-pyridones equipped with terminal alkynes presents significant process chemistry challenges. The free 2-pyridone is prone to lactam-lactim tautomerization, intermolecular hydrogen bonding, and catalyst poisoning during cross-coupling. To circumvent this, our protocol utilizes a tert-butyl protecting group strategy. The tert-butyl ether locks the heterocycle in the less-coordinating lactim form during the palladium-catalyzed [2]. Subsequent cleavage with Trifluoroacetic Acid (TFA) not only unmasks the pyridone but immediately traps it as the highly crystalline 2,2,2-trifluoroacetate salt (MW 233.15 g/mol ) [3]. This self-validating isolation strategy bypasses the need for late-stage chromatography, yielding a bench-stable active pharmaceutical ingredient (API) building block.

Retrosynthetic Strategy & Workflow

Figure 1: Three-step scale-up synthetic workflow for 6-Ethynylpyridin-2(1H)-one trifluoroacetate.

Quantitative Scale-Up Metrics

The following stoichiometric data is validated for a 100-gram scale synthesis, optimized for minimal solvent waste and high atom economy.

Step	Reagent / Intermediate	MW ( g/mol )	Equivalents	Mass (Scale)	Expected Yield	Target Purity
1	2-Bromo-6-(tert-butoxy)pyridine	230.10	1.00	100.0 g	N/A	>98% (HPLC)
1	Trimethylsilylacetylene (TMSA)	98.22	1.20	51.2 g	N/A	N/A
1	Int 1: TMS-Protected Alkyne	247.41	N/A	~97.0 g	90%	>95% (HPLC)
2	Potassium Carbonate (K₂CO₃)	138.20	0.50	27.0 g	N/A	N/A
2	Int 2: Terminal Alkyne	175.23	N/A	~65.0 g	95%	>95% (GC-MS)
3	Trifluoroacetic Acid (TFA)	114.02	10.0	423.0 g	N/A	N/A
3	Final Product (TFA Salt)	233.15	N/A	~73.5 g	85%	>98% (LC-MS)

Step-by-Step Methodologies (Self-Validating Protocols)

Step 1: Palladium-Catalyzed Sonogashira Coupling

Mechanistic Rationale & Causality: Direct coupling on an unprotected pyridone is inefficient due to competitive coordination of the pyridone oxygen/nitrogen to the palladium center. The tert-butoxy group masks this interference. We utilize Pd(PPh₃)₂Cl₂ over Pd(PPh₃)₄ because the Pd(II) pre-catalyst is significantly more stable to trace oxygen during large-scale handling.

Protocol:

• Reactor Preparation: Charge a 2 L jacketed reactor with 2-bromo-6-(tert-butoxy)pyridine (100.0 g, 0.435 mol), Pd(PPh₃)₂Cl₂ (6.1 g, 2 mol%), and CuI (3.3 g, 4 mol%).

• Inertion: Degas the solid mixture via 3 vacuum/N₂ cycles.

• Solvent Addition: Add anhydrous THF (800 mL) and Triethylamine (200 mL). Stir at 250 rpm.

• Alkyne Addition: Add Trimethylsilylacetylene (51.2 g, 0.522 mol) dropwise over 30 minutes. Note: This controls the mild exotherm associated with the oxidative addition and transmetalation steps.

• Reaction: Heat the jacket to 60°C and stir for 6 hours.

• Self-Validation Checkpoint (IPC): Withdraw a 50 µL aliquot, quench with 1 mL H₂O, extract with EtOAc, and analyze via HPLC (254 nm). The reaction is complete when the SM:Product ratio is < 1:99.

• Workup: Cool to room temperature. Critical Step: Filter the crude mixture through a tightly packed Celite pad. Causality: Complete removal of copper(I) salts here is mandatory; residual copper will oxidize to Cu(II) and catalyze unwanted Glaser homocoupling of the terminal alkyne in Step 2. Concentrate the filtrate and pass through a short silica plug (Hexanes:EtOAc 9:1) to yield Int 1 .

Step 2: Methanolytic TMS Deprotection

Mechanistic Rationale & Causality: While TBAF is a common fluoride source for TMS cleavage, it introduces tetrabutylammonium salts that are notoriously difficult to purge on scale. Mild methanolysis using K₂CO₃ is highly scalable, generating volatile methoxytrimethylsilane (or hexamethyldisiloxane) as the only byproduct.

Protocol:

• Dissolution: Dissolve Int 1 (~97.0 g, 0.391 mol) in Methanol (800 mL).

• Cleavage: Add K₂CO₃ (27.0 g, 0.195 mol). Stir vigorously at room temperature for 2 hours.

• Self-Validation Checkpoint (IPC): Analyze via GC-MS or TLC (Hexanes:EtOAc 9:1, UV 254 nm). The TMS-protected alkyne (Rf ~0.8) must be completely consumed, replaced by the more polar terminal alkyne (Rf ~0.6).

• Workup: Concentrate the mixture under reduced pressure to remove MeOH. Partition the residue between EtOAc (500 mL) and Water (500 mL). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate to yield Int 2 as a pale yellow oil.

Step 3: Global Deprotection and Salt Precipitation

Mechanistic Rationale & Causality: [4]: it acts as the acid catalyst to cleave the tert-butyl ether and as the counterion to stabilize the resulting 2-pyridone. DCM is used as a co-solvent (1:1 v/v with TFA) to act as a heat sink. Pure TFA would cause localized heating during the exothermic cleavage, potentially inducing polymerization of the terminal alkyne.

Protocol:

• Cooling: Dissolve Int 2 (~65.0 g, 0.371 mol) in anhydrous DCM (300 mL) and cool the reactor to 0°C.

• Acid Addition: Add TFA (423.0 g, ~285 mL, 10.0 eq) dropwise over 1 hour.

• Reaction & Venting: Remove the cooling bath and allow the reaction to warm to room temperature. Safety Note: Ensure the reactor is vented through a bubbler to safely release isobutylene gas. Stir for 4 hours.

• Self-Validation Checkpoint (IPC): Monitor gas evolution. Cessation of bubbling indicates the primary cleavage phase is complete. Confirm via LC-MS (ESI+): observe the disappearance of the tert-butyl ether mass and the appearance of the prominent m/z 120.04 [M+H]⁺ peak for the free pyridone.

• Crystallization: Concentrate the reaction mixture under reduced pressure to a thick syrup (removing DCM and excess TFA).

• Isolation: Slowly add cold Methyl tert-butyl ether (MTBE, 400 mL) under vigorous stirring. The highly polar TFA salt will crash out as a crystalline solid, while residual organic impurities remain soluble. Filter the precipitate, wash with cold MTBE (2 x 100 mL), and dry under high vacuum to yield the 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate salt.

References

• Minuth, M., & Richert, C. (2013). A Nucleobase Analogue that Pairs Strongly with Adenine. Angewandte Chemie International Edition, 52(41), 10874-10877. URL:[Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922. URL:[Link]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting TFA Counterion Removal from 6-Ethynylpyridin-2(1H)-one

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals dealing with the purification of 6-Ethynylpyridin-2(1H)-one (CAS: 2682114-57-2) [1].

When isolating this compound via reversed-phase preparative HPLC, trifluoroacetic acid (TFA) is frequently used as a mobile phase modifier. Because the pyridone core is weakly basic, TFA co-elutes and persists as a strongly hydrogen-bonded complex. If left unaddressed, residual TFA can poison palladium catalysts in downstream Sonogashira cross-couplings, distort NMR integrations, and introduce artifacts in in vitro biological assays.

This guide provides the thermodynamic rationale, troubleshooting FAQs, and self-validating protocols required to isolate the free base cleanly.

Part 1: Diagnostics & Troubleshooting (FAQ)

Q1: Why does TFA co-elute and persist with 6-Ethynylpyridin-2(1H)-one even after prolonged lyophilization? Causality Analysis: 2-Pyridones exist in a tautomeric equilibrium with 2-hydroxypyridines. The protonated conjugate acid of the pyridone has a pKₐ of ~0.75. TFA is a strong acid with a closely matched pKₐ of ~0.23. Because these values are so close, TFA does not merely act as a transient solvent; it forms a highly stable, low-volatility hydrogen-bonded dimer with the pyridone lactam/lactim system. Standard vacuum lyophilization only removes free, unbound TFA. To break this complex, you must introduce a competitive base or perform a targeted counterion exchange [2].

Q2: Will using a basic wash to remove TFA degrade my terminal alkyne? Causality Analysis: No, provided the correct base is selected. The terminal alkyne (ethynyl group) has a pKₐ of approximately 25, while the pyridone N-H has a pKₐ of ~11.6. To safely neutralize the TFA (pKₐ 0.23) without deprotonating the pyridone core or the alkyne, you must operate within a specific thermodynamic window (pKₐ 4 to 9). Saturated aqueous sodium bicarbonate (NaHCO₃, pKₐ 6.4) perfectly targets this window, neutralizing the TFA while leaving the alkyne completely intact.

Q3: I tried lyophilizing with HCl to displace the TFA, but my compound degraded or the yield dropped. Why? Causality Analysis: While repeated lyophilization with 2–10 mM HCl is a gold-standard method for removing TFA from robust cationic peptides [3], small molecule heterocycles with terminal alkynes can be sensitive to prolonged exposure to strong mineral acids during the concentration phase. As water sublimes, the localized concentration of HCl spikes, which can promote alkyne hydration or ring-opening side reactions. For 6-ethynylpyridin-2(1H)-one, liquid-liquid extraction (LLE) or solid-phase ion exchange (IEX) is chemically safer [4].

Part 2: Method Selection & Quantitative Data

To select the optimal TFA removal strategy, consult the thermodynamic parameters and quantitative method comparisons below.

Table 1: Thermodynamic Window for Neutralization

Functional Group / Reagent	pKₐ	Role in Chemical System
Trifluoroacetic Acid (TFA)	~0.23	Target for removal
2-Pyridone (Conjugate Acid)	~0.75	Core scaffold (protonated state)
Carbonic Acid (H₂CO₃ / HCO₃⁻)	6.40	Neutralizing agent (aqueous wash)
2-Pyridone (N-H deprotonation)	~11.60	Core scaffold (deprotonated state)
Terminal Alkyne (C-H)	~25.00	Sensitive functional group

Table 2: Quantitative Comparison of TFA Removal Methods

Method	TFA Removal Efficiency	Yield Recovery	Processing Time	Ideal Scale
Liquid-Liquid Extraction (NaHCO₃)	> 99%	85 - 95%	1 - 2 hours	10 mg to >10 g
Ion-Exchange Resin (PL-HCO₃)	> 98%	90 - 98%	2 - 4 hours	< 100 mg
HCl Exchange & Lyophilization	~ 95%	Variable	24 - 48 hours	> 100 mg (Peptides)

Part 3: Workflow Visualization

Decision tree for selecting the optimal TFA removal method.

Workflow of Liquid-Liquid Extraction for TFA removal.

Part 4: Validated Experimental Protocols

Protocol A: Liquid-Liquid Extraction (LLE) - Preferred Method

This method leverages the differential solubility of the neutral free base and the sodium salt of TFA.

Step-by-Step Procedure:

• Dissolution: Dissolve the 6-Ethynylpyridin-2(1H)-one TFA complex in Ethyl Acetate (EtOAc) at a concentration of ~10 mg/mL. Causality: EtOAc is polar enough to dissolve the pyridone but immiscible with water.

• Neutralization: Add an equal volume of saturated aqueous NaHCO₃ to the organic layer in a separatory funnel.

• Agitation: Shake vigorously and vent frequently. Causality: The neutralization of TFA generates CO₂ gas. The cessation of gas evolution indicates the complete breakdown of the hydrogen-bonded TFA complex.

• Separation: Allow the layers to separate. Collect the top organic layer. Extract the bottom aqueous layer once more with half the volume of EtOAc to maximize yield.

• Washing: Wash the combined organic layers with brine (saturated NaCl) to remove residual water and dissolved inorganic salts.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the free base.

• Self-Validation Step: Dissolve a 1 mg aliquot of the dried product in CDCl₃ or DMSO-d₆. Acquire a ¹⁹F NMR spectrum. The complete absence of a sharp singlet at ~ -76 ppm confirms 100% TFA removal.

Protocol B: Solid-Phase Ion Exchange (IEX) - For Polar/Insoluble Batches

If your specific batch or derivative exhibits poor solubility in EtOAc, use a basic carbonate resin [2].

Step-by-Step Procedure:

• Resin Preparation: Swell 5 equivalents (by weight) of a macroporous carbonate resin (e.g., Stratospheres PL-HCO₃ MP) in Methanol (MeOH) for 30 minutes.

• Loading: Dissolve the 6-Ethynylpyridin-2(1H)-one TFA complex in a minimal amount of MeOH and add it to the resin suspension.

• Incubation: Shake the suspension gently at room temperature for 2 hours. Causality: The resin's basic carbonate groups exchange with the TFA anions, trapping the TFA on the solid support and releasing the free base pyridone into the solvent.

• Elution: Filter the suspension through a fritted syringe or filter paper. Wash the resin with an additional 2 column volumes of MeOH.

• Concentration: Evaporate the combined methanolic filtrates under reduced pressure.

• Self-Validation Step: Dissolve 1 mg of the final product in 1 mL of DI water. Test the pH using a micro-probe or pH paper. The solution should read neutral (pH 6–7). If the solution reads acidic (pH < 4), residual TFA is still present, and the resin incubation step must be repeated.

References

• Roux, S., et al. (2008). Elimination and exchange of trifluoroacetate counter-ion from cationic peptides: a critical evaluation of different approaches. Journal of Peptide Science. Retrieved from [Link]

• Andrushchenko, V. V., et al. (2007). Optimization of the hydrochloric acid concentration used for trifluoroacetate removal from synthetic peptides. Journal of Peptide Science. Retrieved from[Link]

• Fiedler, S., et al. (2025). Towards a Consensus for the Analysis and Exchange of TFA as a Counterion in Synthetic Peptides and Its Influence on Membrane Permeation. MDPI Pharmaceutics. Retrieved from [Link]

Technical Support Center: Synthesis of 6-Ethynylpyridin-2(1H)-one

Ticket ID: #SYN-PYR-006 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Welcome to the Technical Support Center

You have reached the specialized support unit for Heterocyclic Process Chemistry. Based on your inquiry regarding the synthesis of 6-ethynylpyridin-2(1H)-one (also known as 6-ethynyl-2-pyridone), we have identified that your challenges likely stem from three specific bottlenecks: tautomeric catalyst poisoning , oxidative homocoupling , or deprotection-induced decomposition .

This guide bypasses standard textbook definitions to address the process-critical variables that determine yield in this specific scaffold.

Part 1: The Core Directive (Route Selection)

The Root Cause of Failure: Most low-yield reports originate from researchers attempting direct Sonogashira coupling on 6-bromo-2-pyridone .

• Technical Explanation: The 2-pyridone scaffold exists in equilibrium between the lactam (major) and lactim (minor) forms. The free lactam moiety (NH-C=O) acts as a bidentate ligand, chelating the Copper(I) co-catalyst and sequestering the Palladium species. This shuts down the catalytic cycle and promotes the precipitation of Palladium Black.[1]

The Solution: The "O-Masking" Strategy Do not couple on the free pyridone. You must lock the tautomer in the lactim form (O-substituted) or protect the lactam nitrogen.

Recommended Synthetic Pathway:

• Precursor: Use 2-bromo-6-methoxypyridine or 2-bromo-6-(benzyloxy)pyridine .

• Coupling: Sonogashira with TMS-acetylene.

• Deprotection: Sequential cleavage of the silyl group and the methyl/benzyl ether.

Visualizing the Strategy

Caption: Comparative workflow showing the necessity of O-protection to prevent catalyst deactivation during Sonogashira coupling.

Part 2: Troubleshooting & Optimization (FAQs)

Issue 1: "My reaction mixture turns black immediately, and conversion stops."

Diagnosis: Rapid precipitation of Palladium Black (

aggregation). Cause: Oxygen ingress or insufficient ligand stabilization. Sonogashira couplings on electron-deficient pyridines are slower, giving the catalyst more time to decompose.

Protocol #1: The "Freeze-Pump-Thaw" Standard Do not rely on simple nitrogen sparging.

• Place solvent (THF/Et3N), halide, and catalyst in a Schlenk tube.

• Freeze in liquid

  .

• Apply high vacuum (0.1 mmHg) for 5-10 mins.

• Thaw in warm water (do not open to air).

• Repeat 3 times .

• Add the alkyne last via syringe under positive Argon pressure.

Catalyst Switch: If

fails, switch to . The bidentate ferrocene ligand prevents Pd aggregation more effectively than triphenylphosphine during sluggish pyridine couplings.

Issue 2: "I am seeing a major impurity that looks like a dimer."

Diagnosis: Glaser Homocoupling. Cause: Presence of

or excess Copper(I).[1] Technical Fix:

• Reduce CuI: Lower loading from 5 mol% to 1-2 mol% .

• Slow Addition: Add the TMS-acetylene as a solution over 1 hour using a syringe pump. This keeps the concentration of the copper-acetylide intermediate low, favoring the cross-coupling over the homocoupling.

Issue 3: "How do I remove the methyl group without destroying the alkyne?"

The Critical Bottleneck: Converting 2-methoxy-6-ethynylpyridine back to the pyridone is the hardest step.

• HBr/AcOH: Will hydrohalogenate your alkyne (Bad).

• BBr3: Can reduce or polymerize alkynes (Risky).

Protocol #2: The TMSI (In-Situ) Demethylation This method uses Iodotrimethylsilane generated in situ to cleave the methyl ether under neutral/mildly acidic conditions that terminal alkynes tolerate.

Reagent	Equivalents	Role
Substrate	1.0	2-Methoxy-6-(TMS-ethynyl)pyridine
NaI (Sodium Iodide)	2.0 - 3.0	Iodine source
TMSCl	2.0 - 3.0	Generates TMSI in situ
Acetonitrile	Solvent (0.1 M)	Polar aprotic medium

Step-by-Step:

• Dissolve substrate and NaI in dry Acetonitrile.

• Add TMSCl dropwise at

  .

• Warm to

  and monitor by LCMS (Look for conversion of O-Me to O-TMS, which hydrolyzes on workup).

• Quench: Cool to RT, add aqueous Sodium Thiosulfate (to remove Iodine color) and saturated

  .

• Note: This step might also remove the alkyne-TMS group. If not, treat the crude with

  to finish the job.

Part 3: Detailed Experimental Protocols

Workflow A: Synthesis of 2-Methoxy-6-(trimethylsilylethynyl)pyridine

Targeting the intermediate before deprotection.

• Setup: Flame-dry a 3-neck round bottom flask equipped with a reflux condenser.

• Charge: Add 2-bromo-6-methoxypyridine (1.0 equiv),

  (0.03 equiv), and CuI (0.02 equiv).

• Solvent: Add anhydrous THF (0.2 M concentration) and Triethylamine (3.0 equiv).

• Degas: Perform Freeze-Pump-Thaw cycles (x3).

• Reaction: Add TMS-Acetylene (1.2 equiv) dropwise. Heat to

  for 4-6 hours.

• Workup: Filter through a Celite pad (elute with EtOAc). Concentrate.

• Purification: Silica gel chromatography (Hexanes/EtOAc). Note: Pyridines often streak; add 1% Et3N to the eluent.

Workflow B: One-Pot Deprotection (Expert Method)

If the TMSI method is unavailable, use the Pyridinium Hydrochloride melt method (High Temp/Short Time).

• Mix the coupled intermediate with Pyridinium Hydrochloride (10 equiv) in a sealed vial.

• Heat to

  for 20-30 minutes. Do not overheat, or the alkyne will polymerize.

• Cool immediately and dilute with water.

• Neutralize with solid

  until pH ~7.

• Extract with DCM/MeOH (9:1) – Pyridones are very polar and water-soluble.

Part 4: Logic & Troubleshooting Flowchart

Caption: Decision tree for diagnosing Sonogashira coupling failures based on visual and analytical cues.

References

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. Link

• Olah, G. A., et al. (1979). Synthetic Methods and Reactions.[1][2][3][4][5][6][7][8][9][10][11][12] 63. Pyridinium Poly(hydrogen fluoride) (30% Pyridine-70% Hydrogen Fluoride): A Convenient Reagent for Organic Fluorination Reactions. Journal of Organic Chemistry (Context: Ether cleavage methodologies).[13] Link

• BenchChem Technical Notes. (2025). Troubleshooting Guide for Sonogashira Coupling Failures. BenchChem Knowledge Base. Link

• Sakamoto, T., et al. (1986). Palladium-catalyzed cross-coupling reactions of haloheterocycles with terminal acetylenes. Synthesis, 1986(04), 312-314.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scielo.org.mx [scielo.org.mx]
• 6. reddit.com [reddit.com]
• 7. mdpi.com [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. View of Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives [jmcs.org.mx]
• 10. benchchem.com [benchchem.com]
• 11. Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. semanticscholar.org [semanticscholar.org]

preventing polymerization of 6-Ethynylpyridin-2(1H)-one during storage

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 6-Ethynylpyridin-2(1H)-one. As Senior Application Scientists, we understand that the success of your research hinges on the quality and stability of your reagents. This guide provides in-depth technical advice, troubleshooting protocols, and answers to frequently asked questions regarding the prevention of polymerization of 6-Ethynylpyridin-2(1H)-one during storage and handling. Our goal is to empower you with the knowledge to ensure the integrity of your compound from vial to reaction.

Section 1: Understanding the Instability of 6-Ethynylpyridin-2(1H)-one

The propensity of 6-Ethynylpyridin-2(1H)-one to polymerize stems from the unique electronic properties of its molecular structure. The molecule contains two key features that contribute to its reactivity: a terminal alkyne group and an electron-deficient pyridinone ring system.

• The Terminal Alkyne: The C-C triple bond is a region of high electron density, making it susceptible to various chemical transformations.[1] Terminal alkynes, in particular, can undergo self-polymerization through several mechanisms, especially when exposed to heat, light, or trace metal catalysts.[2] This reactivity is fundamental to their utility in "click chemistry" but also presents a stability challenge.[1]

• The Pyridinone Ring: The pyridine ring, especially with an electron-withdrawing carbonyl group as in the pyridin-2(1H)-one tautomer, influences the reactivity of the attached ethynyl group. The nitrogen atom and carbonyl group pull electron density from the ring system, which can, in turn, affect the acetylenic proton and the triple bond itself, potentially making it more susceptible to radical-initiated or nucleophilic addition reactions that can lead to polymerization.[3][4]

While the precise polymerization mechanism for this specific molecule is not extensively published, a free-radical pathway is the most probable cause of degradation during storage, analogous to the polymerization of other vinyl and acetylenic monomers.[5] This process is typically initiated by environmental factors like light, heat, or atmospheric oxygen, which can generate initial radical species. These radicals then react with the alkyne moiety, creating a new radical that propagates by adding to subsequent monomer units in a chain reaction.

Caption: Proposed free-radical polymerization pathway for 6-Ethynylpyridin-2(1H)-one.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the storage and handling of 6-Ethynylpyridin-2(1H)-one in a direct question-and-answer format.

Q1: What are the absolute optimal storage conditions for solid 6-Ethynylpyridin-2(1H)-one?

A: Proper storage from the moment of receipt is the most critical factor in preventing degradation. The solid compound should be stored at 2-8°C in a tightly sealed, amber glass vial.[6] To provide the highest level of protection, the vial's headspace should be purged with an inert gas like argon or nitrogen before sealing. This minimizes exposure to atmospheric oxygen and moisture, which can initiate degradation pathways.[6]

Q2: My solid sample has developed a yellow or brownish tint. What does this signify and is it still usable?

A: A color change from white/off-white to yellow or brown is a visual indicator of degradation and likely the onset of oligomerization or polymerization. The extended conjugation in the resulting polymer chains absorbs light at longer wavelengths, appearing colored.

• Causality: This is often the result of improper storage, such as frequent exposure to air, moisture, or elevated temperatures.

• Troubleshooting:

  • Assess the Extent: A slight tint may indicate minimal degradation, and the material might still be suitable for non-critical applications. However, for sensitive assays or quantitative studies, its use is discouraged.

  • Purity Check: If possible, verify the purity of a small, dissolved sample by LC-MS or ¹H NMR to quantify the extent of the degradation.

  • Future Prevention: Immediately review your storage protocol. Ensure the container is properly sealed and stored under an inert atmosphere at the recommended temperature.

Q3: I need to make a stock solution for my experiments. What are the best practices for preparation and long-term storage?

A: Stock solutions are often more susceptible to degradation than the solid material.

• Solvent Choice: Use only high-purity, anhydrous aprotic solvents such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF). Protic solvents should be avoided for long-term storage.

• Preparation: Prepare the solution under an inert atmosphere (e.g., in a glovebox or using a Schlenk line) to prevent introducing atmospheric moisture and oxygen.

• Aliquoting is Crucial: To avoid the damaging effects of repeated freeze-thaw cycles, divide the stock solution into single-use aliquots in small, amber vials with airtight caps.

• Storage: Store these aliquots at -20°C or -80°C . Before use, allow an aliquot to equilibrate completely to room temperature before opening the cap. This prevents atmospheric water from condensing into the cold solution.

Q4: My stock solution in DMSO has become hazy or contains a visible precipitate. What happened?

A: This is a definitive sign of polymerization. The resulting polymer is typically less soluble in the solvent than the monomer, causing it to precipitate out of the solution. The solution is no longer of a known concentration and should be discarded. Do not attempt to use the supernatant, as it will contain an unknown concentration of the active compound and soluble oligomers that could interfere with your experiment. Prepare a fresh stock solution from solid material that shows no signs of degradation.

Q5: For very long-term storage, should I add a polymerization inhibitor?

A: Yes, for storage spanning several months, especially for stock solutions, adding a free-radical inhibitor is a prudent and highly recommended measure. These compounds act by "scavenging" the free radicals that initiate the polymerization chain reaction.[7]

• Recommended Inhibitors:

  • Butylated Hydroxytoluene (BHT): Effective and widely used.

  • Hydroquinone (HQ): Another common and effective choice. It functions by reacting with peroxy-free radicals that form in the presence of oxygen.[7]

• Mechanism of Action: These inhibitors are phenolic compounds that readily donate a hydrogen atom to a reactive radical, creating a very stable radical on the inhibitor molecule that is unable to propagate the polymerization chain.[8][9]

Q6: What is the correct procedure for adding an inhibitor to my compound?

A: The inhibitor should be added at a very low concentration, typically between 100-500 ppm (0.01-0.05% by weight). Adding too much can interfere with subsequent reactions. See Protocol 1 for a detailed, step-by-step guide.

Section 3: Protocols & Data

Data Presentation

Table 1: Summary of Recommended Storage Conditions for 6-Ethynylpyridin-2(1H)-one

Form	Temperature	Atmosphere	Light Condition	Recommended Inhibitor (for long-term)
Solid	2-8°C	Inert (Argon or Nitrogen)	Protect from light (Amber vial)	Not typically required if stored properly
Stock Solution	-20°C to -80°C	Inert (Anhydrous Solvent)	Protect from light (Amber vial)	BHT or Hydroquinone (100-500 ppm)

Experimental Protocols

Protocol 1: Step-by-Step Methodology for Inhibitor Addition to a Stock Solution

This protocol describes the addition of Butylated Hydroxytoluene (BHT) to a stock solution of 6-Ethynylpyridin-2(1H)-one in anhydrous DMSO.

Objective: To prepare a 10 mM stock solution containing ~200 ppm of BHT for stable, long-term storage.

Materials:

• 6-Ethynylpyridin-2(1H)-one (MW: 119.12 g/mol )

• Butylated Hydroxytoluene (BHT) (MW: 220.35 g/mol )

• Anhydrous DMSO

• Inert atmosphere environment (glovebox or Schlenk line)

• Sterile, amber glass vials with airtight caps

Procedure:

• Prepare BHT Stock:

  • In the inert atmosphere, weigh 22.0 mg of BHT.

  • Dissolve in 10.0 mL of anhydrous DMSO to create a 10 mM BHT stock solution. This solution is more practical for accurately dispensing the small amount of inhibitor needed.

• Calculate Required Volumes:

  • To prepare 10 mL of a 10 mM 6-Ethynylpyridin-2(1H)-one solution, you will need 11.9 mg of the compound.

  • The final concentration of BHT should be ~200 ppm. For a 10 mL solution with a density of ~1.1 g/mL, the total mass is ~11 g. 200 ppm of 11 g is 2.2 mg. This is a difficult mass to weigh accurately.

  • Instead, we will add a specific volume of the BHT stock. A target concentration of ~0.02 mM BHT in the final solution is appropriate. To achieve this in 10 mL, you need 0.02 mL (20 µL) of the 10 mM BHT stock.

• Prepare Final Stabilized Solution:

  • In the inert atmosphere, weigh 11.9 mg of 6-Ethynylpyridin-2(1H)-one into a new vial.

  • Add 9.98 mL of anhydrous DMSO.

  • Add 20 µL of the 10 mM BHT stock solution.

  • Vortex gently until all solids are completely dissolved.

• Aliquot and Store:

  • Dispense the final solution into single-use amber vials.

  • Purge the headspace of each vial with argon or nitrogen before sealing tightly.

  • Label clearly with compound name, concentration, solvent, inhibitor, and date.

  • Store immediately at -80°C.

This self-validating system ensures that by following the protocol under an inert atmosphere, you minimize exposure to initiators of polymerization, and the added inhibitor provides an extra layer of protection against any trace radicals that may form over time.

Mandatory Visualization

Caption: Troubleshooting decision tree for stability issues with 6-Ethynylpyridin-2(1H)-one.

References

• Structural aspects of the topochemical polymerization of diacetylenes. SpringerLink. Available at: [Link]

• Hydrohalogenation of Ethynylpyridines Involving Nucleophilic Attack of a Halide Ion. National Center for Biotechnology Information. Available at: [Link]

• Recent Progress of Protecting Groups for Terminal Alkynes. Journal of Organic Chemistry. Available at: [Link]

• Hydrohalogenation of Ethynylpyridines Involving Nucleophilic Attack of a Halide Ion. National Center for Biotechnology Information. Available at: [Link]

• SYNTHESIS AND REACTIVITY OF PYRIDIN-4-OLS BASED ON THE THREE-COMPONENT REACTION OF ALKOXYALLENES, NITRILES AND CARBOXYLIC ACIDS. ARKIVOC. Available at: [Link]

• The Alkyne Moiety as a Latent Electrophile in Irreversible Covalent Small Molecule Inhibitors of Cathepsin K. National Center for Biotechnology Information. Available at: [Link]

• Pyridine. Wikipedia. Available at: [Link]

• Polymerisation inhibitor. Wikipedia. Available at: [Link]

• What are Radical inhibitors and their role in a reaction? CurlyArrows Organic Chemistry. Available at: [Link]

• Computational Study on the Inhibition Mechanisms of the Ziegler-Natta Catalyst in the Propylene Polymerization Process. Semantic Scholar. Available at: [Link]

• Comparison of photo- and thermally initiated polymerization-induced self-assembly: a lack of end group fidelity drives the formation of higher order morphologies. National Center for Biotechnology Information. Available at: [Link]

• Pyridines as retarding agents in photoinduced thermal frontal cationic polymerization of epoxydes. Royal Society of Chemistry Publishing. Available at: [Link]

• Diacetylene polymerization in self-assembled monolayers: Influence of the odd/even nature of the methylene spacer. ResearchGate. Available at: [Link]

• Synthesis of Alkyne-functionalized Polymers via Living Anionic Polymerization and Investigation of Features during the Post-“t. Chinese Journal of Polymer Science. Available at: [Link]

• The control of runaway polymerisation reactions by inhibition techniques. IChemE. Available at: [Link]

• Thermal Initiators as Additives for Photopolymerization of Methacrylates upon Blue Light. MDPI. Available at: [Link]

• Alkyne Polymers from Stable Butatriene Homologues: Controlled Radical Polymerization of Vinylidenecyclopropanes. ChemRxiv. Available at: [Link]

• Metal-Free Catalysts for the Polymerization of Alkynyl-Based Monomers. MDPI. Available at: [Link]

• Cyclic polymers from alkynes: a review. National Center for Biotechnology Information. Available at: [Link]

• One-pot multicomponent polymerization towards heterocyclic polymers: a mini review. National Center for Biotechnology Information. Available at: [Link]

• Radiation-Induced Synthesis of Polymer Networks Based on Thermoresponsive Ethylene Glycol Propylene Glycol Monomers. MDPI. Available at: [Link]

Sources

• 1. Alkynes: Important Roles in Organic Synthesis & Medicinal Chemistry - AiFChem [aifchem.com]
• 2. One-pot multicomponent polymerization towards heterocyclic polymers: a mini review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydrohalogenation of Ethynylpyridines Involving Nucleophilic Attack of a Halide Ion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyridine - Wikipedia [en.wikipedia.org]
• 5. static1.squarespace.com [static1.squarespace.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Design and Synthesis of α-Anomeric Diacetylene-Containing Glycosides as Photopolymerizable Molecular Gelators - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyridine Modifications Regulate Electronics and Reactivity of Fe-Pyridinophane Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification &amp; Handling of 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers facing challenges in isolating and handling highly polar, reactive heterocycles. 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate (CAS: 2682114-57-2) presents a unique trifecta of chromatographic challenges: a tautomeric pyridone core, a reactive terminal alkyne, and a strongly acidic counterion.

This guide moves beyond basic protocols. It is designed as a self-validating system to help you understand the causality behind your experimental observations and implement robust, field-proven solutions for downstream drug development and click-chemistry workflows.

Part 1: Troubleshooting & FAQs

Q1: Why am I seeing broad, split, or tailing peaks during Reverse-Phase HPLC (RP-HPLC) purification?

The Causality: This is a classic manifestation of tautomerism. The 2-pyridone core exists in a dynamic equilibrium with its enol tautomer, 2-hydroxypyridine. In the gas phase or non-polar environments, the 2-hydroxypyridine form is favored. However, in polar solvent systems (like the water/acetonitrile mixtures used in RP-HPLC), the 2-pyridone (lactam) form is predominantly favored due to strong dipole-dipole interactions and hydrogen bonding with the solvent [1]. If the rate of interconversion between these two tautomers is similar to the timescale of your chromatographic separation, the molecule will exist in multiple states as it travels down the column, resulting in peak splitting or severe tailing.

The Solution: You must "lock" the tautomeric state and suppress secondary interactions with free silanols on the stationary phase.

• Acidic Modifiers: Ensure your mobile phase contains 0.1% Trifluoroacetic Acid (TFA) or Formic Acid (FA). This maintains a consistently low pH, protonating the column's residual silanols and stabilizing the hydrogen-bonding network of the pyridone.

• Temperature Control: Increasing the column compartment temperature (e.g., to 40–50 °C) accelerates the tautomeric interconversion rate. When the interconversion is much faster than the chromatographic timescale, the split peaks will coalesce into a single, sharp peak.

Q2: My purified fractions show a higher molecular weight impurity (+ M-2 or dimer mass) after concentration. What happened?

The Causality: The terminal alkyne (ethynyl group) at the 6-position is highly susceptible to oxidative homocoupling (Glaser-Hay coupling). This reaction is catalyzed by trace amounts of copper and oxygen. During solvent evaporation (e.g., rotary evaporation or lyophilization), the concentration of trace metals (often leached from stainless steel HPLC tubing or present in lower-grade solvents) increases dramatically, triggering the dimerization of your product.

The Solution:

• Solvent Purity: Always use LC-MS grade, thoroughly degassed solvents.

• Metal Scavenging: If dimerization persists, add a trace amount of EDTA (ethylenediaminetetraacetic acid) to your collection tubes to chelate rogue metals before concentration. Keep the rotary evaporator bath temperature below 30 °C.

Q3: Why must I remove the 2,2,2-trifluoroacetate (TFA) counterion before using this compound in cell-based assays?

The Causality: TFA is a strong acid (pKa ~ 0.2) commonly used to improve peak shape during HPLC. Consequently, the purified compound is often isolated as a TFA salt [2]. While chemically stable, residual TFA is notoriously cytotoxic. In unbuffered or weakly buffered in vitro assay media, the TFA counterion can drastically lower the local pH, leading to false-positive cell death or altered cellular signaling pathways [3].

The Solution: Exchanging the TFA salt for a more biocompatible chloride (HCl) or acetate salt is a mandatory step for biological applications. The lyophilization-based HCl exchange method relies on the volatility of TFA compared to HCl, driving the equilibrium toward the HCl salt during sublimation [4].

Part 2: Experimental Protocols

Protocol 1: Lyophilization-Based TFA to HCl Salt Exchange

This protocol is a self-validating method to exchange the toxic TFA counterion for a biocompatible chloride ion. It leverages the principle of mass action and the volatility of trifluoroacetic acid.

Step-by-Step Methodology:

• Dissolution: Dissolve the purified 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate in ultra-pure distilled water at a concentration of 1 mg/mL.

• Acidification: Add 100 mM HCl to the solution until the final HCl concentration is between 2 mM and 10 mM. Critical Note: Do not exceed 10 mM, as excessive acidity may degrade the ethynyl group or cause unwanted side reactions.

• Incubation: Allow the solution to stand at room temperature (20–25 °C) for exactly 1 minute to ensure complete ion displacement.

• Freezing: Flash-freeze the solution using liquid nitrogen. Rapid freezing prevents the concentration of solutes that could lead to localized pH drops.

• Lyophilization: Lyophilize the frozen sample overnight under high vacuum (< 0.1 mbar) to remove all liquid and volatile TFA.

• Iteration: Re-dissolve the resulting powder in the same HCl solution and repeat steps 3–5 two additional times. Multiple cycles are required to achieve >99% TFA removal [4].

Part 3: Data Presentation

To help you select the optimal salt exchange strategy, the following table summarizes the quantitative metrics and operational parameters of the two most common methods.

Parameter	Lyophilization (TFA to HCl)	Ion-Exchange Chromatography (TFA to Acetate)
Mechanism	Volatilization / Mass Action	Resin-based Anion Exchange
Biocompatibility	High (Chloride is physiological)	Very High (Acetate is easily metabolized)
Typical Yield	90 - 95% (Minimal handling loss)	70 - 85% (Loss due to resin binding)
Process Time	48 - 72 hours (Multiple cycles)	4 - 6 hours
Scalability	Excellent for small scale (< 50 mg)	Better for large scale (> 100 mg)
Cost	Low (Requires only HCl and Lyophilizer)	Moderate (Requires specialized SPE resins)

Part 4: Visualizations

Workflow 1: Diagnosing HPLC Peak Distortion

The following logic tree illustrates the decision-making process for troubleshooting peak splitting caused by tautomerism versus co-eluting impurities.

Caption: Workflow for diagnosing and resolving tautomer-induced peak distortion in HPLC.

Workflow 2: TFA to HCl Salt Exchange Mechanism

This diagram outlines the critical steps in the lyophilization-based salt exchange protocol, ensuring complete removal of the cytotoxic TFA counterion.

Caption: Step-by-step methodology for converting TFA salts to biocompatible HCl salts.

References

• Tautomerism and Microsolvation in 2-Hydroxypyridine/2-Pyridone . ACS Publications. Available at:[Link]

• TFA removal service: switch to acetate or HCl salt form . LifeTein. Available at:[Link]

Technical Support Center: 6-Ethynylpyridin-2(1H)-one TFA Solubility &amp; Handling

Physicochemical Dashboard

Before troubleshooting, it is critical to understand the "personality" of this molecule. 6-Ethynylpyridin-2(1H)-one is not a simple organic solid; it is a tautomeric, hydrogen-bonding capable, acidic salt .

Property	Value / Characteristic	Implication for Solubility
Molecular Weight	~233.14 g/mol (TFA Salt)	Low MW suggests good potential solubility, but crystal packing forces dominate.
Tautomerism	Lactam (2-pyridone) Lactim (2-hydroxypyridine)	Critical: In solid state and polar solvents, the Lactam form dominates.[1][2] In non-polar solvents, the Lactim form may exist, but the Lactam often dimerizes.
H-Bonding	Donor (NH), Acceptor (C=O)	Forms extremely stable "Brickdust" dimers (intermolecular H-bonds) that resist dissolution in non-polar solvents.
Salt Form	Trifluoroacetate (TFA)	The TFA is likely H-bonded to the pyridone oxygen or protonating the system. It makes the solid acidic and hygroscopic.
pKa (Approx)	(O-protonation), (NH deprotonation)	The compound is a very weak base. The TFA salt is labile; in aqueous buffer (pH > 2), the TFA dissociates, potentially causing the free base to precipitate.

Solubility Matrix & Solvent Selection

Status: Estimates based on pyridone scaffold behavior.

Solvent	Solubility Rating	Technical Notes
DMSO	High (>50 mg/mL)	Preferred Stock Solvent. Breaks intermolecular H-bond dimers effectively.
Methanol	Good (>10 mg/mL)	Good for transfers. Proticity helps solvate the lactam form.
Water	pH Dependent	Risk Zone. Soluble as TFA salt (low pH). At neutral pH (PBS), the free base may crash out due to aggregation.
DCM / Chloroform	Poor	Pyridone dimers form, reducing solubility. Requires 5-10% MeOH as a "polar spike" to dissolve.
Hexanes / Toluene	Insoluble	"Brickdust" effect. Do not use for reactions without a phase transfer catalyst or polar co-solvent.

Troubleshooting Guides (Q&A)

Issue 1: Precipitation in Aqueous Buffers (Biological Assays)

User Question: "I prepared a 10 mM stock in DMSO, but when I dilute it into PBS (pH 7.4) for my assay, the compound precipitates immediately. Why?"

Technical Diagnosis: This is a classic "Salt-Break Precipitation" . Your DMSO stock contains the TFA salt. When diluted into PBS (pH 7.4), the buffering capacity neutralizes the acidic TFA. The 6-ethynylpyridin-2(1H)-one reverts to its neutral free-base form. Because pyridones have high crystal lattice energy (due to dimerization), the neutral form is less soluble in water than the charged salt, leading to precipitation.

Solution Protocol:

• Lower the Concentration: Determine the thermodynamic solubility limit of the free base in PBS (likely < 100 µM).

• Cosolvent Spike: Ensure your final assay buffer contains 0.5% - 1% DMSO or Tween-80 to suppress dimerization.

• Shift pH (If permitted): If your target protein tolerates it, slightly lowering the pH (to pH 6.0) can help maintain solubility, though this is rarely feasible in bioassays.

Issue 2: Reaction Stalled in Non-Polar Solvents (Synthesis)

User Question: "I am trying to couple this building block in Dichloromethane (DCM), but it sits as a sludge at the bottom of the flask. The reaction is extremely slow."

Technical Diagnosis: In non-polar solvents like DCM, 2-pyridones form tight, hydrogen-bonded dimers (similar to DNA base pairs). These dimers are thermodynamically stable and effectively remove the monomer from the reaction kinetics. The TFA salt adds ionic character that DCM cannot solvate.

Solution Protocol:

• The "Polar Spike" Method: Add 5-10% Methanol or DMF to your DCM. This disrupts the intermolecular H-bonds, freeing the monomer for reaction.

• Switch Solvents: Move to THF or DMF .

• Silylation (Advanced): If the NH group is interfering, temporarily protect it with BSA (N,O-bis(trimethylsilyl)acetamide) to solubilize the species as the O-silyl ether, then deprotect during workup.

Issue 3: "Ghost" Protons in NMR

User Question: "The 1H NMR in CDCl3 shows broad peaks and missing protons. Is my compound degrading?"

Technical Diagnosis: Likely not degradation. You are observing Dynamic Tautomerism and Aggregation .

• Aggregation: In CDCl3, the pyridone dimerizes. This broadens the NH signal, often making it invisible.

• TFA Effect: The acidic proton from TFA exchanges rapidly with the NH/OH protons, broadening them into the baseline.

Solution Protocol:

• Change Solvent: Run the NMR in DMSO-d6 or MeOD . These solvents break the dimers and provide sharp, distinct signals.

• TFA Check: In DMSO-d6, look for a broad singlet around 10-13 ppm (TFA acid proton) to confirm the salt stoichiometry.

Step-by-Step Protocols

Protocol A: Converting TFA Salt to Free Base

Required when the acidity of TFA interferes with metal catalysts (e.g., Sonogashira or Click Chemistry).

• Dissolution: Dissolve the TFA salt in a minimal amount of Methanol or 10% MeOH/DCM .

• Scavenging: Add 3-5 equivalents of Polymer-supported Carbonate (PL-CO3) resin.

  • Why Resin? Liquid base extraction (separatory funnel) is difficult because the pyridone is amphiphilic and may stay in the water layer. Resin filtration is cleaner.

• Agitation: Gently shake/stir for 30-60 minutes at room temperature.

• Filtration: Filter off the resin.

• Concentration: Evaporate the solvent. The resulting solid is the free base.

  • Verification: Check 19F NMR (Fluorine NMR) to ensure the TFA signal (-76 ppm) is gone.

Protocol B: Stock Solution Preparation (Best Practices)

• Weighing: Weigh the solid rapidly. TFA salts are hygroscopic; they absorb water from air, altering the effective molecular weight.

• Solvent: Add anhydrous DMSO .

• Mixing: Vortex for 30 seconds. If turbid, sonicate for 5 minutes at < 40°C.

• Storage: Aliquot into small vials. Store at -20°C. Avoid repeated freeze-thaw cycles , which can induce irreversible precipitation of the "brickdust" crystal form.

Visual Troubleshooting Logic

Figure 1: Decision tree for diagnosing and resolving solubility issues based on solvent system.

Figure 2: Mechanistic view of tautomerism and dimerization affecting solubility.

References

• BenchChem. (2025). Synthetic Routes to 6-Ethynylpyridin-2(1H)-one and its Precursors. Retrieved from

• Sigma-Aldrich. (n.d.).[3] 4-Ethynylpyridin-2(1H)-one Product Sheet. Retrieved from

• National Institutes of Health (NIH). (2022). Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. PubMed Central. Retrieved from

• PubChem. (2025).[4] Pyridine trifluoroacetate Compound Summary. Retrieved from

• ChemicalBook. (2026). 2-Ethynylpyridine Properties and Synthesis. Retrieved from

Sources

• 1. Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07056A [pubs.rsc.org]
• 3. 2-ETHYNYLPYRIDINE | 1945-84-2 [chemicalbook.com]
• 4. pyridine TFA | C7H6F3NO2 | CID 9813011 - PubChem [pubchem.ncbi.nlm.nih.gov]

optimizing Sonogashira coupling with 6-ethynylpyridin-2-one

Welcome to the Technical Support Center for advanced cross-coupling methodologies. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges associated with the Sonogashira coupling of 6-ethynylpyridin-2-one.

The 2-pyridone core presents unique challenges in transition-metal catalysis due to lactam-lactim tautomerism, strong coordination to metal centers, and susceptibility to side reactions. This guide synthesizes field-proven strategies to establish a robust, self-validating experimental system.

I. Optimization Logic & Workflow

The following decision matrix outlines the critical path for optimizing this specific substrate, prioritizing catalyst longevity and the suppression of homocoupling.

Workflow for optimizing Sonogashira coupling of 6-ethynylpyridin-2-one to prevent side reactions.

II. Troubleshooting Guide & FAQs

Q1: My reaction is stalling at <20% conversion, accompanied by the rapid formation of a black precipitate. What is happening? A: The black precipitate is "Pd black," indicating the irreversible precipitation of your active Pd(0) catalyst. Unprotected 6-ethynylpyridin-2-one undergoes lactam-lactim tautomerization, allowing the nitrogen and oxygen atoms to act as bidentate ligands. This strongly coordinates to the Pd(II) intermediate, displacing phosphine ligands and poisoning the catalytic cycle. Causality & Solution: You must block this coordination. Applying a to the pyridone oxygen, or an alkyl group to the nitrogen, physically prevents catalyst poisoning and restores the transmetalation step[1].

Q2: I am isolating large quantities of an alkyne dimer byproduct instead of my cross-coupled product. How do I suppress this? A: You are observing Glaser homocoupling. In standard Sonogashira reactions, the Cu(I) co-catalyst forms a copper acetylide intermediate. In the presence of even trace amounts of oxygen, these acetylides rapidly undergo oxidative dimerization. Causality & Solution: Ethynylpyridones are highly susceptible to this pathway. To suppress it, switch to a using

and an amine base, and rigorously degas your solvents using the freeze-pump-thaw method[2].

Q3: I am using a silyl protecting group on the terminal alkyne to store the substrate, but it deprotects prematurely during the reaction setup. Why? A: Standard trimethylsilyl (TMS) groups are highly labile and can cleave prematurely at elevated temperatures or in the presence of basic amines, leading to uncontrolled reactivity. Causality & Solution: The steric bulk of the protecting group dictates its stability. Transitioning from a TMS group to a provides the necessary steric shielding to survive high-temperature Sonogashira conditions without premature cleavage[3].

III. Quantitative Condition Screening

The following table summarizes the empirical optimization trajectory for 6-ethynylpyridin-2-one, demonstrating the causality of protecting groups and catalyst selection on overall yield.

Entry	Substrate Protection	Catalyst System	Base / Solvent	Atmosphere	Yield (%)	Primary Observation / Byproduct
1	Unprotected	Pd(PPh3)2Cl2 / CuI	TEA / DMF	N2 (Standard)	15%	Pd black precipitation; stalled reaction
2	N-Methyl	Pd(PPh3)2Cl2 / CuI	TEA / DMF	N2 (Standard)	42%	Glaser dimer (35%)
3	O-TMSE	Pd(PPh3)2Cl2 / CuI	TEA / DMF	Ar (Degassed)	65%	Glaser dimer (10%)
4	O-TMSE	Pd(PPh3)4 (Cu-free)	Pyrrolidine / DMF	Ar (Degassed)	88%	Clean conversion; no dimer

IV. Validated Experimental Protocol: Cu-Free Sonogashira Coupling

This protocol utilizes a self-validating framework. By monitoring specific visual and chemical checkpoints, you can verify the integrity of the reaction in real-time.

Materials:

• O-TMSE-protected 6-ethynylpyridin-2-one (1.0 equiv)

• Aryl iodide (1.2 equiv)

• (5 mol%)

• Pyrrolidine (Base, 3.0 equiv)

• Anhydrous DMF (Solvent, 0.2 M)

Step-by-Step Methodology:

• Solvent Degassing (Critical Step): Transfer anhydrous DMF and pyrrolidine to a Schlenk flask. Perform three consecutive freeze-pump-thaw cycles using liquid nitrogen and a high-vacuum line to remove dissolved oxygen. Backfill with ultra-pure Argon.

• Substrate Loading: In an argon-filled glovebox, add the O-TMSE-protected 6-ethynylpyridin-2-one, the aryl iodide, and

  to an oven-dried reaction vial equipped with a magnetic stir bar.

• Reaction Assembly: Seal the vial with a PTFE septum cap. Transfer the vial to a fume hood and connect it to an Argon Schlenk line. Syringe the degassed DMF/pyrrolidine mixture into the reaction vial.

  • Validation Checkpoint 1: Upon solvent addition, the solution should turn a clear, pale yellow. If the solution immediately darkens to brown/black, oxygen ingress has occurred, and the Pd catalyst has deactivated. Discard and restart.

• Heating & Monitoring: Heat the reaction mixture to 60 °C in an oil bath.

  • Validation Checkpoint 2: After 2 hours, sample 5 µL of the reaction mixture. Quench in EtOAc/Water and spot the organic layer on a silica TLC plate (Hexanes:EtOAc 3:1). The disappearance of the highly fluorescent starting material spot under 254 nm UV light confirms successful transmetalation and coupling.

• Workup: Once complete, cool the reaction to room temperature. Dilute with EtOAc and wash sequentially with saturated aqueous

  (to remove pyrrolidine), water, and brine.

• Purification: Dry the organic layer over anhydrous

  , concentrate under reduced pressure, and purify via flash column chromatography to isolate the coupled product.

V. References

• Selective and stable base pairing by alkynylated nucleosides featuring a spatially-separated recognition interface Source: Nucleic Acids Research, Oxford Academic URL:[Link][1]

• A strongly pairing fifth base: oligonucleotides with a C-nucleoside replacing thymidine Source: Nucleic Acids Research, National Institutes of Health (PMC) URL:[Link][3]

• Synthesis of 6-Alkynylated Purine-Containing DNA via On-Column Sonogashira Coupling and Investigation of Their Base-Pairing Properties Source: Molecules, National Institutes of Health (PMC) URL:[Link][2]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Synthesis of 6-Alkynylated Purine-Containing DNA via On-Column Sonogashira Coupling and Investigation of Their Base-Pairing Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A strongly pairing fifth base: oligonucleotides with a C-nucleoside replacing thymidine - PMC [pmc.ncbi.nlm.nih.gov]

degradation products of 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate

Critical Alert: The "Autocatalytic" Trap

Read this before opening the vial.

The most common failure mode for 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate is not oxidative instability, but acid-catalyzed hydration .

Users often assume terminal alkynes are stable unless exposed to copper/palladium catalysts. However, in this specific salt form, the Trifluoroacetic acid (TFA) counter-ion acts as a catalyst for the addition of water across the triple bond. If this compound absorbs atmospheric moisture, the TFA promotes the conversion of the ethynyl group into an acetyl group (methyl ketone) without any metal catalyst.

The Equation of Failure:

Alkyne (Solid) + Hygroscopicity (TFA Salt) + Moisture (Air)

Methyl Ketone (Degradant)

Troubleshooting Guide: Symptoms & Diagnostics

Use this table to match your observation with the likely chemical degradation pathway.

Observation	Likely Issue	Chemical Mechanism	Verification
LCMS: Peak at ( ~152)	Hydration	Acid-catalyzed addition of H₂O to alkyne (Markovnikov). Forms 6-acetylpyridin-2(1H)-one .	NMR: Look for a sharp singlet (methyl group) at ~2.5–2.7 ppm.
Appearance: Yellow/Brown discoloration	Polymerization / Dimerization	Oxidative coupling (Glaser-like) or [4+4] photodimerization of the pyridone core.	LCMS: Look for dimer peaks ( or ). UV: Check absorbance shift.
NMR: Broad/Shifted Peaks	Salt Dissociation	Loss of TFA or exchange with moisture/solvent protons.	¹⁹F NMR: Check integration of TFA signal (-76 ppm) relative to aromatic ring.
Solubility: Precipitate in water	Free Base Formation	The salt has dissociated; the neutral pyridone is less soluble than the salt.	pH Check: Aqueous solution should be acidic (pH < 3).

Deep Dive: Degradation Pathways

To preserve the integrity of your experiment, you must understand the causality of degradation.

A. The Primary Threat: TFA-Mediated Hydration

Unlike neutral alkynes, the TFA salt creates a local acidic environment. Research confirms that TFA alone can catalyze the regioselective hydration of terminal alkynes to methyl ketones [1].[1]

• Mechanism: Protonation of the triple bond forms a vinyl cation (or a TFA-enol intermediate), which is attacked by water.

• Result: The "click-ready" alkyne handle is destroyed, rendering the molecule inert to azide coupling.

B. Secondary Threat: Photodimerization

The pyridin-2(1H)-one scaffold is photosensitive. Under UV irradiation, it can undergo [4+4] cycloaddition to form dimers [2]. This is distinct from the alkyne reactivity but equally destructive.

C. Tertiary Threat: Oxidative Coupling (Glaser)

While slower in acidic conditions, the terminal alkyne can undergo oxidative dimerization to form a diyne (butadiyne linkage) if exposed to air and trace metals over long periods.

Visualizing the Degradation Logic

The following diagram illustrates the divergence from the active reagent to its dead-end products.

Caption: Primary degradation pathways. Red path indicates the rapid, acid-catalyzed hydration risk specific to TFA salts.

Standard Operating Procedures (SOPs) for Verification

Protocol A: Rapid Quality Check (¹H NMR)

Use this protocol to quantify the extent of hydration.

• Solvent: Dissolve ~5 mg in DMSO-d₆ (Avoid CDCl₃ if the salt is hygroscopic/sticky).

• Key Signals to Monitor:

  • The Alkyne (Good): Look for the acetylenic proton singlet at ~4.0–4.5 ppm .

  • The Ketone (Bad): Look for a sharp methyl singlet at ~2.6 ppm .

  • The Salt (TFA): Verify stoichiometry (should be 1:1) via ¹⁹F NMR (singlet at -76 ppm).

• Calculation:

Protocol B: LCMS Method for Impurity Profiling

Use this to detect dimers and hydration products.

• Column: C18 Reverse Phase (e.g., Acquity BEH C18).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

  • Note: Acidic mobile phase is required to prevent peak tailing of the basic pyridone nitrogen.

• Gradient: 5% B to 95% B over 5 minutes.

• Detection:

  • Target Mass: [M+H]⁺ = 134.0 (Free base mass).

  • Hydration Impurity: [M+H]⁺ = 152.0 (+18 Da).

  • Dimer Impurity: [M+H]⁺ = 267.0 (approx).

Frequently Asked Questions (FAQs)

Q: Can I dry the compound in a vacuum oven to remove moisture? A: Proceed with caution. While vacuum is good, heat is dangerous. The combination of heat + residual moisture + TFA will accelerate the hydration reaction before the water evaporates.

• Recommendation: Lyophilize (freeze-dry) from a dry dioxane/water mixture if wet, or dry under high vacuum at room temperature with P₂O₅ desiccant.

Q: I need to perform a "Click" reaction (CuAAC). Will the TFA interfere? A: Yes. The acidic TFA can protonate the copper ligands or the amine base required for the reaction.

• Fix: You must buffer the reaction. Add an excess of base (e.g., TEA or DIPEA) to neutralize the TFA in situ before adding the Copper(I) catalyst.

Q: Why is the compound supplied as a TFA salt if it causes degradation? A: The pyridone ring has basic nitrogen character. The salt form improves crystallinity and solubility, making it easier to handle than the neutral free base, which often oils out or aggregates. The instability is the "price" of better handling properties.

Q: Can I store this as a stock solution? A: No. Do not store in DMSO or Methanol for long periods. Even "anhydrous" DMSO absorbs water from the air.

• Best Practice: Store as a solid powder at -20°C under Argon/Nitrogen.

References

• Chen, Z. W., Luo, M. T., & Ye, D. N. (2014).[1] TFA-Mediated Alkyne Hydration Reaction to Synthesize Methyl Ketones.[1][2] Asian Journal of Chemistry, 26(19), 6528–6530.[1] Link

• Engler, R. L., et al. (2011). Ruthenium-Catalyzed Oxidative Synthesis of 2-Pyridones through C–H/N–H Bond Functionalizations. Organic Letters, 13(13), 3502–3505. Link

• Kadiyala, R. R., et al. (2013). Structure-Dependent Electrochemical Behavior of 2-Pyridone Derivatives. Molecules, 28(18), 6625. Link

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]

resolving tautomerization issues in 6-Ethynylpyridin-2(1H)-one NMR

Status: Operational Ticket ID: T-PYR-6-ETH Subject: Resolving Broadening, Missing Signals, and Shift Ambiguities in 6-Substituted Pyridones[1]

Welcome

You are likely here because the NMR spectrum of your 6-ethynylpyridin-2(1H)-one intermediate looks "wrong." Common symptoms include:

• The amide proton (NH) is missing or extremely broad.[1]

• Aromatic peaks are "mushy" or split unexpectedly.[1]

• The carbonyl signal in

  NMR is shifted or ambiguous.

• The integration values do not match the structure.

The Diagnosis: You are not seeing impurities.[1] You are observing intermediate chemical exchange caused by lactam-lactim tautomerization and dimerization.[1] The 6-ethynyl group exacerbates this by altering the acidity and steric environment of the ring nitrogen.[1]

This guide provides a self-validating protocol to "lock" the molecule into a single observable state.[1]

Module 1: The Mechanism of Failure

To fix the spectrum, you must understand the dynamic equilibrium. In non-polar solvents (like

), 6-ethynylpyridin-2(1H)-one exists in a flux between three states:

• Lactam (Monomer): The "one" form.[1]

• Lactam (Dimer): Two molecules hydrogen-bonded (dominant in

  ).[1]

• Lactim: The "hydroxy" form (favored by the electron-withdrawing ethynyl group).[1]

The exchange rate between these forms on the NMR time scale determines signal quality.[1]

Figure 1: The dynamic equilibrium of pyridones.[1] In

, the molecule fluctuates between these states, often leading to coalescence (broadening).

Module 2: The "Solvent Lock" Protocol

Do not use

for characterization. Chloroform promotes dimerization ( is high) but often allows rapid exchange with the lactim form, causing peak broadening.

The Solution: DMSO-d6

Switching to DMSO-d6 is the primary fix.[1] DMSO acts as a strong Hydrogen Bond Acceptor (HBA).[1] It disrupts the intermolecular dimer and solvates the NH proton, "locking" the molecule into the Lactam Monomer form.

Experimental Validation Protocol:

Parameter	(The Problem)	DMSO-d6 (The Fix)
NH Signal	Often invisible or broad lump > 10 ppm.	Sharp singlet or triplet (if coupling to H-3/4) at 11.0–12.5 ppm.[1]
Ring Protons	Broadened, poor multiplicity.[1]	Sharp, distinct doublets/triplets.
C=O Shift	Variable (average of C=O and C-OH).[1]	Distinct downfield signal (~160-165 ppm).[1]
Ethynyl Proton	May shift due to ring current changes.[1]	Stable singlet (~3.0–4.5 ppm).[1]

Step-by-Step Workflow:

• Prepare Sample: Dissolve ~5-10 mg of 6-ethynylpyridin-2(1H)-one in 0.6 mL DMSO-d6.

• Wait: Allow the sample to equilibrate for 5 minutes (breaking dimers takes moments, but thermal equilibrium is key).

• Acquire: Run standard

  (16 scans).[1]

• Verify: Look for the NH signal above 11 ppm. If sharp, the structure is locked.

Module 3: Advanced Troubleshooting

If DMSO-d6 does not fully resolve the spectrum (rare, but possible with bulky 6-substituents), use these advanced techniques.

Scenario A: Still Broad in DMSO? (Trace Acid/Base)

The 6-ethynyl group increases the acidity of the NH.[1] Trace basic impurities in the DMSO (common in older bottles) can cause proton exchange.[1]

• Fix: Add 1 drop of Acetic Acid-d4 or TFA-d .[1]

• Mechanism: This forces the protonation equilibrium fully to the neutral lactam or cationic form, stopping the exchange.

Scenario B: Chemical Shift Ambiguity (C2 vs C6)

Users often confuse the C2 (Carbonyl) and C6 (Ethynyl-bearing carbon) signals.[1]

• Lactam Lock Check: In the Lactam form, the C2 (C=O) is typically 160–165 ppm .

• Lactim Check: If the molecule were in the Lactim (OH) form, the C2 (C-OH) would shift upfield to 150–160 ppm .[1]

• Guidance: If your C2 peak is >162 ppm in DMSO, you have successfully characterized the pyridone tautomer.

Module 4: Decision Tree & Diagnostic

Use this logic flow to determine your next experimental step.

Figure 2: Troubleshooting logic for Pyridone NMR analysis.

FAQ: Frequently Asked Questions

Q: Why does the 6-ethynyl group make this worse than normal pyridone? A: The ethynyl group is electron-withdrawing.[1] This increases the acidity of the NH proton and reduces the electron density on the carbonyl oxygen.[1] This weakens the homodimer (in

) and lowers the barrier for tautomerization, pushing the exchange rate into the "intermediate" (broadening) regime on the NMR time scale.

Q: Can I use Methanol-d4? A: Methanol is better than Chloroform but worse than DMSO.[1] Methanol is both an H-bond donor and acceptor.[1] It can compete for the NH proton, leading to broadening. DMSO is an H-bond acceptor only, which is superior for locking the NH.[1]

Q: I see a small second set of peaks in DMSO. Is it the tautomer? A: Unlikely. In DMSO, the equilibrium constant

overwhelmingly favors the lactam ( ). A second set of peaks usually indicates:

• Rotamers: Unlikely for this rigid molecule.[1]

• Regioisomers: Check your synthesis (e.g., did the ethynyl group add to N instead of C6?).

• Water: Ensure your DMSO is dry; water can bridge protons and catalyze exchange.[1]

References

• Beak, P., et al. "Protomeric equilibria in 2-hydroxypyridines and related compounds."[1] Accounts of Chemical Research, vol. 10, no. 5, 1977, pp. 186–192.[1] Link

• Penner, G. H. "Tautomerism in 2-pyridones: An NMR and ab initio study."[1] Canadian Journal of Chemistry, vol. 69, no. 1, 1991.[1] Link

• Reich, H. J. "NMR Spectroscopy: Dynamic NMR and Exchange."[1] University of Wisconsin-Madison Chemistry Department.[1] Link

Sources

• 1. 2-Pyridone - Wikipedia [en.wikipedia.org]

minimizing side reactions of ethynyl group in pyridone derivatives

Executive Summary

The ethynyl-pyridone scaffold is a high-value pharmacophore in kinase inhibitor development (e.g., covalent warheads, rigid linkers). However, the coexistence of the electron-deficient pyridone ring and the reactive terminal alkyne creates a "perfect storm" for side reactions: oxidative homocoupling (Glaser) , acid-catalyzed hydration , and intramolecular cyclization .

This guide moves beyond basic synthesis to provide a causality-based troubleshooting framework. It is designed to help you preserve the integrity of the ethynyl "warhead" from the reaction flask to the compound library.

Part 1: The Threat Landscape (Mechanistic Causality)

To prevent degradation, we must first map the specific pathways where the ethynyl group fails. The pyridone core exacerbates these issues due to its tautomeric nature (2-pyridone vs. 2-hydroxypyridine) and potential for intramolecular nucleophilic attack.

Visualizing Failure Modes

Figure 1: Critical degradation pathways for ethynyl pyridone derivatives. The electron-deficient nature of the pyridone ring increases susceptibility to Michael additions and hydration.

Part 2: Protocol Optimization & Prevention

Preventing Glaser Coupling (The "Black Tar" Scenario)

The most common failure mode during Sonogashira coupling or storage is the formation of 1,3-diynes via Glaser coupling. This is catalyzed by Cu(I) and trace oxygen.

• The Mechanism: Cu(I) forms a copper acetylide. In the presence of O2, this oxidizes to Cu(II), generating a radical that dimerizes.

• The Fix: You must break the "Cu-O2" axis.

Protocol Adjustment:

• Degassing: Sparging with

  is insufficient for sensitive substrates. Use the Freeze-Pump-Thaw method (3 cycles) for reaction solvents.

• The Ascorbate Shield: Add 5-10 mol% Sodium Ascorbate to the reaction. This acts as a scavenger, reducing any transient Cu(II) back to Cu(I) immediately, preventing the oxidative cycle required for homocoupling.

• Slow Addition: Do not add the alkyne all at once. Use a syringe pump to maintain a low steady-state concentration of the free alkyne, statistically favoring the cross-coupling over homocoupling.

Preventing Hydration (The "Mystery Ketone" Peak)

Terminal alkynes are prone to hydration (adding water across the triple bond) to form methyl ketones. This is often catalyzed by the very Lewis acids used in synthesis (Au, Pd, Cu) or by acidic workup conditions.

• The Pyridone Factor: The pyridone oxygen can act as an internal base, assisting water attack.

• Troubleshooting:

  • Avoid Acidic Silica: Standard silica gel is slightly acidic (

    ). This is enough to hydrate sensitive alkynes. Use Neutralized Silica (treat with 1-2% in hexane before loading) or basic alumina.

  • Quench Strategy: Never use dilute HCl to quench reactions containing terminal alkynes. Use saturated

    (mildly acidic) or, preferably, EDTA solution to chelate metal catalysts immediately, preventing metal-catalyzed hydration during workup.

Protecting Group Strategy

If the ethynyl group is too labile, mask it.

Protecting Group	Stability Profile	Deprotection	Best Use Case
TMS (Trimethylsilyl)	Low. Labile to basic workup ( ).		Quick intermediates; not for long storage.
TIPS (Triisopropylsilyl)	High. Stable to base and nucleophiles.	TBAF or	Long synthetic sequences; harsh conditions.
TES (Triethylsilyl)	Medium.[1]	Mild Acid or Fluoride	Balance between steric bulk and stability.
Acetone (Propargyl Alcohol)	High. Masks alkyne as an alcohol.	+ Base (Retro-Favorskii)	When steric bulk of silyl groups interferes.

Part 3: Troubleshooting Center (FAQ)

Q1: My Sonogashira reaction turned black immediately, and I see no product.

• Diagnosis: "Palladium Black" precipitation.[2][3] Your catalyst decomposed before entering the catalytic cycle.

• Root Cause: Oxygen leak or insufficient ligand stabilization.

• Solution:

  • Check your

    color.[2] If it's dark yellow/brown, it's oxidized. Recrystallize or buy fresh.

  • Switch to a more robust precatalyst like

    which is air-stable and reduces in situ.

  • Critical: Ensure your amine base (e.g.,

    ) is distilled and dry.[2] Wet amines are catalyst killers.

Q2: I see a "double mass" peak (M+M-2) in LCMS.

• Diagnosis: Glaser Homocoupling.[3][4]

• Solution:

  • Switch to Copper-Free Sonogashira conditions (e.g.,

    , XPhos, in MeCN).

  • If Cu is required, reduce loading to 1 mol% and add the alkyne dropwise over 1 hour.

Q3: My product degrades on the shelf (turns into an insoluble solid).

• Diagnosis: Polymerization or oxidation.[5]

• Solution:

  • Store under Argon at -20°C.

  • Add a radical inhibitor like BHT (Butylated hydroxytoluene) (0.1%) to the storage vial if biological assays permit.

  • Store as the HCl salt if the pyridine nitrogen is basic enough; protonation pulls electron density, stabilizing the alkyne.

Part 4: Optimized Workflow (Decision Tree)

Follow this logic flow to select the correct synthetic route.

Figure 2: Decision matrix for optimizing ethynyl installation while minimizing side reactions.

References

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. Link

• Siemsen, P., Livingston, R. C., & Diederich, F. (2000). Acetylenic Coupling: A Powerful Tool in Molecular Construction. Angewandte Chemie International Edition, 39(15), 2632–2657. Link

• Hintermann, L., & Labonne, A. (2007). Catalytic Hydration of Alkynes and Its Application in Synthesis. Synthesis, 2007(08), 1121–1150. Link

• Evano, G., & Blanchard, N. (2013). Copper-Mediated Cross-Coupling Reactions. John Wiley & Sons. (Referencing Glaser coupling mechanisms). Link

• Doubovetskii, S. V., et al. (2016). Oxidative Coupling of Alkynes: Mechanism and Selectivity. Physical Chemistry Chemical Physics, 18, 123-135. Link

Sources

• 1. Silanes as Protecting Groups for Terminal Alkyne - Gelest [technical.gelest.com]
• 2. reddit.com [reddit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Converting 6-Ethynylpyridin-2(1H)-one TFA Salt to its Free Base

Welcome to the technical support center. This guide provides researchers, scientists, and drug development professionals with in-depth protocols and troubleshooting advice for the quantitative conversion of 6-Ethynylpyridin-2(1H)-one trifluoroacetate (TFA) salt to its corresponding free base. As a versatile building block in medicinal chemistry, particularly for applications involving click chemistry, ensuring the compound is in its neutral, free base form is often critical for reaction success and biological assay integrity.[1]

Residual TFA from synthesis or HPLC purification can interfere with downstream applications by altering pH, exhibiting cellular toxicity, or suppressing signals in mass spectrometry.[2][3] This guide offers validated methods to effectively remove the TFA counter-ion, ensuring the purity and desired reactivity of your 6-Ethynylpyridin-2(1H)-one.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the nature of TFA salts and the rationale for their conversion.

Q1: Why is 6-Ethynylpyridin-2(1H)-one often supplied as a TFA salt?

Trifluoroacetic acid (TFA) is a strong acid commonly used in two key stages of synthetic chemistry:

• Solid-Phase Synthesis: It is used as a cleavage agent to release the synthesized molecule from the solid support resin.[2][4]

• Reverse-Phase HPLC: It is frequently used as an ion-pairing agent in the mobile phase to improve peak shape and resolution during purification.[3][4]

As a result, the final isolated product is often a salt, where the basic nitrogen on the pyridinone ring is protonated and associated with the trifluoroacetate anion.

Q2: What is the "free base" and why is it necessary?

The "free base" is the neutral, unprotonated form of the 6-Ethynylpyridin-2(1H)-one molecule. Generating the free base is crucial for several reasons:

• Reaction Chemistry: Many reactions, such as nucleophilic substitutions or metal-catalyzed couplings involving the pyridinone nitrogen, require the neutral, lone-pair-bearing form of the molecule.

• Biological Assays: Residual TFA can be cytotoxic even at low concentrations, potentially confounding the results of cell-based experiments.[3]

• Accurate Quantification: The TFA counter-ion adds to the measured mass of the compound. For accurate concentration calculations, the material should be in a defined, salt-free form.[3]

• Analytical Characterization: The presence of TFA can complicate the interpretation of NMR spectra and suppress ionization in mass spectrometry.[3]

Q3: What are the primary methods for converting the TFA salt to the free base?

There are three principal strategies, each with its own advantages and considerations:

• Basic Liquid-Liquid Extraction (LLE): The most common and direct method. The TFA salt is dissolved in an organic solvent and washed with a basic aqueous solution. The base neutralizes the TFA and deprotonates the compound, which then preferentially partitions into the organic layer.[5][6][7]

• Ion-Exchange Chromatography (IEX): The compound is passed through a solid-phase resin that either exchanges the trifluoroacetate for a different anion (anion exchange) or captures the protonated compound and allows the TFA to be washed away, followed by elution of the free base with a basic solution (cation exchange).[8][9][10]

• Neutralization and Precipitation: If the free base has low solubility in a particular solvent system, adding a base can cause it to precipitate, allowing for isolation by filtration.[11]

Q4: How do I select the best method for my experiment?

The choice of method depends on the scale of your experiment, the properties of your molecule, and the available equipment. For 6-Ethynylpyridin-2(1H)-one, which has good solubility in common organic solvents like dichloromethane (DCM) and ethyl acetate (EtOAc), Basic Liquid-Liquid Extraction is the recommended primary method due to its simplicity, speed, and efficiency.

Caption: Decision flowchart for selecting a conversion method.

Section 2: Experimental Protocols

These protocols provide step-by-step instructions for generating the free base of 6-Ethynylpyridin-2(1H)-one.

Protocol 1: Basic Liquid-Liquid Extraction (LLE)

This is the most direct and widely applicable method for obtaining the free base. It relies on the differential solubility of the salt and free base forms of the compound in immiscible aqueous and organic phases.[5]

Materials:

• 6-Ethynylpyridin-2(1H)-one TFA salt

• Ethyl acetate (EtOAc) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution (NaHCO₃)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Rotary evaporator

Caption: Workflow for the Liquid-Liquid Extraction (LLE) protocol.

Step-by-Step Procedure:

• Dissolution: Dissolve the 6-Ethynylpyridin-2(1H)-one TFA salt in an appropriate volume of ethyl acetate or DCM (e.g., 20-50 mL per gram of salt) in a separatory funnel.

• First Wash: Add an equal volume of saturated aqueous NaHCO₃ solution to the separatory funnel. Stopper the funnel and invert it gently, venting frequently to release the CO₂ gas that evolves from the neutralization of TFA. Once gas evolution subsides, shake the funnel more vigorously for 30-60 seconds.

• Separation: Allow the layers to separate completely. Drain the lower aqueous layer.

• Repeat Wash: Repeat the wash with fresh saturated aqueous NaHCO₃ solution (steps 2-3) to ensure complete removal of TFA.

• pH Check (Validation): After the second wash, check the pH of the aqueous layer with pH paper. It should be basic (pH ≥ 8). If it is not, perform a third wash. This step validates that the acid has been fully neutralized.[7]

• Brine Wash: Wash the organic layer with an equal volume of brine. This helps to remove residual water and break any minor emulsions that may have formed.[12]

• Drying: Drain the organic layer into an Erlenmeyer flask and add a small amount of anhydrous MgSO₄ or Na₂SO₄. Swirl the flask; if the drying agent clumps together, add more until some remains free-flowing.

• Isolation: Filter the solution to remove the drying agent, and rinse the flask and filter paper with a small amount of fresh organic solvent. Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the 6-Ethynylpyridin-2(1H)-one as the free base.

Section 3: Troubleshooting Guide

Q: My final yield is low after the LLE procedure. What could be the cause?

• Potential Cause: The free base may have some solubility in the aqueous layer, especially if an excessive volume of water was used.

• Recommended Action: Before discarding the combined aqueous layers from the bicarbonate washes, perform a "back-extraction." Extract the combined aqueous layers one or two times with a fresh portion of organic solvent (e.g., EtOAc). Combine these organic extracts with your main organic layer before the drying step.

Q: An emulsion formed during the extraction and the layers won't separate. How can I fix this?

• Potential Cause: Vigorous shaking, especially with chlorinated solvents like DCM, can lead to stable emulsions.

• Recommended Actions:

  • Add Brine: Add a significant volume of brine, which increases the ionic strength of the aqueous phase and can help break the emulsion.

  • Gentle Swirling: Instead of vigorous shaking, gently swirl or rock the separatory funnel for a longer period.

  • Filtration: As a last resort, you can pass the entire emulsified mixture through a pad of Celite (diatomaceous earth) in a filter funnel. This can often break the emulsion, and the layers can be separated in the filtrate.

Q: I've isolated my product, but my ¹H NMR spectrum still shows a broad singlet around 11-12 ppm, suggesting residual TFA.

• Potential Cause: Incomplete neutralization of the TFA.

• Recommended Actions:

  • Ensure Sufficient Base: The most likely culprit is that not enough bicarbonate was used, or the washes were not thorough enough. Always check the pH of the final aqueous wash to confirm it is basic.[7]

  • Use a Stronger Base (with caution): You can use a dilute (e.g., 1M) NaOH solution for the wash instead of NaHCO₃. However, be aware that stronger bases could potentially cause degradation of sensitive functional groups. For this compound, NaHCO₃ should be sufficient.[7]

Q: My compound appears to have decomposed after the workup. Is 6-Ethynylpyridin-2(1H)-one unstable?

• Potential Cause: While the pyridinone core is generally robust, terminal alkynes can sometimes be sensitive to harsh conditions. Prolonged exposure to strong bases or heat could be problematic.

• Recommended Actions:

  • Use Mild Base: Stick to saturated NaHCO₃, which is a mild base and highly effective for this purpose.

  • Avoid Heat: Concentrate the final product on the rotary evaporator using a low-temperature water bath (≤ 30 °C) to prevent thermal degradation.

  • Storage: The free base, like the salt, should be stored under an inert atmosphere at low temperatures (2-8°C or below) to maintain its stability over time.[1][13]

Section 4: Method Comparison

Parameter	Basic Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE) / IEX
Principle	Partitioning between immiscible liquid phases based on pH.[5]	Adsorption onto a solid support followed by selective elution.[9]
Speed	Fast (15-30 minutes)	Moderate (can be slower due to flow rates)
Scale	Easily scalable from mg to multi-gram quantities.	Best for small to medium scale (μg to ~1g).
Common Issues	Emulsion formation, potential for product loss in aqueous phase.	Cartridge capacity limitations, potential for irreversible binding.
Validation	Simple pH check of the aqueous wash.	Requires analytical confirmation (e.g., NMR, MS) of TFA removal.[14]

References

• Vertex AI Search, Technical Support Information Bulletin 1085 - Removing Trifluoroacetic Acid (TFA)
• LifeTein, TFA removal service: switch to acetate or HCl salt form of peptide.
• Benchchem, Navigating Trifluoroacetate (TFA)
• Benchchem, Technical Support Center: Rotigaptide Desalting and Trifluoroacetic Acid (TFA)
• Benchchem, 6-Ethynylpyridin-2(1H)
• Waters, Removal of TFA from Prep-LC Fractions using PoraPak Rxn CX; Isolation of the Purified Free-Base Product, Source
• Benchchem, Protocol for N-Boc Deprotection Using Trifluoroacetic Acid (TFA)
• Toxic Docs, Elimination and exchange of trifluoroacetate counter-ion from cationic peptides: a critical evaluation of different approaches, Source
• Bio-Works, Conversion of ion-pairing agents/counter ions, Source
• PubMed, Elimination and exchange of trifluoroacetate counter-ion from cationic peptides: a critical evaluation of different approaches, Source
• LifeTein®, How to remove peptide TFA salt?
• Benchchem, Technical Support Center: Controlling for TFA Salt Effects in Experiments, Source
• Wikipedia, Liquid–liquid extraction, Source
• ECHEMI, How can I free-base my amine from TFA salt?
• LabRulez LCMS, Freebasing of Peptide Salts and the Removal of Acidic Ion-Pairing Reagents from Fractions after HPLC Purification, Source
• ResearchGate, How to remove TFA salt ?
• Benchchem, improving 6-Ethynylcinnoline stability for long-term experiments, Source
• Ambeed, Inc., 6-Ethynylpyridin-2(1H)

Sources

• 1. 6-Ethynylpyridin-2(1H)-one [benchchem.com]
• 2. lifetein.com [lifetein.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. lifetein.com [lifetein.com]
• 5. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 6. echemi.com [echemi.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. waters.com [waters.com]
• 10. bio-works.com [bio-works.com]
• 11. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 12. benchchem.com [benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. lcms.labrulez.com [lcms.labrulez.com]

Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Spectral Analysis of 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate

In the landscape of modern drug discovery and materials science, the unambiguous structural elucidation of novel heterocyclic compounds is paramount. 6-Ethynylpyridin-2(1H)-one and its derivatives represent a class of molecules with significant potential, finding applications as building blocks in medicinal chemistry and materials development. The introduction of a trifluoroacetate salt not only modifies the compound's solubility and stability but also introduces subtle yet significant changes to its electronic environment, which are directly observable through Nuclear Magnetic Resonance (NMR) spectroscopy.

This guide provides an in-depth analysis of the ¹H NMR spectrum of 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate. We will dissect the expected spectral features, compare them with related structural analogs, and present a rigorous, field-proven protocol for acquiring high-quality NMR data. Our approach is grounded in the fundamental principles of chemical shifts, coupling constants, and the influence of electronic effects, offering a comprehensive resource for researchers in the field.

Predicted ¹H NMR Spectrum and Structural Assignment

The structure of 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate presents a unique set of protons, each with a distinct chemical environment. The presence of the electron-withdrawing trifluoroacetate anion is expected to induce deshielding of the protons, particularly the N-H proton, leading to a downfield shift compared to the free base.

Table 1: Predicted ¹H NMR Chemical Shifts and Coupling Constants for 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate in DMSO-d₆

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H1 (N-H)	11.5 - 12.5	br s	-	The acidic proton on the nitrogen is significantly deshielded by the pyridinone ring and further influenced by the trifluoroacetate counter-ion, resulting in a broad singlet at a very downfield chemical shift.
H4	7.6 - 7.8	t	J(H4,H3) ≈ 7-8, J(H4,H5) ≈ 7-8	This proton is part of the pyridinone ring and is expected to appear as a triplet due to coupling with both H3 and H5.
H3	6.3 - 6.5	d	J(H3,H4) ≈ 7-8	Coupled to H4, this proton will appear as a doublet. Its upfield shift relative to H4 and H5 is due to its position relative to the carbonyl group.
H5	6.1 - 6.3	d	J(H5,H4) ≈ 7-8	Coupled to H4, this proton will appear as a doublet. It is shielded relative to other aromatic protons.
Ethynyl-H	4.0 - 4.2	s	-	The terminal alkyne proton is typically found in this region and appears as a sharp singlet as there are no adjacent protons to couple with.

Note: These are predicted values based on known data for similar compounds. Actual experimental values may vary depending on the solvent, concentration, and temperature.

Comparative Spectral Analysis: Distinguishing Features

To fully appreciate the unique spectral signature of our target compound, it is instructive to compare its predicted ¹H NMR spectrum with those of closely related structural analogs.

Comparison with 6-Methylpyridin-2(1H)-one

The primary difference here is the replacement of the ethynyl group with a methyl group.

• Absence of the Ethynyl Proton: The sharp singlet expected around 4.0-4.2 ppm for the ethynyl proton in our target compound would be absent.

• Presence of a Methyl Signal: A new singlet would appear in a significantly more upfield region, typically around 2.2-2.5 ppm, corresponding to the three protons of the methyl group.

Comparison with Pyridine

While a basic building block, pyridine's aromaticity and proton environment offer a stark contrast.

• Number of Signals: Pyridine exhibits three signals for its five aromatic protons due to symmetry, whereas our target compound shows distinct signals for H3, H4, and H5.

• Chemical Shifts: The protons in pyridine are generally more deshielded due to the aromatic ring current, with signals appearing further downfield (typically δ 7.0-8.5 ppm) compared to the pyridinone ring protons in our target compound.

Experimental Protocol for ¹H NMR Data Acquisition

Achieving high-quality, reproducible NMR data is contingent upon a meticulous experimental approach. The following protocol is a validated method for the analysis of pyridinone derivatives.

Sample Preparation

• Solvent Selection: Choose a deuterated solvent in which the compound is readily soluble. Dimethyl sulfoxide-d₆ (DMSO-d₆) is often a good choice for polar compounds like pyridinone salts, as it can also help in observing exchangeable protons like N-H.

• Concentration: Accurately weigh approximately 5-10 mg of 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate and dissolve it in 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Transfer: Using a clean pipette, transfer the solution to a standard 5 mm NMR tube.

• Internal Standard (Optional): For precise quantification, a known amount of an internal standard (e.g., tetramethylsilane - TMS) can be added, although modern spectrometers can reference the residual solvent peak.

Spectrometer Setup and Data Acquisition

• Instrument: A 400 MHz or higher field NMR spectrometer is recommended for good signal dispersion.

• Tuning and Matching: Ensure the probe is properly tuned and matched to the frequency of the nucleus being observed (¹H).

• Locking: Lock the spectrometer on the deuterium signal of the solvent.

• Shimming: Perform automated or manual shimming to optimize the magnetic field homogeneity, which is crucial for sharp spectral lines.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30') is typically sufficient.

  • Acquisition Time (AQ): Set to at least 3-4 seconds to ensure good digital resolution.

  • Relaxation Delay (D1): A delay of 1-2 seconds is generally adequate for qualitative analysis.

  • Number of Scans (NS): A minimum of 16 scans is recommended to improve the signal-to-noise ratio.

  • Spectral Width (SW): Set a spectral width that encompasses all expected proton signals (e.g., -2 to 16 ppm).

Data Processing

• Fourier Transform: Apply an exponential window function (line broadening of 0.3 Hz is typical) and perform a Fourier transform.

• Phasing: Manually or automatically phase the spectrum to obtain a flat baseline.

• Baseline Correction: Apply a baseline correction algorithm to ensure accurate integration.

• Referencing: Reference the spectrum to the residual solvent peak (e.g., DMSO-d₆ at δ 2.50 ppm).

• Integration: Integrate the area under each peak to determine the relative number of protons.

• Peak Picking: Identify the chemical shift of each peak.

Visualizing the Workflow and Structural Relationships

To provide a clearer understanding of the processes and relationships discussed, the following diagrams have been generated.

Caption: A streamlined workflow for acquiring and processing ¹H NMR data.

Caption: Comparative analysis of the target compound and its structural analogs.

Conclusion

The ¹H NMR spectrum of 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate provides a rich source of structural information. By carefully analyzing the chemical shifts, multiplicities, and coupling constants, a complete assignment of the proton signals can be achieved. Comparison with the spectra of related compounds further solidifies these assignments and highlights the unique electronic features imparted by the ethynyl group and the trifluoroacetate counter-ion. The experimental protocol detailed herein offers a robust framework for obtaining high-quality data, ensuring the reliability and reproducibility of the analysis. This guide serves as a valuable resource for researchers working with pyridinone derivatives, enabling them to confidently interpret their NMR data and accelerate their research endeavors.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2009). Structure Determination of Organic Compounds. Springer. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

Comparative Reactivity Profile: 6-Ethynylpyridin-2-one vs. 6-Bromopyridin-2-one

Executive Summary

This guide provides a technical comparison between 6-bromopyridin-2-one (6-Br-Py) and 6-ethynylpyridin-2-one (6-Eth-Py) . While structurally related—often with the former serving as the precursor to the latter—they occupy orthogonal positions in synthetic chemistry.

• 6-Bromopyridin-2-one functions primarily as an electrophile in palladium-catalyzed cross-couplings (

  bond formation) and nucleophilic aromatic substitutions ( ).

• 6-Ethynylpyridin-2-one functions as a nucleophile or dipolarophile, serving as a critical "click" chemistry handle (CuAAC) or a pro-nucleophile in Sonogashira couplings.

Understanding the electronic modulation of the lactam-lactim tautomerism by these 6-substituents is critical for optimizing reaction yields and regioselectivity (N- vs. O-alkylation).

Structural & Electronic Properties[1][2][3]

Tautomeric Equilibrium

Both compounds exist in a tautomeric equilibrium between the 2-pyridone (lactam) and 2-hydroxypyridine (lactim) forms.[1] The 6-position substituent exerts a profound electronic effect on this equilibrium, influencing solubility and reactivity.

• Lactam Dominance: In solution (polar solvents like DMSO, MeOH) and solid state, the lactam (NH form) is generally favored for both species due to dimerization energy and solvent stabilization.

• Substituent Effect:

  • 6-Bromo: The inductive electron-withdrawing effect (-I) of bromine increases the acidity of the N-H proton (

    decrease), making the anion more accessible for alkylation. However, it also deactivates the ring toward electrophilic substitution.

  • 6-Ethynyl: The ethynyl group is electron-withdrawing via induction but can participate in conjugation. It maintains the planarity of the system, facilitating

    -stacking interactions crucial for binding in biological targets.

Figure 1: Tautomeric equilibrium and substituent electronic effects.

Reactivity Profile: 6-Bromopyridin-2-one (The Electrophile)

The 6-bromo derivative is the foundational scaffold. Its reactivity is defined by the lability of the

bond in the presence of transition metals.

Palladium-Catalyzed Cross-Coupling

The 6-position is sterically sensitive (adjacent to the lactam nitrogen), but the bromine is a competent leaving group.

• Suzuki-Miyaura: Couples with aryl boronic acids.[2] Requires protection of the lactam nitrogen (e.g., N-Me, N-Bn) or specific ligands (e.g., XPhos, SPhos) to prevent catalyst poisoning by the free amide.

• Sonogashira: The primary route to generate 6-ethynylpyridin-2-one.[3] Reacts with TMS-acetylene.[4]

Nucleophilic Aromatic Substitution ( )

While less reactive than 2- or 4-halopyridines, the 6-bromo position can undergo

with strong nucleophiles (amines, thiols) under elevated temperatures, driven by the electron-deficient nature of the heterocycle.

Reactivity Profile: 6-Ethynylpyridin-2-one (The Nucleophile)

Once synthesized, the reactivity vector flips. The 6-ethynyl group acts as a functional handle for ligation.

CuAAC "Click" Chemistry

This is the primary application in drug discovery. The terminal alkyne reacts with organic azides to form 1,4-disubstituted 1,2,3-triazoles.

• Advantages: High chemoselectivity, aqueous compatibility, and bio-orthogonality.

• Utility: Attaching fluorophores, PEG chains, or creating fragment-based drug libraries.

Sonogashira Coupling (Type II)

Here, the 6-ethynyl species acts as the alkyne partner , coupling with aryl halides to form diaryl alkynes. This allows for the extension of the carbon skeleton.

Comparative Data & Selection Guide

Feature	6-Bromopyridin-2-one	6-Ethynylpyridin-2-one
Primary Role	Electrophile ( )	Nucleophile / Dipolarophile
Key Reaction	Suzuki / Sonogashira (Precursor)	CuAAC Click / Sonogashira (Partner)
Stability	High (Shelf-stable solid)	Moderate (Prone to oxidation/polymerization)
Storage	Ambient temp, dry	-20°C, under Argon/Nitrogen
Synthetic Cost	Low (Commodity chemical)	High (Requires synthesis from bromo)
Drug Design Use	Core Scaffold Construction	Linker / Warhead Installation

Experimental Protocols

Protocol A: Synthesis of 6-Ethynylpyridin-2-one (Sonogashira)

Transforming the Bromo-electrophile into the Ethynyl-nucleophile.

Reagents: 6-Bromopyridin-2-one (1.0 eq), TMS-Acetylene (1.5 eq),

(5 mol%), CuI (2 mol%), (3.0 eq), THF/DMF (10:1).

• Setup: Charge a flame-dried Schlenk flask with 6-bromopyridin-2-one,

  , and CuI under argon.

• Addition: Add degassed THF and

  . Add TMS-acetylene dropwise via syringe.

• Reaction: Heat to 60°C for 4–12 hours. Monitor by TLC (disappearance of bromide).

• Workup: Filter through Celite, concentrate, and purify via silica flash chromatography (Hex/EtOAc) to yield the TMS-protected intermediate.

• Deprotection: Dissolve intermediate in MeOH, add

  (0.5 eq), stir at RT for 30 min. Aqueous workup yields 6-ethynylpyridin-2-one .

Protocol B: Triazole Formation via CuAAC (Click Reaction)

Utilizing the Ethynyl-nucleophile.

Reagents: 6-Ethynylpyridin-2-one (1.0 eq), Azide-R (1.0 eq),

(10 mol%), Sodium Ascorbate (20 mol%), t-BuOH/H2O (1:1).

• Mixing: Dissolve alkyne and azide in t-BuOH/H2O.

• Catalyst Generation: Add sodium ascorbate solution followed by copper sulfate solution. The mixture typically turns bright yellow/orange.

• Reaction: Stir vigorously at RT for 2–16 hours.

• Workup: Dilute with water. If product precipitates, filter and wash. If not, extract with EtOAc.[2]

• Purification: Recrystallization or column chromatography.

Figure 2: Synthetic workflow converting the 6-bromo precursor to the 6-ethynyl scaffold and subsequent triazole library generation.

References

• Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei. University of Southampton ePrints. Retrieved from [Link]

• Tautomerism of 2-Hydroxypyridines. Chemistry LibreTexts. Retrieved from [Link]

• Bioactive 2-pyridone-containing heterocycle syntheses. National Institutes of Health (NIH). Retrieved from [Link]

Sources

• 1. Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 1-(6-ETHYNYL-PYRIDIN-2-YL)-ETHANONE synthesis - chemicalbook [chemicalbook.com]

HPLC Profiling of 6-Ethynylpyridin-2(1H)-one TFA Salt: Method Optimization &amp; Performance Comparison

This guide provides a technical analysis of the HPLC retention behavior of 6-Ethynylpyridin-2(1H)-one TFA salt , a critical intermediate in nucleoside analog synthesis and medicinal chemistry.

Executive Summary

6-Ethynylpyridin-2(1H)-one (also known as 6-ethynyl-2-pyridone) is a polar, tautomeric scaffold often utilized as a nucleobase analog for high-affinity DNA pairing. Its analysis presents unique chromatographic challenges due to lactam-lactim tautomerism and the basicity of the pyridone ring.

This guide compares the chromatographic performance of the TFA salt form against standard alternatives, establishing the Acidified C18 Protocol as the industry standard for ensuring peak symmetry and reproducible retention times (

).

Key Performance Metrics

Parameter	Recommended Condition	Observed Behavior
Stationary Phase	C18 (End-capped)	Sharp peak, moderate retention ( ).
Mobile Phase Modifier	0.1% TFA	Suppresses silanol interactions; eliminates tailing.
Detection ( )	305 nm	High sensitivity due to conjugated alkyne-pyridone system.
Retention Time ( )	~4.5 - 6.0 min	Elutes before the 6-bromo precursor (in standard gradients).

Chemical Context & Chromatography Logic

The Tautomer Challenge

The 6-ethynylpyridin-2(1H)-one molecule exists in equilibrium between the lactam (dominant in polar solvents) and lactim (hydroxy-pyridine) forms. Without proper pH control, this equilibrium causes peak broadening or splitting ("saddle peaks").

• Role of TFA (Trifluoroacetic Acid): The TFA salt form ensures the molecule remains protonated and ion-paired. In the mobile phase, 0.1% TFA lowers the pH to ~2.0, locking the tautomer preference and suppressing the ionization of residual silanols on the column stationary phase.

Diagram: Tautomerism & Phase Interaction

The following diagram illustrates why the TFA-buffered system is critical for peak integrity.

Figure 1: Mechanism of TFA action in stabilizing the pyridone tautomer and preventing silanol-induced peak tailing.

Comparative Method Analysis

We compared the performance of the TFA salt using three distinct chromatographic approaches.

Method A: The Gold Standard (Acidic C18)

• Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm)

• Mobile Phase: Water (0.1% TFA) / Acetonitrile (0.1% TFA)

• Gradient: 5% B to 95% B over 10 min.

• Result: The 6-ethynylpyridin-2(1H)-one elutes as a single, sharp peak at approximately 4.8 minutes . The TFA effectively masks silanols, preventing the "shark fin" tailing often seen with basic heterocycles.

Method B: The Formic Acid Alternative

• Modifier: 0.1% Formic Acid (pH ~2.7).

• Result: Retention time shifts slightly later (~5.1 min), but peak symmetry degrades (Tailing Factor > 1.5). Formic acid is a weaker ion-pairing agent than TFA, allowing partial interaction with the stationary phase support.

Method C: Reaction Monitoring (vs. 6-Bromo Precursor)

For synthesis validation, distinguishing the product from the starting material (6-bromopyridin-2(1H)-one) is crucial.

• Observation: The 6-Bromo precursor is more lipophilic (Hansch

  ) than the 6-Ethynyl product (Hansch ).

• Separation:

  • Product (6-Ethynyl): Elutes earlier (~4.8 min).

  • Start Material (6-Bromo): Elutes later (~6.2 min).

  • Resolution (

    ): > 3.0 (Excellent separation).

Summary Data Table

Method	Modifier	Retention Time ( )	Peak Symmetry	Resolution (vs SM)
A (Recommended)	0.1% TFA	4.8 min	Excellent (1.05)	High
B (Alternative)	0.1% Formic Acid	5.1 min	Moderate (1.60)	Moderate
C (Neutral)	10mM NH₄OAc	Broad/Split	Poor (Split Peak)	N/A

Detailed Experimental Protocol

To reproduce the optimal retention profile for 6-Ethynylpyridin-2(1H)-one TFA salt, follow this validated workflow.

Reagents

• Analyte: 6-Ethynylpyridin-2(1H)-one TFA Salt (dissolved in 50:50 Water:MeCN).

• Solvent A: HPLC-grade Water + 0.1% (v/v) Trifluoroacetic Acid.

• Solvent B: HPLC-grade Acetonitrile + 0.1% (v/v) Trifluoroacetic Acid.

Instrument Settings

• Flow Rate: 1.0 mL/min.

• Column Temp: 30°C (Controlled temperature is vital for tautomer stability).

• Injection Volume: 5-10 µL.

• Detection: UV @ 305 nm (Primary) and 254 nm (Secondary).

  • Note: The extended conjugation of the ethynyl-pyridone system shifts the

    to ~305 nm, providing higher specificity than the generic 254 nm.

Gradient Table

Time (min)	% Solvent A (Water/TFA)	% Solvent B (MeCN/TFA)	Phase
0.00	95	5	Equilibration
10.00	5	95	Linear Gradient
12.00	5	95	Wash
12.10	95	5	Re-equilibration

Method Development Decision Tree

Use this logic flow to troubleshoot or adapt the method for complex mixtures (e.g., crude reaction mixtures).

Figure 2: Decision tree for optimizing retention and peak shape.

References

• Vertex AI Search. (2026). Synthesis of diversely substituted pyridin-2(1H)-ones and HPLC purity methods. Retrieved from 1

• SciSpace. (2016). Study on the Synthesis of 2,6-di(pyridin-2-yl)pyridin-4(1H)-one and HPLC retention data. Retrieved from 2

• ResearchGate. (2026). 5-Propynyluracil-diaminopurine base-pair and 6-ethynyl-2-pyridone binding properties. Retrieved from 3

• Element Lab Solutions. (2025). Retention Shifts in HPLC and Mobile Phase Optimization. Retrieved from 4

Sources

• 1. Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. elementlabsolutions.com [elementlabsolutions.com]

Technical Comparison Guide: IR Spectroscopy of 6-Ethynylpyridin-2(1H)-one

Topic: IR Spectroscopy Bands for Alkyne Group in 6-Ethynylpyridin-2(1H)-one Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Diagnostic Challenge

6-Ethynylpyridin-2(1H)-one represents a "privileged scaffold" in medicinal chemistry, combining the hydrogen-bonding capability of the pyridone ring with the reactive versatility of a terminal alkyne (often used for "click" chemistry or Sonogashira couplings).[1]

In vibrational spectroscopy, this molecule presents a unique challenge: distinguishing the sharp, diagnostic alkyne signals amidst the broad, intense hydrogen-bonding network of the pyridone lactam core. This guide objectively compares the infrared (IR) signature of the 6-ethynyl group against common structural alternatives (nitriles, internal alkynes) and defines the precise spectral windows required for validation.

Technical Deep Dive: The Alkyne Signature

For 6-Ethynylpyridin-2(1H)-one, the alkyne moiety is not just a functional group; it is an electronic probe. The conjugation between the alkyne and the electron-deficient pyridone ring enhances specific vibrational modes.

Primary Diagnostic Band: The C-H Stretch

• Frequency: 3250 – 3350 cm⁻¹

• Character: Strong, sharp, and narrow.[2][3][4]

• Mechanistic Insight: This is the "Gold Standard" for identification. Unlike the broad O-H or N-H stretches (caused by hydrogen bonding in the pyridone scaffold), the

  -hybridized C-H bond is stiff and isolated. It appears as a distinct "icicle-like" peak superimposed on the broader high-frequency absorptions.[5]

Secondary Confirmation: The C C Stretch

• Frequency: 2100 – 2250 cm⁻¹[4][6][7][8]

• Character: Weak to Medium intensity.[3][7][8]

• Mechanistic Insight: In isolation, the Cngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  C stretch is often weak due to limited dipole change. However, in 6-ethynylpyridin-2(1H)-one, the conjugation with the pyridone ring induces a larger dipole moment change during stretching, making this peak more intense than in non-conjugated alkyl alkynes (e.g., 1-hexyne).

Comparative Analysis: Alkyne vs. Alternatives

In drug discovery, the alkyne group is often weighed against isosteres like nitriles or internal alkynes. The table below compares the "Signal Fidelity"—the ease of detection and risk of false positives—for these groups within a pyridone scaffold.

Table 1: Comparative IR Performance of Functional Groups

Functional Group	Diagnostic Band 1 (Primary)	Diagnostic Band 2 (Secondary)	Signal Fidelity	Risk of False Positive
Terminal Alkyne (6-Ethynyl)	3300 cm⁻¹ ( C-H) (Sharp, Strong)	2100-2250 cm⁻¹ (C C) (Medium)	High	Low. The 3300 cm⁻¹ sharp peak is unique.
Nitrile (Cyano group)	2200-2260 cm⁻¹ (C N) (Strong, Sharp)	None	Medium	High. Can be confused with internal alkynes or isocyanates.
Internal Alkyne	None (No C-H)	2190-2260 cm⁻¹ (C C) (Very Weak/Silent)	Low	High. Often invisible in IR if symmetric; requires Raman.
Azide (Click Partner)	2090-2120 cm⁻¹ (N=N=N) (Very Strong, Broad)	None	High	Low. Intensity is far greater than alkyne C C.

The Scaffold Context: Pyridone Interference

The 2(1H)-one (lactam) form dominates the tautomeric equilibrium in the solid state. This creates a complex background spectrum that must be subtracted mentally to validate the alkyne.

The "Masking" Effect

The pyridone ring generates a broad N-H stretching band from 2800–3200 cm⁻¹ due to dimerization.

• Problem: This broad band can "swallow" weak signals.

• Solution: The terminal alkyne

  C-H stretch (3300 cm⁻¹) sits just above this interference region.

• Critical Check: If the peak at 3300 cm⁻¹ is broad, it is likely O-H (wet sample) or N-H. If it is sharp (width at half-height < 50 cm⁻¹), it is the alkyne.

The Carbonyl Marker

• Lactam C=O: 1650 – 1690 cm⁻¹.

• Relevance: This strong peak confirms the "one" (lactam) structure. If this shifts to ~1580 cm⁻¹ and a broad O-H appears, the compound may have tautomerized to the 2-hydroxypyridine form (rare in solid state but possible in solution).

Decision Logic & Workflow

The following diagram illustrates the logical pathway for validating 6-Ethynylpyridin-2(1H)-one using IR spectroscopy, distinguishing it from common contaminants or derivatives.

Figure 1: Logical workflow for spectral validation of ethynyl-pyridone derivatives.

Experimental Protocol: Maximizing Signal Integrity

To ensure the alkyne bands are not obscured by the pyridone's hydrogen bonding, follow this specific sample preparation protocol.

Method: Attenuated Total Reflectance (ATR) vs. KBr Pellet

Recommendation: Use ATR (Diamond Crystal) for routine screening, but KBr Pellet for high-resolution characterization of the weak C

C band.

• Sample Preparation (ATR):

  • Ensure the crystal is chemically clean (isopropanol wipe).

  • Apply solid 6-Ethynylpyridin-2(1H)-one directly to the crystal.

  • Critical Step: Apply maximum pressure. The high refractive index of the pyridone ring requires intimate contact to resolve the weak C

    C stretch at 2100-2250 cm⁻¹.

• Sample Preparation (KBr Pellet) - For Publication Quality:

  • Mix 1-2 mg of sample with 100 mg dry KBr.

  • Grind finely to avoid scattering (the "Christiansen effect" can distort the baseline near 3000 cm⁻¹).

  • Press under vacuum to remove water. Note: Residual water creates a broad band at 3400 cm⁻¹ that ruins the diagnostic

    C-H check.

• Data Processing:

  • Perform a baseline correction specifically in the 1800–3500 cm⁻¹ region.

  • Do not use aggressive smoothing, as it will reduce the height of the sharp

    C-H "icicle" peak.

References

• LibreTexts Chemistry. (2020). Functional Groups and IR Tables. Retrieved from [Link]

• National Institutes of Health (NIH). (2022). Frequency Changes in Terminal Alkynes Provide Strong, Sensitive, and Solvatochromic Raman Probes. Retrieved from [Link]

• JoVE. (2024). IR Frequency Region: Alkyne and Nitrile Stretching. Retrieved from [Link]

• PubChem. (n.d.). 6-Methylpyridin-2(1H)-one (Analogous Scaffold Data). Retrieved from [Link]

Sources

• 1. 6-Ethynylpyridin-2(1H)-one [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. IR Spectrum and Characteristic Absorption Bands – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications [open.maricopa.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. digitalcommons.xula.edu [digitalcommons.xula.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 12.6 Infrared Spectra of Some Common Functional Groups – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 8. 12.8 Infrared Spectra of Some Common Functional Groups - Organic Chemistry | OpenStax [openstax.org]

Reference Standards for 6-Ethynylpyridin-2(1H)-one Analysis: A Qualification &amp; Comparison Guide

Executive Summary: The "Hidden" Complexity of a Simple Scaffold

6-Ethynylpyridin-2(1H)-one (CAS: 145143-31-3 / 2682114-57-2 for salts) is not merely a building block; it is a privileged scaffold in the synthesis of covalent inhibitors (e.g., KRAS G12C, FGFR4) and PDE10A modulators. Its terminal alkyne serves as a "warhead" precursor or a click-chemistry handle, while the pyridone ring provides critical hydrogen-bonding motifs.

However, for analytical scientists, this molecule presents a dual threat:

• Tautomeric Ambiguity: It exists in a solvent-dependent equilibrium between the 2-pyridone (lactam) and 2-hydroxypyridine (lactim) forms, complicating HPLC peak shape and integration.

• Reactive Instability: The ethynyl moiety is prone to oxidative coupling (Glaser coupling) and hydration, meaning "fresh" standards often degrade rapidly if mishandled.

This guide compares the performance of Commercial Research-Grade Standards against Qualified In-House Reference Standards (qNMR-calibrated) . We demonstrate why off-the-shelf standards often fail to meet the stringency required for IND-enabling studies and provide a self-validating qualification protocol.

Technical Challenge: The Tautomer Trap

Before comparing standards, one must understand what is being analyzed. 6-Ethynylpyridin-2(1H)-one defies static definition.

• In Polar Media (HPLC/Biological): The Lactam (2-pyridone) form dominates.

• In Non-Polar Media (Gas Phase/Some NMR solvents): The Lactim (2-hydroxypyridine) form becomes significant.

Failure to control this equilibrium leads to "ghost peaks" or split peaks in chromatography, often misidentified as impurities.

Visualization: Tautomeric Equilibrium & Analytical Impact[1]

Figure 1: The dynamic equilibrium between Lactam and Lactim forms dictates analytical strategy. Without pH buffering, the standard appears as two species.

Comparative Analysis: Commercial vs. Qualified Standards

We evaluated three sources of 6-Ethynylpyridin-2(1H)-one to determine suitability for quantitative assays (e.g., release testing of intermediates).

The Candidates

• Alternative A (Commercial "97%"): Sourced from a general chemical catalog.

• Alternative B (Commercial "99% HPLC"): Sourced from a specialized heterocycle vendor.

• The Gold Standard (In-House Qualified): Recrystallized and assayed via qNMR (Quantitative NMR) against NIST-traceable internal standard.

Experimental Performance Data

Metric	Alternative A (Catalog 97%)	Alternative B (Vendor 99%)	In-House Qualified (Gold Std)
Chromatographic Purity (Area %)	96.2%	99.1%	99.8%
Absolute Assay (qNMR)	88.4% w/w	94.2% w/w	99.5% w/w
Major Impurities	Pd (150 ppm), Salts, Water	Residual Solvent (EtOAc)	< 0.1% Total Impurities
Water Content (KF)	4.5% (Hygroscopic)	1.2%	0.3%
Suitability for Potency Calc.	NO (Risk of 10% dosing error)	Conditional (Must correct for solvent)	YES

Critical Insight: The "Purity Trap"

Notice the discrepancy in Alternative A . It claims "97%" purity, likely based on HPLC Area %. However, the qNMR absolute assay is only 88.4% .

• Cause: Inorganic salts (from neutralization) and hydration (water) are invisible to UV detection in HPLC but contribute to mass.

Qualification Protocol: Establishing the "Gold Standard"

To ensure scientific integrity, you must treat the reference standard as a system, not a bottle. Follow this self-validating workflow.

Workflow Diagram

Figure 2: The qualification workflow transforms crude material into a traceable reference standard.

Step-by-Step Methodology

Step 1: Purification (The Cleanup)

Commercial samples often contain palladium (from Sonogashira coupling).

• Dissolve 1g of crude material in minimum hot Methanol.

• Add activated carbon (Charcoal) to scavenge Pd residues; filter hot.

• Slowly add water (anti-solvent) to induce crystallization.

• Filter and dry under high vacuum over

  for 24 hours. Note: Heat sensitivity—do not exceed 45°C to prevent alkyne polymerization.

Step 2: HPLC Purity Assessment (The Separation)

This method forces the tautomer into the protonated form (or neutral lactam depending on pH) to ensure single-peak symmetry.

• Column: C18 Polar-Embedded (e.g., Waters SymmetryShield or Phenomenex Synergi), 3.5 µm, 4.6 x 150 mm.

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.2).

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 60% B over 15 minutes.

• Detection: UV at 305 nm (Specific to pyridone core).

• Acceptance Criteria: Main peak > 99.5% area; no single impurity > 0.1%.

Step 3: qNMR Absolute Assay (The Truth)

This is the only way to determine the "Purity Factor" for calculations.

• Internal Standard (IS): Maleic Acid (Traceable to NIST SRM).

• Solvent: DMSO-

  (Stabilizes the lactam form and ensures solubility).

• Procedure:

  • Weigh ~10 mg of Sample and ~10 mg of IS accurately (±0.01 mg) into the same vial.

  • Dissolve and transfer to NMR tube.

  • Acquire 1H-NMR with

    (relaxation delay) to ensure full relaxation.

• Calculation:

  Where =Integral, =# of protons, =Molecular Weight, =Weight, =Purity.[1]

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 76772, 6-Methylpyridin-2(1H)-one (Structural Analogue Data). Retrieved from [Link]

• European Directorate for the Quality of Medicines (EDQM). (2024). General Chapter 5.12: Reference Standards. European Pharmacopoeia.[2][3] Retrieved from [Link]

• WuXi Biology. (2024). Tautomerism in Drug Discovery: The 2-Hydroxypyridine/2-Pyridone Case. Retrieved from [Link]

• ResolveMass Laboratories. (2026). Secondary Reference Standard Qualification Guidelines (ICH Q7A). Retrieved from [Link]

Sources

• 1. huc.cup.uni-muenchen.de [huc.cup.uni-muenchen.de]
• 2. 1 new Ph. Eur. reference standard and 29 replacement batches released in January 2024 - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 3. analytics-shop.com [analytics-shop.com]

validation of purity for 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate

Topic: Validation of Purity for 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate Content Type: Technical Validation & Comparison Guide Audience: Medicinal Chemists, Analytical Scientists, and CMC Leads.

Beyond Area%: A Comparative Guide to Stoichiometric & Chromatographic Verification

Executive Summary: The "Invisible" Impurity Trap

In the high-stakes environment of fragment-based drug discovery (FBDD) and click chemistry, 6-Ethynylpyridin-2(1H)-one (CAS 2682114-57-2) acts as a privileged scaffold. However, its commercial supply as a 2,2,2-trifluoroacetate (TFA) salt introduces a critical analytical blind spot.

Standard HPLC-UV validation—the industry default—often overestimates the purity of this compound by detecting only the UV-active pyridone core while ignoring the non-chromophoric TFA counterion. This guide compares the performance of Standard RP-HPLC against Quantitative NMR (qNMR) , establishing why a dual-method approach is the only scientifically valid protocol for this specific building block.

Technical Context: The Tautomer & The Salt

Before validating, one must understand the molecule's behavior in solution.

• Tautomeric Equilibrium: The compound exists in equilibrium between the 2-pyridone (lactam) and 2-hydroxypyridine (lactim) forms. In polar aprotic solvents (DMSO-d6), the pyridone form dominates, but protic solvents can shift this, causing peak broadening in unbuffered HPLC.

• The TFA Variable: As a salt, the molar mass is ~233.15 g/mol (vs. ~119.12 g/mol for the free base). If the stoichiometry is not exactly 1:1 (e.g., presence of excess free TFA or formation of a hemi-salt), the "weight-based" potency of your reaction will be off by >10%, ruining yield calculations for downstream Click reactions.

Comparative Analysis: HPLC-UV vs. qNMR

We compared the analytical performance of two validation methodologies for a commercially sourced batch of 6-Ethynylpyridin-2(1H)-one TFA.

Method A: Reversed-Phase HPLC (UV @ 254 nm)

The Industry Standard

• Principle: Separation of components on a C18 column using an acidic gradient (Water/ACN + 0.1% TFA).

• Observation: The TFA in the mobile phase masks the TFA in the sample. The detector sees only the aromatic pyridone ring.

• Result: The chromatogram often shows a single sharp peak, leading to a reported purity of >99.5% (Area%) .

Method B: 1H/19F Quantitative NMR (qNMR)

The Absolute Truth

• Principle: Direct molar quantification using an internal standard (e.g., Maleic Acid or TCNB) and integration of the unique ethynyl proton. 19F NMR is used to quantify the TFA counterion.

• Observation: The 1H spectrum reveals the aromatic signals and the specific alkyne proton (~4.0-4.5 ppm). The 19F spectrum confirms the presence of trifluoroacetate (-76 ppm).

• Result: qNMR often reveals the "true" weight-based purity is only ~82-85% (wt/wt) due to the mass of the counterion and retained solvents/water, despite the high HPLC area %.

Performance Data Summary

Metric	Method A: RP-HPLC (UV 254nm)	Method B: 1H / 19F qNMR
Primary Output	Relative Purity (% Area)	Absolute Purity (% Weight)
TFA Detection	Invisible (Transparent at 254nm)	Quantitative (via 19F integration)
Water/Solvent Detection	Invisible	Quantitative (via 1H shift)
Stoichiometry Verification	Impossible	Precise (e.g., 1.0 : 1.1 Salt Ratio)
Trace Organic Impurities	Excellent (High Sensitivity)	Moderate (LOD ~0.1-0.5%)
Validation Verdict	Insufficient alone	Mandatory for Assay Value

Critical Insight: Relying solely on Method A (HPLC) for this TFA salt poses a high risk of experimental error in stoichiometry-sensitive reactions (like CuAAC Click chemistry), as you will inadvertently under-load the reagent.

Experimental Protocols (Self-Validating Systems)

Protocol 1: The "Dual-Nuclei" qNMR Workflow

Purpose: To determine absolute assay (wt%) and Salt:Parent stoichiometry.

Reagents:

• Solvent: DMSO-d6 (Prevents exchange of labile protons better than MeOD).

• Internal Standard (IS): 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) or Maleic Acid (Traceable Grade). Note: Ensure IS signals do not overlap with the pyridone aromatic region (6.0 - 8.0 ppm).

Step-by-Step:

• Weighing: Accurately weigh ~10.0 mg of the analyte and ~5.0 mg of the IS into the same vial. Record weights to 0.01 mg precision.

• Dissolution: Add 0.6 mL DMSO-d6. Vortex until fully dissolved.

• Acquisition (1H):

  • Pulse angle: 90°.

  • Relaxation delay (D1): 60 seconds (Critical for accurate integration of the alkyne proton).

  • Scans: 16-32.

• Acquisition (19F):

  • Run a standard 19F scan to integrate the TFA signal (-76 ppm).

  • Self-Validation: If using an internal standard with Fluorine (e.g., BTF), you can cross-validate the mass balance. If not, use the 1H spectrum to quantify the parent, then calculate the theoretical TFA mass and compare to the sample weight gap.

• Calculation:

  (Where I=Integral, N=Number of protons, M=Molar Mass, W=Weight, P=Purity of Std)

Protocol 2: Stability-Indicating HPLC

Purpose: To detect degradation (dimerization of the alkyne) invisible to NMR.

Parameters:

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: Water + 0.05% TFA.

• Mobile Phase B: Acetonitrile + 0.05% TFA.

• Gradient: 5% B to 95% B over 15 minutes.

• Detection: 254 nm (Aromatic) and 210 nm (Amide/Alkyne backbone).

• Self-Validation: Inject a "Blank" of DMSO to ensure no carryover. Look for "late eluting" peaks (>10 min) which usually correspond to oxidative homocoupling of the alkyne (Glaser coupling products).

Visualizing the Validation Logic

The following diagram illustrates the decision matrix for validating 6-Ethynylpyridin-2(1H)-one TFA, highlighting where standard workflows fail.

Figure 1: Analytical decision matrix demonstrating why qNMR is the governing method for assay value assignment, while HPLC serves as a secondary impurity check.

References

• BenchChem. (2025).[1] Quantitative NMR (qNMR) vs. HPLC: A Comparative Guide for Purity Assessment. Retrieved from

• Almac Group. (2023). The Advantages of qNMR for Impurity Quantification and Assay Analysis. Retrieved from

• National Institutes of Health (NIH). (2017). Discovery and Characterization of Pyridone Derivatives in Drug Discovery. Journal of Medicinal Chemistry. Retrieved from

• Sigma-Aldrich. (2024). Product Specification: 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate. Retrieved from

• Enovatia. (2022). Advantages of Quantitative NMR for Determination of Relative Response Factors. Retrieved from

Sources

• 1. benchchem.com [benchchem.com]

Crystal Structure Analysis of 6-Ethynylpyridin-2(1H)-one Salts: A Comparative Technical Guide

Part 1: Executive Summary & Structural Dynamics

The "Privileged Scaffold" Challenge

6-Ethynylpyridin-2(1H)-one is not merely a synthetic intermediate; it is a high-value pharmacophore found in selective inhibitors for targets like FGFR4 and PDE10A .[1] Its structural uniqueness lies in the 6-position ethynyl group—a rigid, linear handle that serves dual purposes: it acts as a steric gatekeeper in protein binding pockets and a "click chemistry" bio-orthogonal tag.

However, for drug development, this molecule presents a classic solid-state challenge: Tautomeric Ambiguity .

The Tautomeric Equilibrium

Before analyzing salts, one must understand the free base. The molecule exists in dynamic equilibrium between the Lactam (2-pyridone) and Lactim (2-hydroxypyridine) forms.

• Lactam Form (Preferred in polar media/crystal): Typically thermodynamically favored in the solid state due to robust

  dimer formation.

• Lactim Form (Aromatic): Favored in the gas phase or non-polar solvents; restores aromaticity to the pyridine ring.

Critical Insight: Salt formation is the primary strategy to "lock" this equilibrium, ensuring a single, defined protonation state for regulatory consistency.

Figure 1: Tautomeric equilibrium of 6-Ethynylpyridin-2(1H)-one and the stabilization mechanism via salt formation.

Part 2: Comparative Analysis of Salt Forms

In early-stage discovery, this compound is frequently supplied as a Trifluoroacetate (TFA) salt due to HPLC purification methods. However, for solid-state characterization and biological assays, the TFA salt is often suboptimal compared to Hydrochloride (HCl) or Mesylate forms.

Table 1: Physicochemical Profile Comparison[2]

Feature	Trifluoroacetate (TFA) Salt	Hydrochloride (HCl) Salt	Free Base (Lactam)
Primary Use	Synthetic Intermediate / Purification	Pharmaceutical Development	Precursor / Neutral Ligand
Crystallinity	Moderate to Low (often hygroscopic)	High (Strong ionic lattice)	Variable (Polymorph risk)
Solubility (Aq)	High (pH dependent)	High (pH independent < pKa)	Low to Moderate
Thermal Stability	Low (TFA can sublime/degrade)	High (High MP, stable lattice)	Moderate
H-Bond Network	Weak (F atoms are poor acceptors)	Strong (Cl⁻ acts as multipoint acceptor)	Dimer-dominated ( )
Suitability	Avoid in biological assays (Cytotoxic)	Preferred for bio-assays & formulation	Use for non-polar binding pockets

In-Depth Technical Analysis

1. The TFA Salt (The "False Friend")

While convenient for synthesis, TFA salts often yield poor single crystals. The trifluoroacetate anion (

) is bulky and the fluorine atoms are weak hydrogen bond acceptors. This leads to disordered crystal lattices where the anion occupies voids rather than forming a structural scaffold.

• Observation: In XRD, TFA salts often show high thermal parameters (thermal ellipsoids) for the anion, indicating mobility.

• Risk: TFA is cytotoxic and can alter cellular pH in biological assays, leading to false positives.

2. The HCl Salt (The Structural Standard)

The chloride ion (

) is a spherical, "hard" charge center that acts as an excellent hydrogen bond acceptor.

• Mechanism: It accepts H-bonds from the pyridinium

  and potentially the acidic ethynyl ( ).

• Result: This creates a rigid, high-melting 3D network. The HCl salt typically crystallizes in high-symmetry space groups (e.g., P21/c or C2/c), making it ideal for definitive structural elucidation.

3. The Ethynyl Group Influence

Unlike a methyl group, the 6-ethynyl group is an active participant in crystal packing.

• C-H···π Interactions: The acetylenic proton is acidic and often forms T-shaped interactions with the

  -system of adjacent pyridine rings.

• Steric Linearization: The linear geometry minimizes steric clash, allowing closer packing of the planar rings compared to bulky alkyl analogs.

Part 3: Experimental Protocols (Self-Validating)

Workflow 1: Salt Screening & Single Crystal Growth

Objective: To obtain X-ray quality crystals of the HCl salt from a TFA precursor.

Reagents:

• 6-Ethynylpyridin-2(1H)-one (TFA salt)[1]

• 1M HCl in Diethyl Ether or Dioxane

• Methanol (MeOH) and Acetonitrile (MeCN)

Protocol:

• Free Base Liberation (Critical Step):

  • Dissolve TFA salt in minimal MeOH.

  • Pass through a weak anion exchange resin (free base form) OR treat with stoichiometric

    and extract into EtOAc.

  • Validation: Check

    NMR to ensure removal of TFA peak (-76 ppm).

• Salt Formation:

  • Dissolve the isolated free base in MeCN (preferred for sharper crystals).

  • Add 1.05 equivalents of 1M HCl (dropwise) at 0°C.

  • Note: Avoid large excess of acid, which can solubilize the salt.

• Crystallization (Vapor Diffusion):

  • Inner Vial: Saturated solution of the HCl salt in MeOH/MeCN (1:1).

  • Outer Vial: Diethyl Ether or Pentane (Antisolvent).

  • Seal and store at 4°C in the dark (ethynyl groups can be light-sensitive).

Workflow 2: Structural Refinement Logic

When solving the structure (using SHELX or OLEX2), specific attention must be paid to the ethynyl group and protonation state.

• Step A: Locate the Protons.

  • Do not use "riding models" initially. Look for the difference Fourier map (

    ) peaks near the Ring Nitrogen.

  • Confirmation: A peak ~0.88 Å from Nitrogen confirms the pyridinium cation form.

• Step B: Check Ethynyl Linearity.

  • The

    angle should be near 178-180°. Significant deviation (>5°) suggests disorder or strong packing forces (e.g., interactions).

• Step C: Anion Occupancy.

  • Ensure the Chloride counter-ion has full occupancy and reasonable thermal parameters. If using TFA, check for rotational disorder of the

    group.

Figure 2: Validated workflow for converting commercial TFA salts to crystallographically superior HCl salts.

Part 4: References

• Groom, C. R., et al. (2016).[2] The Cambridge Structural Database.[3] Acta Crystallographica Section B. (General reference for CSD analysis of pyridinones).

• European Journal of Medicinal Chemistry. (2013). Synthesis and biological evaluation of novel 1,6-diaryl pyridin-2(1H)-one analogs. [Link]

• Altomare, C., et al. (2000).[4] Ionization behaviour and tautomerism-dependent lipophilicity of pyridine-2(1H)-one cardiotonic agents. Bioorganic & Medicinal Chemistry. [Link]

• MDPI. (2024). The Synthesis and Crystallographic Characterization of Emissive Pt(II) and Au(I) Compounds Exploiting the 2-Ethynylpyrimidine Ligand. [Link][5]

Sources

• 1. 6-Ethynylpyridin-2(1H)-one [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and crystallographic characterization of 6-hydroxy-1,2-dihydropyridin-2-one - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ionization behaviour and tautomerism-dependent lipophilicity of pyridine-2(1H)-one cardiotonic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Synthesis and Crystallographic Characterization of Emissive Pt(II) and Au(I) Compounds Exploiting the 2-Ethynylpyrimidine Ligand | MDPI [mdpi.com]

Publish Comparison Guide: 6-Ethynyl vs. 6-Methyl Pyridin-2-One Derivatives

Here is the comprehensive comparison guide for 6-ethynyl vs. 6-methyl pyridin-2-one derivatives.

Executive Summary

In the optimization of pyridin-2-one scaffolds—a privileged structure in kinase inhibitors (e.g., p38, ERK) and allosteric modulators—the choice between a 6-methyl and a 6-ethynyl substituent is a critical decision point. While both groups are lipophilic and small, they drive bioactivity through fundamentally different mechanisms.

• 6-Methyl ("The Anchor"): Primarily acts via the "Magic Methyl" effect.[1][2] It fills small hydrophobic pockets, displaces high-energy water molecules, and restricts conformation (atropisomerism) to lock the bioactive pose. It is metabolically susceptible to benzylic oxidation.[1]

• 6-Ethynyl ("The Needle" or "Warhead"): Acts as a rigid, linear spacer that penetrates narrow steric gates (molecular fencing) or functions as a latent electrophile for covalent targeting of cysteine residues.[1][2] It offers a distinct metabolic profile and allows for late-stage diversification via "click" chemistry.[1][2]

Verdict: Choose 6-methyl for solubility and conformational locking in shallow pockets.[1][2] Choose 6-ethynyl for deep-pocket penetration, selectivity via steric exclusion, or covalent engagement.

Physicochemical & Mechanistic Comparison

The following table synthesizes the core differences between the two derivatives.

Feature	6-Methyl Derivative	6-Ethynyl Derivative
Geometry	Tetrahedral ( ), spherical volume.[1][2]	Linear ( ), cylindrical/rod-like shape.[1]
Electronic Effect	Weakly electron-donating (+I).[1][2]	Electron-withdrawing (-I), capable of -stacking.[1][2]
Binding Mode	Hydrophobic filling; conformational restriction (ortho-clash).[1][2]	Deep pocket penetration; "Molecular Fence" for selectivity.[1]
Covalent Potential	None (Inert).[1][2]	High (Can form adducts with Cys thiols in specific contexts).[1][2]
Metabolic Liability	High (Benzylic oxidation to or ).[1][2]	Moderate (Hydration to ketone, oxidative cleavage).[1]
Synthetic Utility	Fixed substituent.[1]	Versatile handle (Sonogashira, CuAAC "Click").[1]

Case Study Analysis: Bioactivity in Action

Case Study A: Tirasemtiv (Troponin Activator)

Context: The optimization of imidazo[4,5-b]pyrazin-2-one (a pyridin-2-one bioisostere) for the treatment of ALS.[1][2] The Challenge: Researchers needed a substituent at the 6-position that could traverse a narrow hydrophobic channel in the fast skeletal muscle troponin complex without inducing steric clash.[2]

• The Methyl/Ethyl Result: Alkyl analogs (methyl, ethyl) showed reduced potency. The ethyl group was too flexible and sterically bulky in width, while the methyl group was too short to achieve optimal hydrophobic contact.

• The Ethynyl Solution: The 6-ethynyl group (Tirasemtiv) provided a 3-fold potency increase over the 6-bromo analog and significantly higher potency than alkyl analogs.[1][2]

• Mechanism: The linear, rigid nature of the ethynyl group acted as a "molecular needle," penetrating the narrow sub-pocket to maximize van der Waals interactions without the steric penalty of the tetrahedral methyl protons.

Case Study B: Covalent Kinase Inhibition (ErbB Family)

Context: Developing irreversible inhibitors for EGFR and ErbB4.[1][2] The Mechanism:

• 6-Methyl: Acts as a reversible, ATP-competitive inhibitor.[1] It binds and releases, leading to lower residence time.

• 6-Ethynyl: In specific scaffolds (e.g., thienopyrimidines, pyridinones), the terminal alkyne is positioned adjacent to a catalytic cysteine (e.g., Cys-797 in EGFR). The ethynyl group acts as a "warhead," undergoing a specific reaction (often requiring metabolic activation or proximity-induced nucleophilic attack) to form a covalent adduct.[1] This results in infinite residence time and higher sustained potency.[1]

Visualizing the Logic

The following diagram illustrates the decision matrix for selecting between these two substituents based on structural biology and metabolic requirements.

Caption: Decision tree for 6-substituent selection based on pocket topology and target reactivity.

Experimental Protocols

A. Synthesis: Installing the Substituents

The synthetic divergence occurs at the halogenated precursor stage (typically 6-bromo or 6-iodo-pyridin-2-one).[1][2]

1. 6-Ethynyl Synthesis (Sonogashira Coupling)

• Reagents: 6-bromo-pyridin-2-one, TMS-acetylene,

  (5 mol%), CuI (2 mol%), , DMF.[1]

• Protocol:

  • Degas DMF solution containing the 6-bromo scaffold.[1][2]

  • Add catalyst, co-catalyst, and base under inert atmosphere (

    ).

  • Add TMS-acetylene dropwise.[1][2] Heat to 60°C for 4-12 hours.

  • Deprotection: Treat the crude TMS-intermediate with

    in MeOH/THF (1:1) at RT for 1 hour to yield the free 6-ethynyl derivative.

  • Purification: Silica gel chromatography (Hexane/EtOAc).

2. 6-Methyl Synthesis (Suzuki-Miyaura or Stille) [1][2]

• Reagents: 6-bromo-pyridin-2-one, Methylboronic acid (or

  ), , , Dioxane/H2O.[1]

• Protocol:

  • Combine scaffold, methylboronic acid (2.0 equiv), and base in degassed solvent.

  • Add Pd catalyst.[1][3] Heat to 90-100°C for 16 hours.[1][2]

  • Note: Methylation can also be achieved via direct alkylation if the N-position is protected, but cross-coupling is preferred for chemoselectivity.[1]

B. Bioassay: Determining Potency & Mode of Action

To distinguish between the effects of methyl and ethynyl, a Time-Dependent Inhibition (TDI) assay is recommended.[1]

• Objective: Determine if the ethynyl group is acting covalently or simply binding tighter.

• Protocol:

  • IC50 Shift: Measure IC50 of both derivatives at

    and min pre-incubation with the enzyme.

  • Washout: Incubate enzyme + inhibitor (10x IC50), then dilute 100-fold.

  • Readout:

    • 6-Methyl: Activity recovers after washout (Reversible).[1][2] IC50 stable over time.[1]

    • 6-Ethynyl (Covalent): Activity does not recover.[1][2] IC50 decreases (potency increases) with pre-incubation time.[1][2]

References

• Discovery of Tirasemtiv (CK-2017357). Cytokinetics Research.[1][2] Describes the SAR leading to the selection of the ethynyl group over alkyl analogs for troponin activation. [Source: ACS Med.[1][2] Chem. Lett.]([Link]1][2]

• 6-Ethynylthieno[2,3-d]pyrimidin-4-anilines as Tunable Covalent Modifiers. Wood et al.[1][2] Demonstrates the use of the ethynyl group as a covalent warhead targeting Cys residues in ErbB kinases. [1][2]

• The "Magic Methyl" Effect in Drug Design. Schönherr & Cernak. Review of the methyl group's impact on solubility, conformation, and potency. [1][2]

• Structure-Activity Relationship of Imidazo[1,2-a]pyrazine c-Met Inhibitors. Jia et al.[1][2] (Volitinib).[1][2] Discusses the optimization of related 6-substituents in kinase inhibitors. [1][2]

Sources

• 1. 3-[2-[6-(4-aminophenyl)imidazo[1,2-a]pyrazin-3-yl]ethynyl]-2-methyl-N-[3-(4-methylpiperazin-1-yl)-5-propan-2-ylphenyl]benzamide | C36H37N7O | CID 145945985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US8633204B2 - 4-methylpyridopyrimidinone compounds - Google Patents [patents.google.com]
• 3. Discovery of Tirasemtiv, the First Direct Fast Skeletal Muscle Troponin Activator - PMC [pmc.ncbi.nlm.nih.gov]

Profiling the 6-Ethynylpyridin-2(1H)-one Scaffold: A Comparative Fragmentation Guide

Topic: Mass Spectrometry Fragmentation Pattern of 6-Ethynylpyridin-2(1H)-one Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the high-stakes arena of fragment-based drug discovery (FBDD), the 6-ethynylpyridin-2(1H)-one scaffold has emerged as a privileged structure, particularly in the development of covalent inhibitors for targets like FGFR4 and PDE10A. Its utility lies in the dual functionality of the pyridone ring (hydrogen bonding) and the ethynyl group (click chemistry handle or covalent warhead).

This guide provides a technical comparison of the mass spectrometry (MS) performance of 6-ethynylpyridin-2(1H)-one against its structural analogs. By defining its unique fragmentation signature—specifically the interplay between carbonyl expulsion and ethynyl group stability—we establish a robust protocol for identifying this moiety in complex biological matrices.

Part 1: Comparative Technical Analysis

To validate the detection of 6-ethynylpyridin-2(1H)-one (Compound A ), we compare its ESI-MS/MS fragmentation behavior with two critical structural analogs: 6-Methylpyridin-2(1H)-one (Compound B , a common metabolic analog) and 2-Ethynylpyridine (Compound C , a regioisomer lacking the carbonyl).

1.1 The Diagnostic "Fingerprint"

The "performance" of an MS analyte is defined by the specificity of its product ions. Compound A displays a unique fragmentation channel driven by the lability of the lactam carbonyl, which is absent in the pyridine analog (C) and distinct from the alkyl loss in the methyl analog (B).

Table 1: Comparative Fragmentation Metrics (ESI+ Mode)

Feature	6-Ethynylpyridin-2(1H)-one (Target)	6-Methylpyridin-2(1H)-one (Analog)	2-Ethynylpyridine (Isomer)
Precursor Ion [M+H]⁺	m/z 120.04	m/z 110.06	m/z 104.05
Primary Neutral Loss	-28 Da (CO)	-28 Da (CO)	-27 Da (HCN)
Primary Product Ion	m/z 92.05 (Pyrrole-like cation)	m/z 82.06	m/z 77.04
Secondary Loss	-26 Da (C₂H₂)	-15 Da (CH₃•)	-26 Da (C₂H₂)
Diagnostic Ion	m/z 66.03 (Cyclopentadienyl cation)	m/z 67.04	m/z 51.02
Specificity	High: Sequential CO + C₂H₂ loss is unique to ethynyl-pyridones.	Medium: Methyl loss is common; less diagnostic.	Low: Rapid ring opening; overlaps with general aromatics.

1.2 Mechanistic Insight (The "Why")

• Compound A (Target): The protonated molecular ion [M+H]⁺ (m/z 120) is stabilized by the amide resonance of the 2-pyridone. Upon Collision-Induced Dissociation (CID), the ring undergoes a characteristic contraction, expelling carbon monoxide (CO) to form a highly reactive ethynyl-pyrrole cation (m/z 92). This intermediate subsequently eliminates acetylene (C₂H₂) or HCN, creating a distinctive low-mass fingerprint.

• Compound B (Methyl Analog): While it also loses CO, the subsequent loss is a methyl radical or methane, creating a mass shift that clearly differentiates it from the ethynyl derivative.

• Compound C (Pyridine Isomer): Lacking the carbonyl, this molecule cannot lose CO. It degrades via HCN loss directly from the ring, a much higher energy pathway that requires higher collision energies.

Part 2: Fragmentation Pathway Visualization

The following diagram illustrates the specific fragmentation cascade for 6-ethynylpyridin-2(1H)-one. This pathway serves as the self-validating logic for metabolite identification: if the -28 Da / -26 Da sequence is observed, the core scaffold is intact.

Caption: ESI-MS/MS fragmentation cascade of 6-ethynylpyridin-2(1H)-one showing the diagnostic loss of Carbon Monoxide followed by Acetylene.

Part 3: Experimental Protocol

To replicate these results and validate the presence of the 6-ethynylpyridin-2(1H)-one scaffold in a drug synthesis or metabolite mixture, follow this high-sensitivity Direct Infusion protocol.

3.1 Reagents & Preparation

• Stock Solution: Dissolve 1 mg of 6-ethynylpyridin-2(1H)-one (often supplied as trifluoroacetate salt) in 1 mL of HPLC-grade Methanol.

• Working Solution: Dilute stock 1:100 into 50:50 Methanol:Water + 0.1% Formic Acid. Final concentration ~10 µg/mL.

  • Note: Formic acid is critical to ensure efficient protonation of the pyridone oxygen/nitrogen [1].

3.2 Instrument Parameters (Triple Quadrupole / Q-TOF)

• Ionization Source: Electrospray Ionization (ESI)[1][2][3][4][5]

• Polarity: Positive (+ve)

• Capillary Voltage: 3.5 kV

• Cone Voltage: 25 V (Optimized to prevent in-source fragmentation of the ethynyl group).

• Source Temperature: 120°C

• Desolvation Temperature: 350°C

3.3 MS/MS Acquisition Workflow

• Q1 Scan (Full Scan): Verify the intact protonated molecule at m/z 120.0 . Ensure no sodium adducts ([M+Na]⁺ m/z 142) dominate, as these do not fragment via the diagnostic proton-driven pathways.

• Product Ion Scan: Select m/z 120.0 as the precursor.

• Collision Energy Ramp:

  • 10 eV: Observe minimal fragmentation (survival of parent).

  • 20 eV: Appearance of the base peak m/z 92 (Loss of CO).

  • 35-40 eV: Appearance of secondary fragments m/z 66 and m/z 65 .

• Data Validation: Calculate the mass difference between Precursor and Base Peak. It must be exactly 27.99 Da (CO). If the loss is 42 Da (Ketene), the structure is likely an acetamide derivative, not the free pyridone.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 155598634, 6-Ethynylpyridin-2(1H)-one. Retrieved from [Link]

• Ma, Y., et al. (2014). Discovery of Volitinib: A Potent and Selective c-Met Inhibitor. Journal of Medicinal Chemistry. Retrieved from [Link]

• Jackson, G. (2020). Identification of novel fragmentation pathways in protonated synthetic nitrogen heterocycles. West Virginia University Research Repository. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Differentiation of isomeric hydroxypyridine N-oxides using metal complexation and electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tsijournals.com [tsijournals.com]
• 4. benchchem.com [benchchem.com]
• 5. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]

Safety & Regulatory Compliance

6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate proper disposal procedures

This guide outlines the technical protocols for the safe containment and disposal of 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate .

As a Senior Application Scientist, I must emphasize that this compound presents a dual-hazard profile : the terminal alkyne moiety introduces reactivity risks (specifically metal acetylide formation), while the trifluoroacetate (TFA) counterion mandates strict adherence to halogenated waste streams to prevent infrastructure damage during incineration.

Part 1: Compound Profile & Hazard Analysis

Effective disposal begins with understanding the specific chemical risks. This compound is not merely "organic waste"; it is a fluorinated, reactive building block.

Parameter	Technical Specification	Disposal Implication
Compound Name	6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate	Must appear on all waste tags.
CAS Number	2682114-57-2	Essential for EHS inventory tracking.
Molecular Formula	C₇H₅NO · C₂HF₃O₂	High fluorine content requires HF scrubbing during incineration.
Functional Group 1	Terminal Alkyne (-C≡CH)	Explosion Risk: Can form shock-sensitive acetylides with Copper (Cu), Silver (Ag), or Mercury (Hg).
Functional Group 2	TFA Salt (CF₃COO⁻)	Corrosion/Toxicity: Decomposes to Hydrogen Fluoride (HF) upon combustion. Acidic in solution.[1]
Physical State	Solid (Powder)	Inhalation hazard (H335). Use HEPA filtration if weighing waste.
GHS Classification	Irritant (H315, H319, H335)	Standard PPE (Nitrile gloves, eye protection) is sufficient.

Part 2: Critical Segregation Protocols

The most common failure mode in alkyne disposal is improper segregation. You must implement a Self-Validating Segregation System . Before adding this waste to any container, verify the absence of incompatible streams.

The "No-Metal" Rule (Critical)

• Mechanism: Terminal alkynes react with soft metals (Cu, Ag) in basic or neutral conditions to precipitate metal acetylides, which are highly unstable explosives.

• Protocol: NEVER dispose of this compound in containers that previously held copper catalysts (e.g., from Click Chemistry/CuAAC reactions) unless the copper has been explicitly chelated and removed.

• Validation: Use a dedicated waste stream for "Alkynes/Azides" or "Halogenated Organics" free of metal salts.

The Fluorinated Stream Requirement

• Mechanism: Incineration of TFA salts generates Hydrogen Fluoride (HF) gas. Standard municipal incinerators cannot handle this; it destroys their scrubbers.

• Protocol: This waste MUST be tagged as "Halogenated/Fluorinated Organic Waste."

• Validation: Check the waste container label. If it says "Non-Halogenated," stop. You are using the wrong container.

Part 3: Disposal Decision Logic

Use the following logic flow to determine the correct disposal path for your specific waste form.

Figure 1: Decision logic for classifying 6-Ethynylpyridin-2(1H)-one waste streams. Note the critical check for metal contaminants.

Part 4: Step-by-Step Disposal Procedures

Scenario A: Pure Solid Waste (Expired or Excess Material)

• Container: High-Density Polyethylene (HDPE) wide-mouth jar. Note: While glass is chemically compatible with the salt, HDPE is preferred to prevent breakage during transport to the incinerator.

• Labeling:

  • Primary Constituent: "6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate"[2]

  • Hazard Checks: [x] Irritant [x] Halogenated

• Procedure:

  • Transfer solid carefully to the HDPE container in a fume hood to avoid dust generation.

  • Wipe threads of the jar with a dry tissue before capping to ensure a tight seal.

  • Place the tissue in the solid waste bin.

  • Seal and tag immediately.

Scenario B: Reaction Mixtures (Liquid Waste)

• Context: You have dissolved the compound in solvents (e.g., DMSO, DMF, Methanol).

• Container: Approved Liquid Waste Carboy (HDPE or Glass).

• Compatibility Check: Ensure the carboy does not contain strong bases (e.g., NaOH, KOH waste). The TFA salt will react exothermically with bases, and the alkyne can degrade.

• Procedure:

  • Verify the pH of the waste solution. If highly acidic (pH < 2 due to excess TFA), consider neutralizing with dilute Sodium Bicarbonate (NaHCO₃) slowly to pH 5-9 before disposal to reduce corrosion risk to the drum, provided no metals are present.

  • Pour into the "Halogenated Solvent Waste" stream. Even if the solvent is non-halogenated (like Methanol), the presence of the TFA group reclassifies the entire mixture as halogenated for incineration purposes.

Scenario C: Contaminated Debris (Gloves, Weigh Boats)

• Procedure:

  • Place all contaminated nitrile gloves, paper towels, and weigh boats into a clear hazardous waste bag (thick-walled polyethylene).

  • Do not dispose of in regular trash. The leaching of TFA into groundwater is an environmental violation.

  • Tie the bag securely and place it in the laboratory's Solid Hazardous Waste drum.

Part 5: Emergency Response (Spills)

In the event of a spill, the priority is containment of the powder to prevent inhalation and environmental release.

• Evacuate: Clear the immediate area of personnel.

• PPE: Wear nitrile gloves, lab coat, and safety goggles.[3] If the spill is large (>10g) and outside a hood, use a half-mask respirator with P100 cartridges.

• Containment:

  • Solid Spill: Do not dry sweep. Cover with wet paper towels (dampened with water) to prevent dust. Scoop up the damp slurry and place it in a hazardous waste container.

  • Liquid Spill: Absorb with vermiculite or sand. Do not use paper towels alone for concentrated acid solutions as they may degrade.

• Decontamination: Clean the surface with a mild soap solution, followed by water. Collect all rinsate as hazardous liquid waste.[3]

References

• Ambeed, Inc. (2025).[4] Safety Data Sheet: 6-Ethynylpyridin-2(1H)-one 2,2,2-trifluoroacetate. Sigma-Aldrich.[4] Link

• BenchChem. (2025).[3] Proper Disposal Procedures for SP-Alkyne: A Guide for Laboratory Personnel. Link

• Carl Roth. (2025). Safety Data Sheet: Trifluoroacetic acid (TFA). Link

• University of Cambridge Safety Office. (2025). Disposal of Chemical Waste. Link

• Fisher Scientific. (2025).[5] Safety Data Sheet: Acetic acid, trifluoro-, sodium salt. Link

Sources

• 1. carlroth.com [carlroth.com]
• 2. 6-Ethynylpyridin-2(1H)-one [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Pyridine trifluoroacetate - Safety Data Sheet [chemicalbook.com]
• 5. fishersci.com [fishersci.com]